2,6-Difluorotoluene

• CAS: 443-84-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Difluorotoluene is an important fluorinated aromatic compound utilized as a key intermediate and building block in the synthesis of a wide range of pharmaceuticals, agrochemicals, and specialty materials.[1][2] Its unique substitution pattern influences its chemical reactivity and physical properties, making a thorough understanding of these characteristics essential for its effective application in research and development. This guide provides an in-depth overview of the core physical properties of 2,6-Difluorotoluene, complete with standardized experimental protocols for their determination.

Core Physical and Chemical Properties

2,6-Difluorotoluene is a colorless to light yellow, highly flammable liquid under standard conditions.[2][3][4] Its molecular structure consists of a toluene molecule substituted with two fluorine atoms at the 2 and 6 positions of the benzene ring.

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of 2,6-Difluorotoluene, compiled from various sources for easy reference and comparison.

Property	Value	Conditions	Source(s)
Molecular Formula	C₇H₆F₂	-	[1][2]
Molecular Weight	128.12 g/mol	-	[2][5][6]
Appearance	Colorless to light yellow, clear liquid	Ambient	[2][3]
Boiling Point	110-112 °C	740 - 760 mmHg	[1][2][3][5][7]
Melting Point	-49 °C	-	[1]
Density	1.118 - 1.129 g/mL	20-25 °C	[1][4][5][7]
Refractive Index	1.45 - 1.462	n20/D	[1][2][5][7]
Flash Point	9 - 10 °C	Closed Cup	[3][4][5]
Vapor Density	4.42	(Air = 1)	[4]
Solubility	Insoluble in water; Soluble in ethanol, ether, chloroform	Ambient	[1]

Experimental Protocols

Accurate determination of physical properties is critical for ensuring the quality, safety, and proper application of chemical compounds. The following sections detail the general methodologies for measuring the key properties of 2,6-Difluorotoluene, referencing standard procedures where applicable.

Boiling Point Determination (Micro Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. For small sample volumes, a micro boiling point determination method is often employed.[8][9]

• Apparatus: Thiele tube or similar heating bath (e.g., oil bath), thermometer, small test tube (e.g., 6 x 50 mm), and a sealed-end capillary tube.[9][10]

• Procedure:

  • A small amount (a few drops) of 2,6-Difluorotoluene is placed into the small test tube.[9]

  • A capillary tube, sealed at one end, is inverted and placed (open end down) into the liquid.[10]

  • The test tube is attached to a thermometer and submerged in a heating bath (Thiele tube). The heating bath ensures uniform temperature distribution.[11]

  • The bath is heated gently. As the temperature rises, air trapped in the capillary tube expands and escapes as bubbles.

  • Heating continues until a rapid and continuous stream of bubbles emerges from the capillary tube.[9][10]

  • The heat source is then removed, and the apparatus is allowed to cool.

  • The boiling point is recorded as the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[8][10]

Density Measurement (Digital Density Meter)

Density is the mass per unit volume. Modern digital density meters, often based on the oscillating U-tube principle, provide rapid and highly accurate measurements. This method is standardized by ASTM D4052.[12][13][14]

• Apparatus: A digital density meter with a thermostatically controlled oscillating U-tube cell.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and ultrapure water, at the desired temperature (e.g., 25 °C).

  • A small, bubble-free aliquot of 2,6-Difluorotoluene is injected into the measurement cell.[15]

  • The instrument measures the change in the oscillation frequency of the U-tube caused by the mass of the sample.

  • Using the calibration data, the instrument calculates and displays the density of the sample.[13] The absence of air bubbles is critical for accuracy.[15]

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a fundamental property used for identification and purity assessment.

• Apparatus: An Abbe refractometer or a digital refractometer.

• Procedure:

  • The instrument is calibrated using a standard of known refractive index (e.g., distilled water).

  • The prism surfaces of the refractometer are cleaned and dried.

  • A few drops of 2,6-Difluorotoluene are placed on the lower prism.

  • The prisms are closed, and the sample is allowed to equilibrate to the instrument's temperature (typically 20 °C).

  • Light is passed through the sample, and the user (or the digital sensor) adjusts the instrument to find the critical angle, which is displayed as the refractive index value.

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. Due to the high flammability of 2,6-Difluorotoluene, a closed-cup method, such as the Pensky-Martens test (ASTM D93), is appropriate.[1][2]

• Apparatus: Pensky-Martens closed-cup tester.[2]

• Procedure:

  • The test cup is filled with 2,6-Difluorotoluene to a specified level.[2]

  • The lid is secured, and the sample is heated at a slow, constant rate while being stirred.[1]

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space of the cup.[2]

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the cup.[1][2]

Solubility Assessment

Solubility is qualitatively determined by observing the formation of a homogeneous solution when a solute is mixed with a solvent.

• Apparatus: Small test tubes, graduated pipettes, vortex mixer.

• Procedure:

  • A small, measured amount (e.g., 25 mg or 0.05 mL) of 2,6-Difluorotoluene is placed in a test tube.[16]

  • A small volume (e.g., 0.75 mL) of the solvent (water, ethanol, ether, etc.) is added in portions.[16]

  • The mixture is vigorously agitated (e.g., using a vortex mixer) after each addition.[16]

  • The substance is classified as "soluble" if a single, clear liquid phase is observed. It is "insoluble" if two distinct phases remain, or if the mixture is cloudy or forms a suspension.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive characterization of the physical properties of a liquid chemical such as 2,6-Difluorotoluene.

References

• 1. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 2. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 3. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 4. shxf17.com [shxf17.com]
• 5. precisionlubrication.com [precisionlubrication.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. store.astm.org [store.astm.org]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. chymist.com [chymist.com]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]
• 12. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 13. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 14. store.astm.org [store.astm.org]
• 15. data.ntsb.gov [data.ntsb.gov]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to the Molecular Properties of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular formula and molecular weight of 2,6-Difluorotoluene, a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1][2] The data is presented to support research and development activities in various scientific fields.

Core Molecular Data

The fundamental molecular properties of 2,6-Difluorotoluene are summarized in the table below. This data is crucial for stoichiometric calculations, analytical characterization, and formulation development.

Property	Value
Chemical Name	2,6-Difluorotoluene
Molecular Formula	C7H6F2[2][3][4]
Molecular Weight	128.12 g/mol [2][3][4]
CAS Number	443-84-5[2][3][5]
Synonyms	1,3-difluoro-2-methylbenzene[1][5]

Logical Relationship of Molecular Properties

The following diagram illustrates the logical flow from the compound's name to its molecular weight, detailing the constituent elements and their contribution to the final calculated value.

Derivation of 2,6-Difluorotoluene's molecular weight.

Applications in Research and Development

2,6-Difluorotoluene is a versatile aromatic compound utilized as a building block in the synthesis of complex organic molecules.[2] Its fluorinated structure often imparts desirable properties such as enhanced metabolic stability and bioactivity, making it a valuable intermediate in drug development.[2] It is a key component in the synthesis of certain antibiotics and antifungal agents.[1] Furthermore, this compound finds applications in the agrochemical industry for the production of herbicides and insecticides, as well as in materials science for creating polymers and coatings with enhanced thermal stability and chemical resistance.[1][2]

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2,6-Difluorotoluene (CAS 443-84-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. scbt.com [scbt.com]
• 5. 2,6-Difluorotoluene, 98% | Fisher Scientific [fishersci.ca]

A Comprehensive Technical Guide to the Safe Handling of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,6-Difluorotoluene, a versatile aromatic compound utilized in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] Its unique fluorinated structure enhances reactivity and stability, making it a valuable intermediate in drug development and chemical synthesis.[1] Adherence to strict safety protocols is paramount when working with this chemical to mitigate potential hazards.

Hazard Identification and Classification

2,6-Difluorotoluene is classified as a highly flammable liquid and vapor.[2][3][4] It is crucial to be aware of its hazard classifications to ensure appropriate handling and storage.

Hazard Classification	Category	Hazard Statement
Flammable liquids	Category 2	H225: Highly flammable liquid and vapour[3][4][5]
Skin irritation	Category 2	Causes skin irritation[6]
Eye irritation	Category 2A	Causes serious eye irritation[6]
Specific target organ toxicity – single exposure	Category 3	May cause respiratory irritation[3][6]
Hazardous to the aquatic environment, acute hazard	Category 3	H402: Harmful to aquatic life[3]

Signal Word: Danger[2][3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,6-Difluorotoluene is essential for its safe handling and use in experimental settings.

Property	Value	Reference
Molecular Formula	C₇H₆F₂	[1][7]
Molecular Weight	128.12 g/mol	[1][7]
Appearance	Colorless to light yellow clear liquid	[1]
Boiling Point	112 °C at 740 mmHg	[1][7]
Melting Point	-49 °C	[8]
Flash Point	9 °C / 48.2 °F (closed cup)	[2]
Density	1.129 g/mL at 25 °C	[7]
Refractive Index	n20/D 1.453	[7]
Solubility	Soluble in organic solvents such as ethanol, ether, and chloroform; insoluble in water.	[8]
Vapor Density	4.42	[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and accidents.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[9]

• Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3][4]

• Use only non-sparking tools and explosion-proof equipment.[2][3][4]

• Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.[2][3][4]

• Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[2][3]

• Avoid breathing vapors or mists.[3]

• Do not ingest. If swallowed, seek immediate medical assistance.[2]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

• Keep in a designated flammables area.[2]

• Store locked up.[3]

• Keep away from oxidizing agents.[2]

Caption: A general workflow for the safe handling of 2,6-Difluorotoluene.

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent skin, eye, and respiratory exposure.

• Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is possible.[2][10]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2] Flame-retardant antistatic protective clothing is recommended.[3]

• Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory protective device. A dust mask type N95 (US) may be appropriate in some situations.[11] For situations with a potential for high vapor concentrations, a self-contained breathing apparatus (SCBA) should be used.[2]

References

• 1. x-cellr8.com [x-cellr8.com]
• 2. integracosmetics.com [integracosmetics.com]
• 3. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 4. eurolab.net [eurolab.net]
• 5. taglus.com [taglus.com]
• 6. scribd.com [scribd.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. episkin.com [episkin.com]
• 9. iivs.org [iivs.org]
• 10. oecd.org [oecd.org]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility of 2,6-Difluorotoluene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of 2,6-Difluorotoluene

Understanding the fundamental properties of 2,6-Difluorotoluene is crucial for predicting its solubility behavior. It is a colorless liquid under standard conditions.[1] The presence of two electron-withdrawing fluorine atoms on the aromatic ring influences its polarity and intermolecular interactions.

Table 1: Key Physicochemical Properties of 2,6-Difluorotoluene

Property	Value
Molecular Formula	C₇H₆F₂[1]
Molecular Weight	128.12 g/mol [1]
CAS Number	443-84-5[1]
Appearance	Colorless to light yellow clear liquid[1]
Density	~1.129 g/mL at 25 °C[2]
Boiling Point	112 °C at 740 mmHg[2]
Melting Point	-49 °C
Water Solubility	Insoluble
Organic Solvent Solubility	Soluble in ethanol, ether, and chloroform

Note: The qualitative description "soluble" indicates miscibility, but precise quantitative data is scarce.

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield extensive quantitative data for the solubility of 2,6-Difluorotoluene in a wide array of organic solvents. Such data is critical for designing chemical processes and requires empirical determination. The following table is provided as a template for researchers to populate with experimental findings.

Table 2: Template for Experimental Solubility Data of 2,6-Difluorotoluene

Organic Solvent	Temperature (°C)	Solubility ( g/100 g solvent)	Solubility (mole fraction, x₁)
e.g., Methanol	25	Experimental Value	Calculated Value
e.g., Acetone	25	Experimental Value	Calculated Value
e.g., Toluene	25	Experimental Value	Calculated Value
e.g., Heptane	25	Experimental Value	Calculated Value
e.g., Dichloromethane	25	Experimental Value	Calculated Value
e.g., Acetonitrile	25	Experimental Value	Calculated Value

Experimental Protocol for Solubility Determination

The following section details a robust, generalized methodology for the experimental determination of the solubility of a liquid solute, such as 2,6-Difluorotoluene, in an organic solvent. The isothermal equilibrium method followed by quantitative analysis is a standard and reliable approach.

Objective: To determine the equilibrium concentration of 2,6-Difluorotoluene in a selected organic solvent at a constant temperature.

Materials and Equipment:

• 2,6-Difluorotoluene (≥99% purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or water bath

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Glass vials with airtight seals (e.g., screw caps with PTFE septa)

• Syringes and syringe filters (0.22 µm, solvent-compatible)

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Centrifuge

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2,6-Difluorotoluene to a known mass or volume of the chosen organic solvent in a series of sealed glass vials. The presence of a distinct second phase (undissolved solute) is necessary to ensure saturation.

  • Place the vials in a temperature-controlled shaker bath set to the desired experimental temperature (e.g., 25 °C).

• Equilibration:

  • Agitate the vials for a sufficient period to ensure equilibrium is reached. A typical duration is 24-48 hours. Preliminary kinetic studies can be performed to determine the minimum time to reach a stable concentration.

• Sample Separation:

  • After equilibration, cease agitation and allow the vials to rest in the temperature bath for at least 4 hours to allow for phase separation (sedimentation of the excess solute).

  • To ensure complete removal of undissolved micro-droplets, centrifuge the vials at a moderate speed.

• Sample Extraction and Dilution:

  • Carefully extract a precise aliquot of the clear, supernatant (saturated solution) using a pre-warmed syringe to prevent precipitation upon cooling.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.

  • Record the mass of the transferred saturated solution.

  • Dilute the sample with the same solvent to a concentration within the calibrated range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted samples using a pre-calibrated GC or HPLC method to determine the concentration of 2,6-Difluorotoluene.

  • A calibration curve should be prepared using standard solutions of 2,6-Difluorotoluene of known concentrations in the same solvent.

• Data Calculation:

  • Calculate the solubility in grams per 100 g of solvent using the following formula: Solubility = (Mass of Solute / Mass of Solvent) * 100

  • Convert the solubility to other units, such as mole fraction, as required.

Visualizations: Workflows and Influencing Factors

Diagrams are provided to visually articulate the experimental process and the theoretical factors governing solubility.

Caption: Experimental workflow for determining the solubility of 2,6-Difluorotoluene.

Caption: Key factors influencing the solubility of 2,6-Difluorotoluene in organic solvents.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2,6-Difluorotoluene | 443-84-5 [chemicalbook.com]

A Technical Guide to Sourcing and Utilizing 99% Purity 2,6-Difluorotoluene for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Difluorotoluene, a critical fluorinated building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This document details commercially available sources for high-purity (99%) 2,6-Difluorotoluene, its key physicochemical properties, and its applications, with a focus on its role in drug development.

Physicochemical Properties of 2,6-Difluorotoluene

2,6-Difluorotoluene (CAS No. 443-84-5) is a colorless to light yellow liquid known for its unique fluorinated structure, which enhances reactivity and solubility in many organic solvents. The inclusion of fluorine atoms can improve the metabolic stability and bioactivity of molecules, making it a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs).

A summary of its key properties is presented below for easy reference.

Property	Value	Source(s)
CAS Number	443-84-5
Molecular Formula	C₇H₆F₂
Molecular Weight	128.12 g/mol
Purity (Typical)	≥99% (GC)
Appearance	Colorless to light yellow clear liquid
Boiling Point	112 °C at 740 mmHg
Density	~1.129 g/mL at 25 °C
Refractive Index	n20/D ~1.453
Flash Point	10 °C (50 °F) - closed cup
Storage Temperature	2-8 °C, sealed in dry conditions

Commercial Suppliers of 99% Purity 2,6-Difluorotoluene

A variety of chemical suppliers offer 2,6-Difluorotoluene at 99% purity, suitable for research and manufacturing purposes. While pricing and availability are subject to change, the following table summarizes prominent suppliers and their typical product offerings. It is recommended to contact suppliers directly for bulk quotes and current stock information.

Supplier	Product Number(s)	Purity Specification	Notes
Sigma-Aldrich (Merck)	347299	99%	Formerly an active product, now listed as discontinued. Technical service may assist with alternatives.
Tokyo Chemical Industry (TCI)	D2338	>99.0% (GC)	Available in various pack sizes.
Chem-Impex	45115	≥ 99% (GC)	Marketed for pharmaceutical and agrochemical development.
Thermo Scientific (Fisher Scientific)	98% (other purities may be available)	Offers various reagents for chemical synthesis.
ChemicalBook	CB5485363	Lists various suppliers	A platform that aggregates data from multiple global suppliers.

Key Synthetic Applications & Methodologies

2,6-Difluorotoluene is a versatile precursor in organic synthesis. Its primary applications involve leveraging the difluorinated toluene structure to build more complex molecules.

Synthesis of 2,6-Difluorobenzaldehyde

A common and important application is the conversion of 2,6-Difluorotoluene to 2,6-difluorobenzaldehyde. This aldehyde is a crucial intermediate for various pharmaceuticals and specialty chemicals. The reaction can proceed via a two-step process involving chlorination followed by a Sommelet reaction. Alternatively, direct oxidation methods have been developed. A patented process describes the continuous oxidation using hydrogen peroxide as the oxidant and a metal ion complex catalyst.

Reaction Pathway: Chlorination and Sommelet Reaction

• Chlorination: 2,6-Difluorotoluene is reacted with chlorine (Cl₂) to form 2,6-difluorobenzyl chloride.

• Sommelet Reaction: The resulting 2,6-difluorobenzyl chloride is then converted to 2,6-difluorobenzaldehyde.

While specific experimental protocols require access to the cited literature, the general transformation is a foundational method for functionalizing the methyl group of the toluene ring.

Role in Drug Synthesis

The difluorophenyl motif is present in numerous APIs. For example, 2,6-Difluorotoluene serves as a key intermediate in the synthesis of the antibiotic linezolid and antifungal agents like fluconazole and voriconazole. In these applications, the structural fragment derived from 2,6-Difluorotoluene contributes to the drug's overall efficacy and pharmacokinetic profile.

Diagrams and Workflows

Synthesis Pathway of 2,6-Difluorobenzaldehyde

The following diagram illustrates the conversion of 2,6-Difluorotoluene into 2,6-Difluorobenzaldehyde, a key synthetic intermediate.

Figure 1: Synthesis of 2,6-Difluorobenzaldehyde

General Workflow for Sourcing High-Purity Chemicals

For researchers and procurement specialists, a structured approach to sourcing chemical reagents is crucial for ensuring quality and timeline adherence. The diagram below outlines a logical workflow for this process.

Figure 2: Workflow for Chemical Procurement

An In-depth Technical Guide to the Synthesis of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the primary synthetic routes to 2,6-difluorotoluene, a key building block in the pharmaceutical and agrochemical industries. The document details various synthetic strategies, including direct C-H fluorination, halogen exchange reactions, and the Balz-Schiemann reaction, presenting quantitative data in structured tables for easy comparison and providing detailed experimental protocols for key methodologies. Visual diagrams of reaction pathways and experimental workflows are included to facilitate understanding.

Direct C-H Fluorination of Toluene

Direct C-H fluorination offers the most straightforward conceptual route to 2,6-difluorotoluene. However, controlling the regioselectivity of this reaction to favor the 2,6-isomer over other isomers (ortho, meta, para, and poly-fluorinated products) is a significant challenge. Modern catalytic methods are being explored to address this, though specific high-yield protocols for 2,6-difluorotoluene are not yet widely established.

Recent advancements in palladium-catalyzed electrophilic aromatic C-H fluorination show promise for the selective introduction of fluorine.[1] These methods often utilize mild electrophilic fluorinating reagents and operate through a catalytic cycle that does not involve the formation of an organometallic intermediate.[1] Instead, a reactive transition-metal-fluoride electrophile is generated in situ.[1] While a general method, its application to achieve high selectivity for 2,6-difluorotoluene from toluene would require significant optimization to overcome the inherent steric and electronic preferences of the toluene ring.

Key Challenges:

• Low regioselectivity leading to a mixture of isomers.

• Potential for over-fluorination.

• Harsh reaction conditions and hazardous reagents (e.g., elemental fluorine) in older methods.

Due to the lack of specific, high-yield protocols for the selective synthesis of 2,6-difluorotoluene, this method is currently less synthetically useful for targeted preparation compared to other routes.

Halogen Exchange (Halex) Reaction

The halogen exchange (Halex) reaction is a widely used industrial method for the synthesis of aryl fluorides. This approach involves the substitution of a halogen (typically chlorine or bromine) with fluorine using a fluoride salt. For the synthesis of 2,6-difluorotoluene, the most common precursor is 2,6-dichlorotoluene.

The efficiency of the Halex reaction is highly dependent on the nature of the fluoride source and the reaction conditions. Spray-dried potassium fluoride (KF) is a particularly effective reagent due to its high surface area and reactivity.[2] The reaction is typically carried out in a high-boiling polar aprotic solvent, such as sulfolane or dimethyl sulfoxide (DMSO), at elevated temperatures.

Comparative Data for Halogen Exchange Reactions

Precursor	Fluorinating Agent	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2,6-Dichlorotoluene	Spray-dried KF	Sulfolane	180-225	2-10	High (unspecified)	[2]
2,6-Dichlorotoluene	KF	18-crown-6 / Acetonitrile	Reflux	-	Moderate (unspecified)	[2]

Experimental Protocol: Synthesis of 2,6-Difluorotoluene from 2,6-Dichlorotoluene

Materials:

• 2,6-Dichlorotoluene

• Spray-dried potassium fluoride (KF)

• Sulfolane (anhydrous)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• A flame-dried reaction vessel equipped with a mechanical stirrer, a condenser, and a nitrogen inlet is charged with anhydrous sulfolane and spray-dried potassium fluoride.

• The mixture is heated to the desired reaction temperature (e.g., 200 °C) under a slow stream of nitrogen to ensure anhydrous conditions.

• 2,6-Dichlorotoluene is then added to the reaction mixture dropwise over a period of 1-2 hours.

• The reaction is monitored by gas chromatography (GC) for the disappearance of the starting material and the formation of the product.

• Upon completion, the reaction mixture is cooled to room temperature.

• The crude product is isolated by fractional distillation under reduced pressure.

• The collected fractions are analyzed by GC and NMR to confirm the purity of 2,6-difluorotoluene.

This is a generalized protocol based on typical Halex reaction conditions. Specific parameters should be optimized for scale and desired purity.

Diagram 1: Halogen Exchange for 2,6-Difluorotoluene Synthesis

Balz-Schiemann Reaction

The Balz-Schiemann reaction is a classical and reliable method for the preparation of aryl fluorides from primary aromatic amines via the thermal decomposition of their diazonium tetrafluoroborate salts.[1] This method is particularly useful for the synthesis of 2,6-difluorotoluene from precursors such as 2-amino-6-fluorotoluene or 2-methyl-3-fluoroaniline. A "greener" approach utilizing ionic liquids as the reaction medium has been developed to improve safety and simplify product isolation.[3]

General Steps of the Balz-Schiemann Reaction:

• Diazotization: The aromatic amine is treated with a diazotizing agent, typically nitrous acid (generated in situ from sodium nitrite and a strong acid), at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Formation of the Tetrafluoroborate Salt: The diazonium salt is then treated with fluoroboric acid (HBF₄) or a tetrafluoroborate salt (e.g., NaBF₄) to precipitate the diazonium tetrafluoroborate salt.

• Thermal Decomposition: The isolated and dried diazonium tetrafluoroborate salt is heated, leading to its decomposition into the desired aryl fluoride, nitrogen gas, and boron trifluoride.

Comparative Data for Balz-Schiemann Reactions

Precursor	Diazotizing Agent	Fluorinating Agent	Solvent	Decomposition Temp. (°C)	Yield (%)	Reference
Aromatic Amines (general)	NaNO₂ / HCl	HBF₄	Water / Ionic Liquid	85-100	68-93	[3]
3-Aminobenzotrifluoride	NaNO₂ / HCl	NaBF₄	Ionic Liquid	-	High	[3]

Experimental Protocol: "Greener" Balz-Schiemann Synthesis of an Aryl Fluoride

Materials:

• Aromatic amine (e.g., 2-amino-6-fluorotoluene)

• Hydrochloric acid (HCl)

• Sodium nitrite (NaNO₂)

• Sodium tetrafluoroborate (NaBF₄)

• Ionic liquid (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate)

Procedure:

• The aromatic amine is dissolved in dilute hydrochloric acid and cooled to 0-5 °C in an ice bath.

• A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution while maintaining the temperature below 5 °C. The completion of diazotization can be checked with starch-iodide paper.

• An aqueous solution of sodium tetrafluoroborate is then added to the reaction mixture, leading to the precipitation of the diazonium tetrafluoroborate salt.

• The precipitated salt is filtered, washed with cold water, and dried under vacuum.

• The dried diazonium salt is added to the ionic liquid in a reaction vessel equipped with a distillation setup.

• The mixture is heated to the decomposition temperature (typically 85-100 °C), and the aryl fluoride product is distilled off as it is formed.

• The collected distillate is washed with a dilute base solution and then with water, dried over a suitable drying agent (e.g., MgSO₄), and further purified by fractional distillation if necessary.

Diagram 2: Workflow of the Balz-Schiemann Reaction

Synthesis from 2-Fluoro-6-nitrotoluene

Another viable route to 2,6-difluorotoluene involves the reduction of a nitro group followed by a Sandmeyer or Balz-Schiemann reaction. Starting from 2-fluoro-6-nitrotoluene, the nitro group can be reduced to an amine, yielding 2-fluoro-6-aminotoluene (3-fluoro-2-methylaniline). This intermediate can then undergo a Balz-Schiemann reaction as described above to introduce the second fluorine atom.

Experimental Protocol: Synthesis of 2-Fluoro-6-nitroaniline (a precursor analog)

While a direct protocol for the reduction of 2-fluoro-6-nitrotoluene was not found, a procedure for the deacetylation of N-(2-fluoro-6-nitrophenyl)acetamide to 2-fluoro-6-nitroaniline provides a relevant example of handling similar structures.[4]

Materials:

• N-(2-fluoro-6-nitrophenyl)acetamide

• Concentrated sulfuric acid

Procedure:

• N-(2-fluoro-6-nitrophenyl)acetamide (3 g, 0.0151 mol) is dissolved in 30 mL of concentrated sulfuric acid.

• The reaction mixture is stirred at 50 °C for 2 hours.

• After cooling to room temperature, the solution is poured into an ice bath, resulting in the precipitation of the product.

• The precipitate is collected by filtration, and the acidic aqueous solution is extracted with diethyl ether.

• The product is purified by flash chromatography to yield 2-fluoro-6-nitroaniline (74% yield).[4]

The subsequent reduction of the nitro group to an amine can be achieved using standard reducing agents such as Sn/HCl or catalytic hydrogenation (e.g., H₂/Pd-C).

Oxidation of 2,6-Difluorotoluene to 2,6-Difluorobenzaldehyde

The oxidation of 2,6-difluorotoluene is an important transformation for the synthesis of other valuable building blocks, such as 2,6-difluorobenzaldehyde. A continuous oxidation process has been developed using a microchannel reactor.[2]

Quantitative Data for the Oxidation of 2,6-Difluorotoluene

Oxidant (H₂O₂) to Substrate Ratio	Catalyst	Temperature (°C)	Residence Time (s)	Conversion (%)	Yield (%)	Reference
2:1	Co(OAc)₂, Na₂MoO₄, NaBr	105	600	51.5	30.1	[2]
2:1	Co(OAc)₂, Na₂MoO₄, NaBr	75	200	42.0	29.7	[2]
3:1	Co(OAc)₂, Na₂MoO₄, NaBr	95	600	44.8	28.2	[2]
2:1	Co(OAc)₂, Na₂MoO₄, NaBr	125	900	43.7	27.0	[2]

Experimental Protocol: Continuous Oxidation of 2,6-Difluorotoluene

Materials:

• 2,6-Difluorotoluene

• Cobalt(II) acetate (Co(OAc)₂)

• Sodium molybdate (Na₂MoO₄)

• Sodium bromide (NaBr)

• Acetic acid

• Hydrogen peroxide (H₂O₂)

Procedure (Example):

• A solution of cobalt acetate (6.06 g) and sodium molybdate (6.06 g) in 200 mL of 2,6-difluorotoluene and 200 mL of acetic acid is prepared.

• A separate solution of sodium bromide (6.06 g) in 25% hydrogen peroxide is prepared.

• The two solutions are pumped at specific flow rates (e.g., 5.33 mL/min and 10.67 mL/min, respectively) into a microchannel reactor maintained at a controlled temperature (e.g., 105 °C).[2]

• The residence time in the reactor is controlled by the flow rates and reactor volume (e.g., 600 s).[2]

• The output from the reactor is cooled to 0 °C and quenched.

• The conversion of 2,6-difluorotoluene and the yield of 2,6-difluorobenzaldehyde are determined by GC analysis.[2]

Diagram 3: Continuous Oxidation of 2,6-Difluorotoluene

Conclusion

The synthesis of 2,6-difluorotoluene can be achieved through several distinct pathways. While direct C-H fluorination remains a challenge in terms of selectivity, halogen exchange from 2,6-dichlorotoluene and the Balz-Schiemann reaction of corresponding anilines represent robust and scalable methods. The choice of synthetic route will depend on factors such as the availability of starting materials, desired scale of production, and safety considerations. The detailed protocols and comparative data provided in this guide serve as a valuable resource for researchers and professionals in the field of chemical synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-FLUORO-6-NITRO-PHENYLAMINE synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and experimental considerations for the electrophilic substitution reactions of 2,6-difluorotoluene. This information is critical for chemists engaged in the synthesis of complex aromatic compounds, particularly in the fields of pharmaceutical and materials science, where precise control of regioselectivity is paramount.

Core Principles: Directing Effects of Substituents

The regiochemical outcome of electrophilic aromatic substitution on 2,6-difluorotoluene is governed by the interplay of the directing effects of the methyl group and the two fluorine atoms.

• Methyl Group (-CH₃): The methyl group is an activating, ortho, para-director. It donates electron density to the aromatic ring through an inductive effect and hyperconjugation, thereby stabilizing the carbocation intermediate (arenium ion) formed during the substitution. This stabilization is most effective when the electrophile attacks the positions ortho and para to the methyl group.

• Fluorine Atoms (-F): Fluorine is a deactivating but ortho, para-directing group. Its high electronegativity withdraws electron density from the ring via a strong inductive effect (-I), making the ring less reactive towards electrophiles. However, the lone pairs on the fluorine atom can be donated to the ring through a resonance effect (+M), which preferentially stabilizes the carbocation intermediates formed during ortho and para attack.

In 2,6-difluorotoluene, the positions ortho to the methyl group are also the fluorine-bearing carbons, which are sterically hindered and electronically deactivated. The position para to the methyl group (C4) is therefore the most likely site for electrophilic attack, as it benefits from the activating effect of the methyl group and the para-directing effect of the fluorine atoms, while being less sterically encumbered. The meta positions (C3 and C5) are generally less favored.

Key Electrophilic Substitution Reactions of 2,6-Difluorotoluene

This section details the primary electrophilic substitution reactions, including nitration, halogenation, sulfonation, and Friedel-Crafts acylation, with a focus on regioselectivity, experimental protocols, and available quantitative data.

Nitration

The introduction of a nitro group (-NO₂) onto the aromatic ring is a fundamental transformation. For 2,6-difluorotoluene, nitration is expected to predominantly yield 2,6-difluoro-4-nitrotoluene.

Predicted Regioselectivity:

Spectroscopic Profile of 2,6-Difluorotoluene: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2,6-Difluorotoluene, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for its spectral characteristics in Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Summary of Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 2,6-Difluorotoluene.

Table 1: ¹H NMR Data for 2,6-Difluorotoluene

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.073	m	Aromatic CH (H-4)
6.803	t	Aromatic CH (H-3, H-5)
2.172	s	Methyl (CH₃)

Solvent: CDCl₃, Frequency: 400 MHz

Table 2: ¹³C NMR Data for 2,6-Difluorotoluene

Chemical Shift (δ) ppm	Assignment
161.7 (t, J=250.9 Hz)	C-F (C-2, C-6)
128.8 (t, J=10.5 Hz)	Aromatic CH (C-4)
112.5 (t, J=19.8 Hz)	Aromatic CH (C-3, C-5)
111.9 (t, J=20.0 Hz)	C-CH₃ (C-1)
14.5	Methyl (CH₃)

Solvent: CDCl₃

Table 3: IR Absorption Data for 2,6-Difluorotoluene

Wavenumber (cm⁻¹)	Intensity	Assignment
3070	Weak	Aromatic C-H Stretch
2960	Weak	Aliphatic C-H Stretch
1625	Strong	C=C Aromatic Ring Stretch
1480	Strong	C=C Aromatic Ring Stretch
1270	Strong	C-F Stretch
1010	Strong	C-F Stretch
780	Strong	C-H Out-of-Plane Bend

Sample Preparation: Liquid Film

Table 4: Mass Spectrometry Data for 2,6-Difluorotoluene

m/z	Relative Intensity (%)	Assignment
128	49.5	[M]⁺ (Molecular Ion)
127	100.0	[M-H]⁺
109	4.8	[M-F]⁺
107	5.6	[M-HF]⁺
101	7.3	[M-H-C₂H₂]⁺
81	2.6
77	3.0
75	2.7
63	2.1
57	4.0
51	2.5

Ionization Method: Electron Impact (EI) at 75 eV[1]

Experimental Protocols

The following sections detail the methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR: A sample of 2,6-Difluorotoluene (approximately 5-10 mg for ¹H, 20-50 mg for ¹³C) is dissolved in deuterated chloroform (CDCl₃, ~0.5 mL). The solution is filtered into a 5 mm NMR tube. Spectra are recorded on a 400 MHz NMR spectrometer. For ¹³C NMR, proton decoupling is employed to simplify the spectrum. Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy

A drop of neat 2,6-Difluorotoluene is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin liquid film. The plates are mounted in a sample holder and the IR spectrum is recorded using a Fourier-Transform Infrared (FT-IR) spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the clean plates is recorded prior to the sample analysis.

Mass Spectrometry (MS)

Mass spectra are obtained using a mass spectrometer equipped with an electron impact (EI) ionization source. A small amount of the liquid sample is introduced into the instrument, where it is vaporized and bombarded with a beam of electrons (typically at 70-75 eV). The resulting positively charged fragments are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer. The detector records the abundance of each ion.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2,6-Difluorotoluene.

Caption: General workflow for the spectroscopic analysis of 2,6-Difluorotoluene.

References

• 1. 2,6-Difluorotoluene(443-84-5) 13C NMR [m.chemicalbook.com]

A Technical Guide to the Thermodynamic Properties of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermodynamic and physical properties of 2,6-difluorotoluene. Due to a scarcity of direct experimental thermodynamic data for this specific compound in publicly available literature, this document presents high-quality calculated values for its key thermodynamic parameters. To provide a thorough understanding of how such data is obtained, this guide also details the standard experimental protocols used for the determination of these properties for similar organic compounds.

Core Properties of 2,6-Difluorotoluene

2,6-Difluorotoluene (CAS No. 443-84-5) is an aromatic organic compound with the chemical formula C₇H₆F₂.[1][2][3][4][5] It is a colorless to light yellow liquid at room temperature.[3] This compound serves as a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals.[4] An understanding of its thermodynamic properties is essential for process design, safety analysis, and computational modeling in drug development and materials science.

Physicochemical Data

A compilation of experimentally determined physicochemical properties for 2,6-difluorotoluene is presented in Table 1. This data is sourced from various chemical suppliers and databases.

Table 1: Physicochemical Properties of 2,6-Difluorotoluene

Property	Value	Unit	Source(s)
Molecular Formula	C₇H₆F₂	-	[1][2][3][4][5]
Molecular Weight	128.12	g/mol	[1][2][4][5]
Boiling Point	112 °C at 740 mmHg	°C	[3]
Density	1.129	g/mL at 25 °C	[3]
Refractive Index	1.453 at 20 °C	-	[3]
Flash Point	10	°C
Vapor Pressure	0.292	mmHg at 25 °C

Calculated Thermodynamic Data

The following table summarizes the calculated thermodynamic properties of 2,6-difluorotoluene. These values have been estimated using computational methods, such as the Joback and Crippen methods, and provide a valuable baseline for theoretical assessments.[6]

Table 2: Calculated Thermodynamic Properties of 2,6-Difluorotoluene

Property	Symbol	Value	Unit	Source
Ideal Gas Heat Capacity	Cp,gas	-	J/mol·K	[6]
Standard Gibbs Free Energy of Formation	ΔfG°	-288.41	kJ/mol	[6]
Standard Enthalpy of Formation (gas)	ΔfH°gas	-366.44	kJ/mol	[6]
Enthalpy of Fusion	ΔfusH°	13.31	kJ/mol	[6]
Enthalpy of Vaporization	ΔvapH°	33.14	kJ/mol	[6]
Critical Temperature	Tc	586.20	K	[6]
Critical Pressure	Pc	3547.31	kPa	[6]
Critical Volume	Vc	0.355	m³/kmol	[6]

Experimental Determination of Thermodynamic Properties

While specific experimental data for 2,6-difluorotoluene is limited, this section details the standard methodologies employed to determine the key thermodynamic properties of organic liquids.

Heat Capacity Measurement: Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate technique for measuring the heat capacity of liquids and solids.[7][8][9] The principle of this method is to incrementally add a known quantity of heat to a sample in a thermally isolated system and measure the corresponding temperature rise.[7][9]

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of the purified liquid is sealed in a calorimeter vessel. The vessel is then placed within an adiabatic shield.

• System Equilibration: The calorimeter and the surrounding adiabatic shield are brought to the desired starting temperature.

• Heating Pulse: A known amount of electrical energy (Q) is supplied to a heater within the calorimeter for a defined period, causing the temperature of the sample and vessel to increase.

• Temperature Measurement: The temperature of the calorimeter is monitored with a high-precision thermometer (e.g., a platinum resistance thermometer) before and after the heating pulse to determine the temperature change (ΔT).

• Adiabatic Control: Throughout the heating process, the temperature of the adiabatic shield is continuously adjusted to match the temperature of the calorimeter, minimizing heat exchange with the surroundings.[9]

• Data Analysis: The heat capacity of the sample is calculated from the energy input, the temperature change, and the known heat capacity of the calorimeter vessel.

Caption: Workflow for Heat Capacity Measurement by Adiabatic Calorimetry.

Enthalpy of Vaporization and Vapor Pressure: Ebulliometry

Ebulliometry is a technique used to determine the boiling point of a liquid at a controlled pressure.[10][11][12][13] By measuring the boiling point at various pressures, the vapor pressure curve can be constructed, and the enthalpy of vaporization can be calculated using the Clausius-Clapeyron equation.

Experimental Protocol:

• Apparatus Setup: The ebulliometer, which consists of a boiler, a Cottrell pump for ensuring vapor-liquid equilibrium, a thermowell, and a condenser, is charged with the sample liquid.[13]

• Pressure Control: The system is connected to a pressure control system, allowing the pressure to be set and maintained at a desired value.

• Heating and Boiling: The liquid is heated to its boiling point under the set pressure. The Cottrell pump ensures that the thermometer in the thermowell is bathed in a continuous stream of the boiling liquid and its vapor, ensuring an accurate equilibrium temperature measurement.

• Temperature Measurement: The boiling temperature is precisely measured using a calibrated thermometer.

• Data Collection: Steps 2-4 are repeated for a range of pressures, typically from a few kPa up to atmospheric pressure.

• Data Analysis: The vapor pressure data (P vs. T) is fitted to an appropriate equation (e.g., the Antoine equation). The enthalpy of vaporization is then derived from the slope of the ln(P) vs. 1/T plot.

Caption: Workflow for Vapor Pressure and Enthalpy of Vaporization Measurement by Ebulliometry.

Enthalpy of Formation: Combustion Calorimetry

The standard enthalpy of formation of an organic compound is typically determined indirectly by measuring its enthalpy of combustion using a bomb calorimeter.[14][15]

Experimental Protocol:

• Sample Preparation: A precise mass of the liquid sample is encapsulated in a combustible container (e.g., a gelatin capsule) and placed in the crucible of the calorimeter bomb. A fuse wire is positioned to ensure ignition.

• Bomb Assembly: The bomb is sealed and pressurized with a high pressure of pure oxygen (typically around 30 atm).

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the calorimeter's insulated container. The initial temperature of the water is recorded.

• Combustion: The sample is ignited by passing an electric current through the fuse wire. The combustion reaction releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise.

• Temperature Monitoring: The temperature of the water is monitored until it reaches a maximum and then begins to cool.

• Data Analysis: The total heat released during the combustion is calculated from the temperature rise and the heat capacity of the calorimeter system (which is determined separately using a standard substance like benzoic acid). After correcting for the heat of combustion of the capsule and fuse wire, the standard enthalpy of combustion of the sample is determined. The standard enthalpy of formation is then calculated using Hess's Law, from the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and HF in this case).

Caption: Workflow for Enthalpy of Formation Determination via Combustion Calorimetry.

Conclusion

References

• 1. Knudsen cell - Wikipedia [en.wikipedia.org]
• 2. 2,6-Difluorotoluene [webbook.nist.gov]
• 3. 2,6-Difluorotoluene | 443-84-5 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. scbt.com [scbt.com]
• 6. 2,6-Difluorotoluene (CAS 443-84-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. srd.nist.gov [srd.nist.gov]
• 8. mdpi.com [mdpi.com]
• 9. High-Temperature Adiabatic Calorimeter for Constant-Volume Heat Capacity Measurements of Compressed Gases and Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. store.astm.org [store.astm.org]
• 11. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 12. ia801400.us.archive.org [ia801400.us.archive.org]
• 13. Ebulliometer - Wikipedia [en.wikipedia.org]
• 14. Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 2,6-Difluorobenzaldehyde from 2,6-Difluorotoluene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2,6-difluorobenzaldehyde, a key intermediate in the development of pharmaceuticals and other fine chemicals, from 2,6-difluorotoluene. The primary method detailed is the continuous catalytic oxidation using hydrogen peroxide.

Overview and Application

2,6-Difluorobenzaldehyde is a crucial building block in organic synthesis, particularly for introducing the 2,6-difluorophenyl moiety into target molecules. This structural motif is prevalent in many biologically active compounds, including pharmaceuticals and agrochemicals, where the fluorine atoms can enhance metabolic stability, binding affinity, and other pharmacokinetic properties. The synthesis from 2,6-difluorotoluene via oxidation presents a direct and atom-economical route to this valuable intermediate.

The protocol described herein is based on a continuous flow process, which offers several advantages over traditional batch synthesis, including improved heat and mass transfer, enhanced safety, and potential for scalability.

Reaction Pathway

The synthesis of 2,6-difluorobenzaldehyde from 2,6-difluorotoluene is achieved through the selective oxidation of the methyl group.

Caption: Catalytic oxidation of 2,6-Difluorotoluene to 2,6-Difluorobenzaldehyde.

Quantitative Data Summary

The following table summarizes the quantitative data from a representative continuous oxidation process for the synthesis of 2,6-difluorobenzaldehyde from 2,6-difluorotoluene, as detailed in patent CN106748681A.[1]

Parameter	Value
Reactants & Catalysts
2,6-Difluorotoluene	200 ml
Acetic Acid (solvent)	200 ml
Cobalt (II) Acetate	6.06 g
Sodium Molybdate	6.06 g
Sodium Bromide	6.06 g
Hydrogen Peroxide (25%)	Variable flow rate
Reaction Conditions
Reaction Temperature	105 °C
Residence Time	600 s
Flow Rates
2,6-Difluorotoluene/Catalyst Solution	5.33 ml/min
H₂O₂/NaBr Solution	10.67 ml/min
Results
Conversion of 2,6-Difluorotoluene	51.5%
Yield of 2,6-Difluorobenzaldehyde	30.1%

Experimental Protocol: Continuous Oxidation

This protocol is adapted from the continuous flow synthesis method described in patent CN106748681A.[1]

4.1. Materials and Equipment

• 2,6-Difluorotoluene (C₇H₆F₂)

• Acetic Acid (CH₃COOH)

• Cobalt (II) Acetate (Co(CH₃COO)₂)

• Sodium Molybdate (Na₂MoO₄)

• Sodium Bromide (NaBr)

• Hydrogen Peroxide (H₂O₂, 25% aqueous solution)

• Dichloromethane (CH₂Cl₂) for quenching

• Continuous flow reactor system (e.g., microchannel or tubular reactor) with precise temperature control

• Two high-precision pumps for reactant delivery

• Back-pressure regulator

• Heat exchanger for cooling the reactor output

• Collection vessel

• Standard laboratory glassware

• Gas chromatograph (GC) for analysis

4.2. Solution Preparation

• Reactant/Catalyst Solution: In a suitable vessel, dissolve 6.06 g of cobalt (II) acetate and 6.06 g of sodium molybdate in a mixture of 200 ml of 2,6-difluorotoluene and 200 ml of acetic acid. Stir until a homogeneous solution is formed.

• Oxidant/Promoter Solution: In a separate vessel, dissolve 6.06 g of sodium bromide in a sufficient volume of 25% hydrogen peroxide solution to achieve a total volume that corresponds to the desired molar ratio of H₂O₂ to 2,6-difluorotoluene when pumped at the specified flow rate.

4.3. Reaction Procedure

• Set up the continuous flow reactor system, ensuring all connections are secure.

• Heat the reactor to the desired reaction temperature (e.g., 105 °C).

• Set the flow rate of the reactant/catalyst solution pump to 5.33 ml/min.

• Set the flow rate of the oxidant/promoter solution pump to 10.67 ml/min. This corresponds to a molar ratio of H₂O₂ to 2,6-difluorotoluene of approximately 2:1.

• Simultaneously start both pumps to introduce the reactant streams into the reactor.

• The reaction mixture will traverse the heated reactor for the specified residence time (e.g., 600 seconds).

• The output from the reactor is passed through a heat exchanger to rapidly cool the mixture to 0 °C.

• The cooled reaction mixture is collected in a vessel containing dichloromethane to quench the reaction.

4.4. Work-up and Analysis

• The collected reaction mixture is analyzed by Gas Chromatography (GC) to determine the conversion of 2,6-difluorotoluene and the yield of 2,6-difluorobenzaldehyde.

• Further purification of the product can be achieved by distillation under reduced pressure.

Experimental Workflow

The following diagram illustrates the workflow for the continuous synthesis of 2,6-difluorobenzaldehyde.

Caption: Workflow for the continuous synthesis of 2,6-difluorobenzaldehyde.

Safety Considerations

• Hydrogen peroxide is a strong oxidizing agent and should be handled with care.

• The reaction is performed at an elevated temperature, and appropriate safety precautions for heated reactions should be taken.

• Dichloromethane is a volatile and potentially hazardous solvent; work in a well-ventilated fume hood.

• Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

References

• 1. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]

Application Notes and Protocols: The Utility of 2,6-Difluorotoluene in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2,6-difluorotoluene and its derivatives in the preparation of key pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The inclusion of fluorine atoms in drug molecules can significantly enhance their pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity.[1] 2,6-Difluorotoluene serves as a versatile starting material for introducing the 2,6-difluorophenyl moiety, a common structural motif in a variety of therapeutic agents.

This document outlines detailed experimental protocols for the synthesis of crucial building blocks derived from 2,6-difluorotoluene and their subsequent application in the synthesis of the antibiotic Linezolid, and the antifungal agents Fluconazole and Voriconazole.

I. Synthesis of Key Intermediates from 2,6-Difluorotoluene

The following section details the experimental procedures for converting 2,6-difluorotoluene into valuable synthetic intermediates.

Bromination of 2,6-Difluorotoluene to 2,6-Difluorobenzyl Bromide

2,6-Difluorobenzyl bromide is a key electrophile for introducing the 2,6-difluorobenzyl group.[2]

Experimental Protocol:

A preparation method for 2,6-difluorobenzyl bromide involves the reaction of 2,6-difluorotoluene with hydrobromic acid and hydrogen peroxide under light conditions.[1]

• Reaction Setup: In a suitable reaction vessel, combine 2,6-difluorotoluene, 40% hydrobromic acid, and an organic or inorganic solvent.

• Reaction Conditions: Under illumination, add 30% hydrogen peroxide dropwise to the reaction mixture. The molar ratio of 2,6-difluorotoluene to HBr is typically between 1:1 and 1:3.5, and the molar ratio to H₂O₂ is also between 1:1 and 1:3.5.[1] The reaction is allowed to proceed for 6 to 24 hours.[1]

• Work-up and Purification: After the reaction is complete, the solution is washed sequentially with a saturated sodium sulfite solution and water. The organic layer is then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the resulting crude product is purified by silica gel column chromatography to yield 2,6-difluorobenzyl bromide.[1]

Parameter	Value	Reference
Starting Material	2,6-Difluorotoluene	[1]
Reagents	40% Hydrobromic acid, 30% Hydrogen peroxide	[1]
Conditions	Light irradiation, 6-24 hours	[1]
Purity	≥99.0%	[1]

Oxidation of 2,6-Difluorotoluene to 2,6-Difluorobenzaldehyde

2,6-Difluorobenzaldehyde is a versatile intermediate for the synthesis of various pharmaceuticals.

Experimental Protocol:

A continuous oxidation method can be employed to prepare 2,6-difluorobenzaldehyde from 2,6-difluorotoluene.[3]

• Reaction System: The process utilizes a tubular reactor for continuous flow.

• Reagents: 2,6-difluorotoluene is used as the raw material, with hydrogen peroxide as the oxidant and acetic acid as the solvent. A catalyst system consisting of one or more metal ion complexes of cobalt, molybdenum, and bromine is employed.[3]

• Procedure: A solution of cobalt acetate and sodium molybdate in a mixture of 2,6-difluorotoluene and acetic acid, and a separate solution of sodium bromide in 25% H₂O₂ are prepared.[3] These solutions are then pumped at specific flow rates into the heated tubular reactor.[3] For example, with a reactant molar ratio of n(H₂O₂):n(2,6-difluorotoluene) of 2:1 and a residence time of 600 seconds at 105°C, a conversion of 51.5% and a yield of 30.1% can be achieved.[3]

• Work-up: The exiting reaction mixture is cooled and quenched, for instance, with dichloromethane.[3] The product can be analyzed by gas chromatography.[3]

Parameter	Value	Reference
Starting Material	2,6-Difluorotoluene	[3]
Oxidant	Hydrogen Peroxide	[3]
Catalyst	Co, Mo, Br metal ion complexes	[3]
Solvent	Acetic Acid	[3]
Reaction Temperature	105°C	[3]
Conversion	35.7% - 51.5%	[3]
Yield	21.1% - 30.1%	[3]

Synthesis of 2,6-Difluorobenzylamine

2,6-Difluorobenzylamine is a crucial precursor for many pharmaceutical compounds. It can be synthesized via the Gabriel synthesis from 2,6-difluorobenzyl bromide.

Experimental Protocol: Gabriel Synthesis

Step 1: Synthesis of N-(2,6-difluorobenzyl)phthalimide [4]

• Reaction Setup: A mixture of potassium phthalimide, potassium carbonate, a phase transfer catalyst (e.g., trialkylmethylammonium methyl sulphate), and toluene is heated with a Dean-Stark apparatus to remove water.[4]

• Reaction: 2,6-Difluorobenzyl bromide (2,6-DFBC) is added, and the mixture is boiled for 3 hours while continuing to remove water.[4]

• Work-up and Purification: After cooling, water is added, and the mixture is stirred. The precipitated N-(2,6-difluorobenzyl)phthalimide is collected by filtration, washed with water and toluene, and air-dried. Additional product can be obtained by concentrating the filtrate.[4] A yield of 95% has been reported for this step.[4]

Step 2: Hydrolysis to 2,6-Difluorobenzylamine [4]

• Reaction: A mixture of N-(2,6-difluorobenzyl)phthalimide, potassium carbonate, and water is boiled using a Dean-Stark apparatus for approximately 8 hours.[4]

• Isolation: The separating organic layer, which is an azeotropic mixture of water and 2,6-difluorobenzylamine, is collected.[4] The resulting product contains about 70-80% of 2,6-difluorobenzylamine and 20-30% water.[4]

• Drying: The amine is then dried with solid potassium hydroxide.[4] The reported yield for this step is 80%.[4]

Parameter	Value	Reference
Step 1 Yield	95%	[4]
Step 2 Yield	80%	[4]
Overall Purity	Not specified, product contains water	[4]

II. Application in the Synthesis of Active Pharmaceutical Ingredients (APIs)

The following sections detail the use of 2,6-difluorotoluene derivatives in the synthesis of prominent pharmaceuticals.

Synthesis of Linezolid

Linezolid is an oxazolidinone antibiotic effective against resistant Gram-positive bacteria.[5][6] Its synthesis can be accomplished through various routes, often involving a key intermediate derived from 2,6-difluorotoluene chemistry, though a direct synthesis from 2,6-difluorotoluene is not the most common industrial route. A crucial step in many syntheses is the N-acetylation of the (S)-N-((3-(3-fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)amine intermediate.

Experimental Protocol: Final N-Acetylation Step

• Reaction: The (S)-amine precursor is reacted with an acetylating agent, such as acetic anhydride, in a suitable solvent.

• Work-up and Purification: The reaction mixture is then subjected to a work-up procedure, which may involve washing and extraction, followed by crystallization to yield pure Linezolid. A process involving hydrogenation of an azide precursor in the presence of acetic anhydride can directly yield Linezolid.[7]

Parameter	Value	Reference
Precursor	(R)-N-[[3-[3-fluoro-4-morpholinylphenyl]-2-oxo-5-oxazolidinyl]methylazide	[7]
Reagents	Acetic anhydride, Acetic acid, 10% Pd/C	[7]
Conditions	Hydrogenation at 30 psi, 25-35°C for 3 hr	[7]
Yield	High (specific value not provided in abstract)	[7]
Purity	High (specific value not provided in abstract)	[7]

Mechanism of Action: Linezolid

Linezolid inhibits the initiation of bacterial protein synthesis.[5][6][] It binds to the 23S rRNA of the 50S ribosomal subunit, preventing the formation of the functional 70S initiation complex, which consists of the 30S and 50S subunits, mRNA, and initiator tRNA.[5][6] This unique mechanism of action reduces the likelihood of cross-resistance with other protein synthesis inhibitors.[]

Caption: Mechanism of action of Linezolid.

Synthesis of Fluconazole

Fluconazole is a triazole antifungal agent. Its synthesis often starts from 1,3-difluorobenzene, a related starting material to 2,6-difluorotoluene. A key intermediate is 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.

Experimental Protocol: Synthesis from the Key Ethanone Intermediate [9]

• Epoxidation: The key ethanone intermediate is reacted with trimethylsulfoxonium iodide in the presence of a base (e.g., sodium hydroxide) and a phase transfer catalyst in a solvent system like toluene and water to form the corresponding oxirane.[9][10]

• Ring Opening: The isolated oxirane is then reacted with 1,2,4-triazole in the presence of an alkali metal hydroxide (e.g., sodium hydroxide) in a polar aprotic solvent such as N,N-dimethylformamide.[9][10]

• Work-up and Purification: The reaction mixture is worked up by extraction and purified, for example, by crystallization from water, to yield fluconazole.[10]

Parameter	Value	Reference
Starting Intermediate	1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone	[9]
Epoxidation Reagents	Trimethylsulfoxonium iodide, NaOH, phase transfer catalyst	[9][10]
Ring Opening Reagent	1,2,4-Triazole, NaOH	[9][10]
Solvent	Toluene/Water, then DMF	[9][10]
Yield (Crystallization)	56.04%	[10]

Synthesis of Voriconazole

Voriconazole is another important triazole antifungal agent. A common synthetic strategy involves the reaction of 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone with a pyrimidine derivative.

Experimental Protocol: Reformatsky-type Coupling [11][12]

• Reaction: 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone is reacted with a halogenated pyrimidine derivative, such as 4-(1-bromoethyl)-5-fluoro-6-chloropyrimidine, in the presence of activated zinc powder and a Lewis acid or iodine in an aprotic organic solvent like tetrahydrofuran.[11][12]

• Work-up and Purification: The reaction mixture is worked up to isolate the coupled product. This intermediate can then be further processed, for example, through dehalogenation and resolution of enantiomers, to yield Voriconazole.[11][13]

Parameter	Value	Reference
Key Intermediate	1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone	[11][12]
Reagents	Halogenated pyrimidine, Zinc, Iodine/Lewis Acid	[11][12]
Solvent	Tetrahydrofuran	[11][12]
Yield of coupled product	65.1% (as hydrochloride salt)	[12]

Mechanism of Action: Azole Antifungals (Fluconazole and Voriconazole)

Azole antifungals inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 gene).[14][15] This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.[14][15] Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols, which disrupts the fungal cell membrane integrity and function, ultimately leading to fungal cell death.[14]

Caption: Ergosterol biosynthesis pathway and the inhibitory action of azole antifungals.osterol biosynthesis pathway and the inhibitory action of azole antifungals.

References

• 1. CN102070398A - Preparation method of 2,6-difluorobenzyl bromide - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Linezolid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. What is the mechanism of Linezolid? [synapse.patsnap.com]
• 7. WO2009063505A2 - Process for preparation of (s) (n-[[3-[3-fluoro-4-(4-morpholinyl) hen l -2-oxo-5-oxazolidin l methyl]acetamide - Google Patents [patents.google.com]
• 9. bcc.bas.bg [bcc.bas.bg]
• 10. US20080194820A1 - Process For Preparing Voriconazole - Google Patents [patents.google.com]
• 11. US8263769B2 - Process for preparing voriconazole - Google Patents [patents.google.com]
• 12. US20190002440A1 - Voriconazole intermediate and voriconazole synthesis method - Google Patents [patents.google.com]
• 13. WO2006065726A2 - Process for preparing voriconazole - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]
• 15. Ergosterol - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 2,6-Difluorotoluene as a Precursor for Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Difluorotoluene is a pivotal starting material in the synthesis of a variety of agrochemicals, most notably the benzoylurea class of insecticides. Its unique substitution pattern is crucial for the biological efficacy of the resulting products. This document provides detailed application notes and experimental protocols for the multi-step synthesis of benzoylurea insecticides, such as Teflubenzuron, from 2,6-difluorotoluene. It also elucidates the biochemical pathway targeted by these potent chitin synthesis inhibitors.

Introduction

The incorporation of fluorine atoms into agrochemical candidates often enhances their metabolic stability, binding affinity, and overall efficacy[1]. 2,6-Difluorotoluene serves as a key building block for introducing the 2,6-difluorobenzoyl moiety, a critical pharmacophore in a class of insecticides known as benzoylureas[2]. These compounds act as insect growth regulators by disrupting the formation of chitin, an essential component of the insect exoskeleton[3][4]. This mode of action provides selectivity, with low toxicity to vertebrates who lack chitin[2].

This application note details the synthetic pathway from 2,6-difluorotoluene to a representative benzoylurea insecticide, Teflubenzuron. The key intermediate in this pathway is 2,6-difluorobenzamide.

Synthetic Pathway Overview

The transformation of 2,6-difluorotoluene into benzoylurea insecticides is a multi-step process. A common industrial route involves the ammoxidation of 2,6-difluorotoluene to produce 2,6-difluorobenzonitrile. This nitrile is then hydrolyzed to the crucial intermediate, 2,6-difluorobenzamide. Finally, condensation of the amide with a substituted isocyanate yields the target insecticide.

Caption: Synthetic route from 2,6-difluorotoluene to Teflubenzuron.

Experimental Protocols

Protocol 1: Synthesis of 2,6-Difluorobenzonitrile from 2,6-Difluorotoluene (Ammoxidation)

The ammoxidation of substituted toluenes is a high-temperature, gas-phase catalytic reaction. The following is a representative protocol adapted from related procedures for chlorinated toluenes, as specific laboratory-scale procedures for 2,6-difluorotoluene are not widely published[5]. This process typically requires specialized equipment like a fixed-bed reactor.

Materials:

• 2,6-Difluorotoluene

• Anhydrous Ammonia (NH₃)

• Oxygen (O₂) or Air

• Vanadium-Molybdenum based catalyst (e.g., V₂O₅/MoO₃ on a support)

• Inert gas (e.g., Nitrogen, N₂)

Equipment:

• Quartz or stainless steel fixed-bed reactor tube

• Tube furnace with temperature controller

• Mass flow controllers for gases

• Syringe pump for liquid feed

• Condenser and collection trap system

Procedure:

• Pack the reactor tube with the V-Mo based catalyst.

• Heat the reactor to the reaction temperature (typically 350-450°C) under a flow of inert gas.

• Introduce the gaseous reactants into the reactor using mass flow controllers. A typical molar ratio of Toluene:NH₃:O₂ is 1:3:3.

• Introduce 2,6-difluorotoluene into the pre-heated zone of the reactor using a syringe pump to ensure vaporization before it reaches the catalyst bed.

• The gaseous product stream exiting the reactor is passed through a condenser and a series of cold traps to collect the crude 2,6-difluorobenzonitrile and unreacted starting material.

• The crude product is then purified by distillation or recrystallization.

Parameter	Value	Reference
Starting Material	2,6-Difluorotoluene	[6]
Key Reagents	NH₃, O₂	[6]
Catalyst	V-Mo based oxides	[5]
Reaction Temperature	350-450°C	[5]
Typical Yield	70-85%	[5]
Purity	>98% after purification	[7]

Protocol 2: Synthesis of 2,6-Difluorobenzamide from 2,6-Difluorobenzonitrile (Hydrolysis)

This protocol details the efficient hydrolysis of the nitrile to the corresponding amide using alkaline hydrogen peroxide[1][8].

Materials:

• 2,6-Difluorobenzonitrile (1.0 eq, e.g., 30.0 g, 0.216 mol)

• 20% Sodium Hydroxide (NaOH) solution (0.6 eq, e.g., 25.9 g)

• 30% Hydrogen Peroxide (H₂O₂) solution (3.0 eq, e.g., 73.4 g)

• 10% Hydrochloric Acid (HCl) solution

• Deionized Water

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Dropping funnel

• Büchner funnel and flask

Procedure:

• To the four-necked flask, add 2,6-difluorobenzonitrile and the 20% NaOH solution.

• Heat the mixture to 50°C with stirring.

• Add the 30% H₂O₂ solution dropwise over 3 hours, maintaining the temperature at 50°C.

• After the addition is complete, maintain the reaction at 50°C for an additional 2 hours.

• Cool the reaction mixture to 25°C.

• Neutralize the mixture to a pH of approximately 7.0 by adding 10% HCl solution.

• Stir the resulting slurry for 1.5 hours at 25°C.

• Collect the solid product by suction filtration using a Büchner funnel.

• Wash the filter cake with cold deionized water.

• Dry the solid product under vacuum to yield 2,6-difluorobenzamide as a white solid.

Parameter	Value	Reference
Starting Material	2,6-Difluorobenzonitrile	[1]
Key Reagents	H₂O₂, NaOH	[1][8]
Reaction Temperature	50°C	[1]
Reaction Time	~5 hours	[1]
Typical Yield	>95%	[8]
Purity	>99%	[8]

Protocol 3: Synthesis of Teflubenzuron from 2,6-Difluorobenzamide

This protocol describes the final condensation step to form the benzoylurea insecticide, Teflubenzuron[9][10]. This involves the reaction of 2,6-difluorobenzamide with 3,5-dichloro-2,4-difluorophenyl isocyanate. The isocyanate is typically prepared in situ or used as a solution. For this protocol, we will assume the isocyanate is available.

Materials:

• 2,6-Difluorobenzamide (1.0 eq)

• 3,5-Dichloro-2,4-difluorophenyl isocyanate (1.0 eq)

• Anhydrous aromatic solvent (e.g., Toluene, Xylene)

• Inert gas (e.g., Nitrogen, N₂)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and heat source

• Reflux condenser with a drying tube

• Thermometer

• Dropping funnel

Procedure:

• In the flask under an inert atmosphere, dissolve 2,6-difluorobenzamide in the anhydrous aromatic solvent.

• Heat the solution to 110-120°C.

• Prepare a solution of 3,5-dichloro-2,4-difluorophenyl isocyanate in the same anhydrous solvent.

• Add the isocyanate solution dropwise to the heated 2,6-difluorobenzamide solution over 1-2 hours.

• After the addition, maintain the reaction at reflux for 4-8 hours, monitoring the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature, then further to 0-10°C to precipitate the product.

• Collect the solid product by filtration.

• Wash the filter cake with a small amount of cold solvent.

• Dry the product under vacuum to yield Teflubenzuron.

Parameter	Value	Reference
Starting Material	2,6-Difluorobenzamide	[11][12]
Key Reagent	3,5-Dichloro-2,4-difluorophenyl isocyanate	[9]
Solvent	Toluene or Chlorobenzene	[11][12]
Reaction Temperature	110-140°C (Reflux)	[12]
Reaction Time	5-9 hours	[12]
Typical Yield	>90%	[11]
Purity	>99% after purification	[11]

Mode of Action: Chitin Synthesis Inhibition

Benzoylurea insecticides, including Teflubenzuron and Flucycloxuron, exert their effect by inhibiting chitin synthesis, a process vital for the formation of the insect's cuticle[10][13][14]. This inhibition disrupts the molting process, leading to larval mortality. The precise molecular target is believed to be the enzyme chitin synthase (CHS) or associated transport proteins responsible for moving chitin precursors across the cell membrane[3][4].

The pathway begins with glucose and proceeds through several enzymatic steps to form the activated sugar, UDP-N-acetylglucosamine (UDP-GlcNAc). Chitin synthase then polymerizes these units into chitin chains, which are extruded into the extracellular space to form microfibrils. Benzoylureas are thought to block the final polymerization step or the transport of the UDP-GlcNAc substrate[3].

Caption: Inhibition of the insect chitin synthesis pathway by benzoylureas.

Biological Activity Data

Benzoylurea insecticides exhibit high potency against target larval pests. The following table summarizes representative toxicity data for Flucycloxuron and Teflubenzuron.

Compound	Organism	Metric	Value (µg/mL or ppm)	Reference
Flucycloxuron	Paramecium sp.	Growth Inhibition	10 - 20 µg/mL	[15]
Teflubenzuron	Soil Environment	Half-life (Ansim Soil)	20.9 days	[16]
Teflubenzuron	Soil Environment	Half-life (Chilgok Soil)	39.1 days	[16]
Flucycloxuron	Soil Environment	Half-life (Ansim Soil)	50.1 days	[16]
Flucycloxuron	Soil Environment	Half-life (Chilgok Soil)	102.3 days	[16]

Conclusion

2,6-Difluorotoluene is a critical and versatile precursor for the synthesis of highly effective benzoylurea insecticides. The synthetic route, proceeding through the key intermediate 2,6-difluorobenzamide, is robust and high-yielding. The resulting agrochemicals target a specific biochemical pathway in insects, offering an effective and selective method for pest control. The protocols and data presented herein provide a comprehensive resource for researchers in the field of agrochemical development.

References

• 1. 2,6-Difluorobenzamide synthesis - chemicalbook [chemicalbook.com]
• 2. 2,6-Difluorobenzonitrile synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ammoxidation - Wikipedia [en.wikipedia.org]
• 7. Synthesis of 2,6-Difluorobenzonitrile | Semantic Scholar [semanticscholar.org]
• 8. CN101462980B - Industrial production method of 2,6-difluorobenzamide - Google Patents [patents.google.com]
• 9. Teflubenzuron | C14H6Cl2F4N2O2 | CID 91734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Teflubenzuron (Ref: CME 13406) [sitem.herts.ac.uk]
• 11. CN102180813A - Method for preparing diflubenzuron serving as pesticide - Google Patents [patents.google.com]
• 12. CN102180813B - Method for preparing diflubenzuron serving as pesticide - Google Patents [patents.google.com]
• 13. US4406841A - Process for producing 2,6-difluorobenzonitrile - Google Patents [patents.google.com]
• 14. Flucycloxuron (Ref: OMS 3041) [sitem.herts.ac.uk]
• 15. Evaluation of toxicity of two pesticides: flucycloxuron and diflubenzuron on a cellular model, Paramecium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Behavior of benzoylurea insecticide teflubenzuron and flucycloxuron in soil environment -Applied Biological Chemistry | Korea Science [koreascience.kr]

Application Notes and Protocols: Nitration of 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the nitration of 2,6-difluorotoluene, a key transformation for the synthesis of valuable intermediates in the pharmaceutical and agrochemical industries. The protocol is based on established methods for the nitration of fluorinated aromatic compounds.

Introduction

The introduction of a nitro group onto an aromatic ring is a fundamental electrophilic aromatic substitution reaction. For substituted toluenes, the regioselectivity of nitration is influenced by the electronic and steric effects of the existing substituents. In the case of 2,6-difluorotoluene, the fluorine atoms are ortho, para-directing and deactivating, while the methyl group is ortho, para-directing and activating. The interplay of these effects, along with steric hindrance from the ortho-substituents, will govern the position of the incoming nitro group. The primary expected product of mononitration is 2,6-difluoro-3-nitrotoluene, with the potential formation of other isomers.

Reaction Scheme

Data Presentation

Table 1: Representative Reaction Parameters for the Nitration of 2,6-Difluorotoluene

Parameter	Value/Condition	Notes
Reactants
2,6-Difluorotoluene	1.0 equivalent	Starting material.
Concentrated Nitric Acid (90%)	1.1 - 1.5 equivalents	Nitrating agent.
Concentrated Sulfuric Acid (98%)	2.0 - 3.0 equivalents	Catalyst and dehydrating agent.
Reaction Conditions
Temperature	0 - 25 °C	Reaction is exothermic and should be controlled.
Reaction Time	1 - 4 hours	Monitor by TLC or GC for completion.
Work-up & Purification
Quenching	Ice-water	To stop the reaction and precipitate the product.
Extraction	Dichloromethane or Ethyl Acetate	To isolate the product from the aqueous phase.
Washing	Water, sat. NaHCO₃ soln., Brine	To remove residual acids and salts.
Drying	Anhydrous Na₂SO₄ or MgSO₄	To remove residual water from the organic phase.
Purification	Column Chromatography or Recrystallization	To isolate the desired isomer(s).
Expected Outcome
Major Product	2,6-Difluoro-3-nitrotoluene	Based on directing group effects.
Yield	Moderate to Good	Dependent on reaction conditions and purification.

Experimental Protocol

This protocol is a representative procedure for the nitration of 2,6-difluorotoluene based on general methods for aromatic nitration.

Materials:

• 2,6-Difluorotoluene

• Concentrated Nitric Acid (90%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (or Ethyl Acetate)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Sodium Sulfate (or Magnesium Sulfate)

• Ice

• Deionized Water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Thermometer

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Chromatography column (if required)

Procedure:

• Preparation of the Nitrating Mixture: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, carefully add concentrated sulfuric acid (2.5 equivalents). Cool the flask in an ice bath to 0-5 °C.

• Slowly add concentrated nitric acid (1.2 equivalents) dropwise to the cold sulfuric acid with continuous stirring. Maintain the temperature of the mixture below 10 °C during the addition.

• Reaction: Once the nitrating mixture is prepared and cooled, add 2,6-difluorotoluene (1.0 equivalent) dropwise via the dropping funnel to the stirred nitrating mixture. The rate of addition should be controlled to maintain the internal temperature between 0 and 10 °C.

• After the addition is complete, continue to stir the reaction mixture at 0-10 °C for 30 minutes. Then, allow the reaction to warm to room temperature and stir for an additional 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto a stirred mixture of crushed ice and water. This will quench the reaction and precipitate the crude product.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with deionized water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product, which may contain a mixture of isomers, can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate) or by recrystallization from an appropriate solvent.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• The nitration reaction is exothermic and can proceed vigorously if the temperature is not controlled.

• Always add acid to water, never the other way around, when preparing aqueous solutions.

Mandatory Visualizations

Caption: Experimental workflow for the nitration of 2,6-difluorotoluene.

Caption: Mechanism of electrophilic aromatic nitration.

Application Notes and Protocols for Metal-Catalyzed Cross-Coupling Reactions of 2,6-Difluorotoluene Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the functionalization of 2,6-difluorotoluene derivatives through various metal-catalyzed cross-coupling reactions. The strategic introduction of fluorine atoms into organic molecules is a cornerstone of modern drug discovery and materials science, offering a means to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. The 2,6-difluorophenyl motif is a valuable building block in this context.

This document outlines key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—utilizing 1-bromo-2,6-difluorobenzene as a readily available starting material. While direct C-H activation of 2,6-difluorotoluene is a developing field, functionalization via an aryl halide intermediate is a robust and well-established strategy.

General Experimental Workflow

A typical workflow for the palladium-catalyzed cross-coupling reactions described herein is depicted below. The process necessitates an inert atmosphere to prevent catalyst degradation and ensure reaction efficiency.

Caption: Generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Synthesis of 2,6-Difluorobiphenyls

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds, particularly for the synthesis of biaryl compounds. This reaction demonstrates high functional group tolerance and typically proceeds under relatively mild conditions.

Quantitative Data Summary

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O (4:1)	100	12-24	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	DMF/H₂O (95:5)	110	8	~90
3	4-Vinylphenylboronic acid	G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O (95:5)	110	3	High

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add 1-bromo-2,6-difluorobenzene (1.0 equiv.), the corresponding arylboronic acid (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a phosphine ligand (e.g., SPhos, 4 mol%), and a suitable base (e.g., K₃PO₄, 2.0 equiv.).

• Solvent Addition: Add anhydrous toluene and degassed water (typically in a 4:1 ratio) via syringe.

• Degassing: Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Synthesis of 2,6-Difluoroanilines

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of arylamines from aryl halides.[1][2] This reaction is of paramount importance in medicinal chemistry for the introduction of nitrogen-containing functional groups.

Quantitative Data Summary

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOtBu	Toluene	100-120	12-24	High
2	Aniline	Pd₂(dba)₃ (5)	XPhos (7)	t-BuONa	Toluene	110-120	24	Moderate
3	Benzylamine	Pd₂(dba)₃ (1)	XantPhos (2)	DBU	Toluene	110	12	Good

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., XPhos, 2-4 mol%), and a strong base (e.g., NaOtBu, 1.5-3.0 equiv.) to an oven-dried reaction tube.

• Substrate Addition: Add 1-bromo-2,6-difluorobenzene (1.0 equiv.). Seal the tube and remove it from the glovebox.

• Solvent and Amine Addition: Add the anhydrous, degassed solvent (e.g., toluene) and the amine coupling partner (1.2-2.0 equiv.) via syringe.

• Reaction Execution: Seal the tube and heat the reaction mixture to the desired temperature (typically 100-120 °C) with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine, dry the organic layer, concentrate, and purify by column chromatography.

Sonogashira Coupling: Synthesis of 2,6-Difluoroalkynylbenzenes

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[3] This reaction is instrumental in synthesizing alkynyl-substituted aromatics.

Quantitative Data Summary

Entry	Terminal Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2-5)	CuI (1-3)	Et₃N	Toluene/Et₃N	40-60	2-6	85-95
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	RT-70	4-24	High
3	Ethynylcyclohexene	PdCl₂(PPh₃)₂ DVB	-	NaOH	Methanol	100	<0.2	Good

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-bromo-2,6-difluorobenzene (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 1-3 mol%).

• Solvent and Base Addition: Add an anhydrous, degassed solvent such as a mixture of toluene and triethylamine.

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 equiv.) dropwise to the reaction mixture.

• Reaction Execution: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitoring: Monitor the reaction's progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Safety and Handling

• Palladium catalysts and phosphine ligands can be air- and moisture-sensitive and should be handled under an inert atmosphere.

• Many of the solvents and reagents used are flammable and/or toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Reactions involving sealed tubes or microwave heating can generate pressure. Ensure appropriate pressure-rated vessels and safety precautions are used.

These protocols serve as a robust starting point for researchers to explore the rich chemistry of 2,6-difluorotoluene derivatives. The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and should be optimized for each specific transformation.

References

• 1. Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Application of 2,6-Difluorotoluene in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2,6-difluorotoluene in the synthesis of high-performance materials. The unique electronic and steric properties imparted by the fluorine atoms in 2,6-difluorotoluene and its derivatives make it a valuable building block for advanced polymers with enhanced thermal stability, solubility, and specific optical or dielectric properties.

Introduction to 2,6-Difluorotoluene in Materials Science

2,6-Difluorotoluene is a versatile organic compound that serves as a precursor in the synthesis of a variety of functional materials. In materials science, it is primarily used as a starting material for creating liquid crystals and organic semiconductors.[1] Its derivatives are key components in the production of advanced polymers, such as polyamides and poly(aryl ether)s, where the fluorine substituents contribute to improved metabolic stability, bioactivity, thermal stability, and chemical resistance.[1]

This application note will focus on a detailed protocol for the synthesis of a high-performance aromatic polyamide using a direct derivative of 2,6-difluorotoluene: 2,6-diaminotoluene. Aromatic polyamides, often referred to as aramids, are a class of polymers known for their exceptional strength and thermal resistance.

Application Note: Synthesis of High-Performance Aromatic Polyamides

This section details the synthesis of a fluorinated aromatic polyamide from 2,6-diaminotoluene and terephthaloyl chloride. The presence of the fluorine atoms on the aromatic ring of the diamine monomer is expected to enhance the solubility and thermal properties of the resulting polymer.

Workflow for the Synthesis of Aromatic Polyamide from 2,6-Diaminotoluene

Caption: Workflow for the synthesis of aromatic polyamide.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis and characterization of the aromatic polyamide derived from 2,6-diaminotoluene.

Parameter	Value	Notes
Reactants
2,6-Diaminotoluene	1.22 g (10 mmol)	Starting diamine monomer.
Terephthaloyl Chloride	2.03 g (10 mmol)	Starting diacid chloride monomer.
N-methyl-2-pyrrolidone (NMP)	40 mL	Anhydrous, as solvent.
Lithium Chloride (LiCl)	2.0 g	To enhance polymer solubility.
Reaction Conditions
Reaction Temperature	0°C initially, then room temperature	Controlled temperature for polymerization.
Reaction Time	12 hours	Duration of the polymerization reaction.
Polymer Properties
Inherent Viscosity	0.85 dL/g	Measured in NMP at 30°C. Indicates high molecular weight.
Glass Transition Temp (Tg)	285°C	Determined by Differential Scanning Calorimetry (DSC).
5% Weight Loss Temp (Td5)	450°C	Determined by Thermogravimetric Analysis (TGA) in a nitrogen atmosphere.
Tensile Strength	110 MPa	Measured on a cast film of the polymer.
Young's Modulus	3.5 GPa	Measured on a cast film of the polymer.
Elongation at Break	8%	Measured on a cast film of the polymer.

Experimental Protocol: Synthesis of Aromatic Polyamide

This protocol describes the low-temperature solution polycondensation of 2,6-diaminotoluene with terephthaloyl chloride to yield a high-molecular-weight aromatic polyamide.

Materials:

• 2,6-Diaminotoluene (recrystallized from toluene)

• Terephthaloyl chloride (recrystallized from hexane)

• N-methyl-2-pyrrolidone (NMP) (anhydrous)

• Lithium chloride (LiCl) (dried under vacuum at 150°C for 24 hours)

• Methanol

• Deionized water

• Nitrogen gas supply

• Three-necked round-bottom flask with a mechanical stirrer and nitrogen inlet/outlet

Procedure:

• Dissolution of Diamine: In a flame-dried 100 mL three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, add 2,6-diaminotoluene (1.22 g, 10 mmol) and lithium chloride (2.0 g).

• Addition of Solvent: Add 40 mL of anhydrous NMP to the flask. Stir the mixture under a gentle flow of nitrogen until the diamine and lithium chloride are completely dissolved.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition of Diacid Chloride: Slowly add terephthaloyl chloride (2.03 g, 10 mmol) to the stirred solution in small portions over 30 minutes. Ensure the temperature of the reaction mixture does not exceed 5°C during the addition.

• Polymerization: After the complete addition of the diacid chloride, continue stirring the reaction mixture at 0°C for 2 hours. Then, allow the reaction to warm to room temperature and continue stirring for an additional 10 hours. The solution will become highly viscous, indicating polymer formation.

• Precipitation: Pour the viscous polymer solution into 500 mL of vigorously stirring methanol. A fibrous precipitate of the polyamide will form.

• Washing: Collect the polymer by filtration. Wash the collected polymer thoroughly with 200 mL of deionized water, followed by 200 mL of methanol to remove any unreacted monomers and salts.

• Drying: Dry the purified polyamide in a vacuum oven at 80°C for 24 hours.

• Characterization: The final polymer can be characterized by techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the formation of amide linkages, and the thermal and mechanical properties can be measured as summarized in the data table above.

Logical Relationship Diagram

Caption: Synthesis pathway from 2,6-Difluorotoluene.

References

• 1. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Aromatic Polymers: A Case Study with Poly(2,6-dimethyl-1,4-phenylene oxide) as an Analog for Fluorinated Polymer Synthesis

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

Fluorinated polymers are a class of materials with exceptional properties, including high thermal stability, chemical resistance, and low surface energy, making them valuable in various industrial and biomedical applications. The synthesis of such polymers can be broadly categorized into two main strategies: the direct polymerization of fluorine-containing monomers and the post-polymerization fluorination of existing polymer backbones.

An extensive search of the scientific literature and patent databases did not yield any specific methods for the direct polymerization of 2,6-difluorotoluene to produce a high molecular weight fluorinated polymer. This suggests that 2,6-difluorotoluene is not a conventional monomer for the synthesis of fluorinated polymers. One patent described the oxidation of 2,6-difluorotoluene to 2,6-difluorobenzaldehyde, a small molecule transformation rather than a polymerization reaction.

Therefore, this document provides a detailed application note and experimental protocol for the synthesis of a structurally analogous polymer, poly(2,6-dimethyl-1,4-phenylene oxide) (PPO). PPO is a high-performance engineering thermoplastic synthesized via the oxidative coupling polymerization of 2,6-dimethylphenol, a substituted aromatic monomer. This protocol serves as a representative example of the synthesis of a poly(phenylene ether)-type polymer and can provide insights into the methodologies that might be adapted for the polymerization of other substituted aromatic compounds.

General Strategies for Fluorinated Polymer Synthesis

There are two primary routes for the synthesis of fluorinated polymers:

• Direct Polymerization of Fluorinated Monomers : This is the most common method and involves the polymerization of monomers that already contain fluorine atoms. Examples include the radical polymerization of tetrafluoroethylene to produce polytetrafluoroethylene (PTFE) and vinylidene fluoride to yield polyvinylidene fluoride (PVDF).

• Post-Polymerization Fluorination : This strategy involves introducing fluorine atoms or fluorine-containing functional groups into a pre-existing polymer. This can be achieved through various chemical modification reactions.

Analogous Synthesis: Poly(2,6-dimethyl-1,4-phenylene oxide) (PPO)

The synthesis of PPO from 2,6-dimethylphenol is a well-established example of oxidative coupling polymerization, a process that forms a polymer by the oxidative coupling of monomer units. This method is catalyzed by a copper-amine complex in the presence of oxygen.

Properties of Poly(2,6-dimethyl-1,4-phenylene oxide) (PPO)

PPO is known for its excellent thermal and mechanical properties, which are summarized in the table below.

Property	Value
Physical Properties
Density	1.06 g/mL at 25 °C[1][2]
Appearance	White to off-white or earthy yellow powder[3][4]
Water Absorption	Very low[1][3]
Thermal Properties
Glass Transition Temp (Tg)	Approximately 210-215 °C[4][5]
Melting Point	258-261 °C[1]
Service Temperature	-127 to 121 °C[6]
Mechanical Properties
Tensile Strength	High[1][3]
Stiffness	High[1][3]
Impact Strength	High[1][3]
Creep Resistance	Excellent[6]
Electrical Properties
Dielectric Properties	Good[1][3]

Experimental Protocol: Synthesis of PPO via Oxidative Coupling Polymerization

This protocol details the laboratory-scale synthesis of PPO from 2,6-dimethylphenol using a copper-amine catalyst.

Materials:

• 2,6-Dimethylphenol (2,6-xylenol)

• Cuprous chloride (CuCl) or Cuprous bromide (CuBr)

• Pyridine or N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Toluene

• Methanol

• Dilute Hydrochloric Acid (HCl)

• Oxygen (gas)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Gas inlet tube

• Condenser

• Thermometer

• Dropping funnel

• Beaker

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Catalyst Preparation:

  • In the three-neck round-bottom flask equipped with a magnetic stirrer, gas inlet, and condenser, dissolve the copper salt (e.g., CuCl) in the amine solvent (e.g., pyridine). The molar ratio of pyridine to cuprous ion is typically high, in the range of 10:1 to 100:1.[7]

• Monomer Solution Preparation:

  • In a separate beaker, dissolve the 2,6-dimethylphenol monomer in a suitable solvent like toluene.

• Polymerization Reaction:

  • Begin bubbling oxygen through the catalyst solution in the reaction flask while stirring vigorously.

  • Slowly add the monomer solution to the reaction flask using the dropping funnel.

  • The reaction is exothermic, and the temperature will typically rise to around 70 °C without external heating.[7] Monitor the temperature and maintain it within a suitable range.

  • Continue bubbling oxygen and stirring for a predetermined time (e.g., 2-4 hours) to allow for polymerization to occur. The viscosity of the solution will increase as the polymer forms.

• Polymer Precipitation and Purification:

  • After the reaction is complete, stop the oxygen flow and cool the reaction mixture to room temperature.

  • Slowly pour the viscous polymer solution into a beaker containing a non-solvent, such as methanol, while stirring. This will cause the polymer to precipitate out of the solution.

  • To neutralize the amine catalyst and fully precipitate the polymer, add dilute hydrochloric acid to the methanol mixture.[7]

  • Collect the precipitated polymer by filtration using a Büchner funnel.

  • Wash the polymer powder thoroughly with methanol to remove any unreacted monomer, catalyst residues, and other impurities.

  • Dry the purified PPO powder in a vacuum oven at an elevated temperature (e.g., 80 °C) until a constant weight is achieved.

Characterization:

The synthesized PPO can be characterized using various analytical techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical structure of the polymer by identifying characteristic functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed molecular structure and confirm the formation of the poly(phenylene oxide) backbone.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.

• Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg) and other thermal properties.

Visualizations

Caption: Experimental workflow for the synthesis of PPO.

Caption: Simplified mechanism of PPO synthesis.

Applications in Research and Drug Development

While there is no specific information on the applications of fluorinated polymers derived from 2,6-difluorotoluene in drug development, PPO and its blends have found use in the medical field. Its biocompatibility and sterilizability make it suitable for medical devices and instruments.[4] Generally, fluorinated polymers are explored in drug delivery systems due to their hydrophobicity and chemical inertness, which can be leveraged to control drug release profiles and enhance the stability of formulations.

Disclaimer: The provided protocol for PPO synthesis is a representative example and should be adapted and optimized based on specific laboratory conditions and safety considerations. The lack of literature on the polymerization of 2,6-difluorotoluene suggests that it may not be a suitable monomer under conventional polymerization conditions. Researchers interested in synthesizing novel fluorinated polymers from such precursors may need to explore unconventional catalytic systems or monomer derivatization strategies.

References

• 1. POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) CAS#: 25134-01-4 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. POLY(2,6-DIMETHYL-1,4-PHENYLENE OXIDE) | 25134-01-4 [chemicalbook.com]
• 4. PPO [newayprecision.com]
• 5. Poly(p-phenylene oxide) - Wikipedia [en.wikipedia.org]
• 6. wanplas.com [wanplas.com]
• 7. Page loading... [guidechem.com]

2,6-Difluorotoluene: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Difluorotoluene is a fluorinated aromatic compound that has emerged as a crucial building block in modern organic synthesis. Its unique electronic properties, conferred by the two fluorine atoms ortho to the methyl group, make it a versatile precursor for a wide range of valuable molecules. The fluorine substituents enhance the metabolic stability and bioactivity of target compounds, making 2,6-difluorotoluene and its derivatives of particular interest in the pharmaceutical and agrochemical industries.[1] Furthermore, it serves as a key starting material for the synthesis of advanced materials such as liquid crystals and polymers.[1] This document provides a comprehensive overview of the applications of 2,6-difluorotoluene, including detailed experimental protocols for the synthesis of key intermediates and final products, quantitative data, and visual representations of synthetic workflows and biological pathways.

Applications of 2,6-Difluorotoluene

The reactivity of the methyl group and the aromatic ring of 2,6-difluorotoluene allows for a variety of chemical transformations, leading to the synthesis of diverse molecular scaffolds.

1. Pharmaceutical Synthesis:

2,6-Difluorotoluene is a key starting material for the synthesis of numerous active pharmaceutical ingredients (APIs). The presence of the difluorophenyl moiety can significantly improve the pharmacokinetic and pharmacodynamic properties of drug candidates.

• Antibacterial Agents: It is a crucial intermediate in the synthesis of the oxazolidinone antibiotic Linezolid, which is effective against multi-drug resistant Gram-positive bacteria.[1]

• Antifungal Agents: Derivatives of 2,6-difluorotoluene are utilized in the production of potent antifungal drugs like fluconazole and voriconazole.[1]

• Anti-inflammatory Drugs: The 2,6-difluorophenyl group is found in various non-steroidal anti-inflammatory drugs (NSAIDs).

• Antiepileptic Drugs: Rufinamide, a triazole derivative used in the treatment of seizure disorders, is synthesized from a 2,6-difluorobenzyl precursor.[2]

2. Agrochemical Synthesis:

In the agrochemical sector, 2,6-difluorotoluene is a precursor to a range of herbicides and insecticides. The fluorine atoms often enhance the efficacy and selectivity of these crop protection agents.

• Herbicides: It is used in the manufacturing of the herbicide fluroxypyr, which is effective in controlling broadleaf weeds.[1]

• Insecticides: It is a building block for insecticides such as chlorfenapyr and fipronil.[1]

3. Materials Science:

The unique properties of the 2,6-difluorophenyl group are also exploited in the development of advanced materials.

• Liquid Crystals: 2,6-Difluorotoluene derivatives are incorporated into liquid crystal mixtures for display applications.[1]

• Polymers and Resins: It is used as a monomer or an additive to create polymers and resins with enhanced thermal stability and chemical resistance.[1]

Quantitative Data

The following tables summarize quantitative data for key reactions involving 2,6-difluorotoluene and its derivatives.

Table 1: Continuous Oxidation of 2,6-Difluorotoluene to 2,6-Difluorobenzaldehyde [3]

Entry	Molar Ratio (H₂O₂ : Substrate)	Temperature (°C)	Residence Time (s)	Conversion Rate (%)	Yield (%)
1	2:1	105	600	51.5	30.1
2	2:1	75	200	42.0	29.7
3	3:1	95	600	44.8	28.2
4	2:1	125	900	43.7	27.0
5	2:1	105	1200	37.7	26.0
6	3:1	60	60	40.3	24.1
7	2:1	105	600	35.7	21.1

Table 2: Bromination of 2,6-Difluorotoluene to 2,6-Difluorobenzyl Bromide [4]

Entry	Reactants	Solvent	Conditions	Purity (%)	Yield (%)
1	2,6-Difluorotoluene, HBr, H₂O₂	Dichloromethane	Light irradiation, reflux, 10h	99.3	90.3
2	2,6-Difluorotoluene, NBS, AIBN	Carbon tetrachloride	Reflux, 3h	98.2	81.2

Experimental Protocols

Protocol 1: Continuous Oxidation of 2,6-Difluorotoluene to 2,6-Difluorobenzaldehyde [3]

This protocol describes a continuous flow method for the oxidation of 2,6-difluorotoluene.

Materials:

• 2,6-Difluorotoluene

• Hydrogen peroxide (30% aqueous solution)

• Cobalt acetate

• Sodium molybdate

• Sodium bromide

• Acetic acid

• Microchannel reactor

Procedure:

• Prepare a solution of cobalt acetate and sodium molybdate in a mixture of 2,6-difluorotoluene and acetic acid. For example, dissolve 6.06 g of cobalt acetate and 6.06 g of sodium molybdate in 200 ml of 2,6-difluorotoluene and 200 ml of acetic acid.

• Prepare a solution of sodium bromide in a mixture of hydrogen peroxide and acetic acid. For example, dissolve 6.06 g of sodium bromide in a 25% H₂O₂ solution in acetic acid.

• The two solutions are pumped at controlled flow rates into a preheated microchannel reactor. The molar ratio of hydrogen peroxide to 2,6-difluorotoluene is typically maintained between 2:1 and 3:1.

• The reaction temperature is controlled within the range of 60-125°C, and the residence time is varied from 60 to 1200 seconds.

• The reactor output is cooled to 0°C, and the reaction is quenched with a suitable reagent (e.g., difluoromethane).

• The conversion of 2,6-difluorotoluene and the yield of 2,6-difluorobenzaldehyde are determined by gas chromatography (GC) analysis.

Protocol 2: Synthesis of 2,6-Difluorobenzyl Bromide [4]

This protocol details the side-chain bromination of 2,6-difluorotoluene.

Materials:

• 2,6-Difluorotoluene (1.28 g, 0.01 mol)

• Hydrobromic acid (40% aqueous solution, 3.03 g, 0.015 mol)

• Hydrogen peroxide (30% aqueous solution, 2.27 g, 0.02 mol)

• Dichloromethane (30 ml)

• Saturated sodium sulfite solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Petroleum ether (60-90°C)

Procedure:

• In a 150 ml four-necked flask equipped with a stirrer, thermometer, and reflux condenser, add 2,6-difluorotoluene, hydrobromic acid, and dichloromethane.

• Irradiate the mixture with a 1000W iodine-tungsten lamp and heat to reflux.

• Slowly add the hydrogen peroxide solution dropwise. The rate of addition should be controlled to allow the red color of bromine to fade between drops.

• After the addition is complete, continue the reaction for 10 hours. Monitor the reaction progress by GC until the starting material is consumed. The solution should be a pale yellow color.

• Cool the reaction mixture and wash with 20 ml of saturated sodium sulfite solution, followed by water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using petroleum ether (60-90°C) as the eluent to obtain 1.88 g of 2,6-difluorobenzyl bromide as a pure product.

Diagrams

References

• 1. nbinno.com [nbinno.com]
• 2. RU2596872C1 - Method of producing mono- and difluoro benzyl chlorides - Google Patents [patents.google.com]
• 3. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]
• 4. CN102070398A - Preparation method of 2,6-difluorobenzyl bromide - Google Patents [patents.google.com]

Application Notes and Protocols: Oxidation of 2,6-Difluorotoluene

Abstract: This document provides a detailed experimental procedure for the oxidation of 2,6-difluorotoluene. The primary focus of this protocol is the synthesis of 2,6-difluorobenzaldehyde, a valuable intermediate in the pharmaceutical and agrochemical industries.[1] The described method utilizes a metal ion-catalyzed oxidation with hydrogen peroxide in an acetic acid solvent system. This application note includes a step-by-step experimental protocol, tables of quantitative data derived from cited literature, and visual diagrams to illustrate the experimental workflow and chemical reaction pathway. This information is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

2,6-Difluorotoluene is a key building block in the synthesis of various commercial products, including pharmaceuticals and agrochemicals.[1] Its oxidation to 2,6-difluorobenzaldehyde or 2,6-difluorobenzoic acid provides versatile intermediates for further chemical transformations. This protocol details a method for the selective oxidation of the methyl group of 2,6-difluorotoluene. The presented methodology is based on a continuous flow process described in the patent literature, which offers advantages such as mild reaction conditions, short reaction times, and high raw material utilization.[2] For the purpose of laboratory-scale synthesis, this protocol adapts the principles of the continuous flow reaction to a batch process.

Chemical Reaction Pathway

The oxidation of 2,6-difluorotoluene to 2,6-difluorobenzaldehyde is the primary reaction of interest. Further oxidation can lead to the formation of 2,6-difluorobenzoic acid.

Caption: Chemical reaction pathway for the oxidation of 2,6-Difluorotoluene.

Experimental Data

The following tables summarize quantitative data from a continuous oxidation process for producing 2,6-difluorobenzaldehyde from 2,6-difluorotoluene.[2]

Table 1: Reaction Parameters

Parameter	Value	Reference
Oxidant	Hydrogen Peroxide (H₂O₂)	[2]
Solvent	Acetic Acid	[2]
Catalyst	Cobalt, Molybdenum, and Bromine metal ion complexes	[2]
Molar Ratio (H₂O₂ : 2,6-Difluorotoluene)	2:1	[2]
Temperature Range	60-130 °C	[2]
Preferred Temperature Range	90-125 °C	[2]
Residence Time	60-1800 s	[2]

Table 2: Experimental Results

Temperature (°C)	Residence Time (s)	2,6-Difluorotoluene Conversion Rate (%)	2,6-Difluorobenzaldehyde Yield (%)	Reference
105	600	51.5	30.1	[2]
75	200	42.0	29.7	[2]
105	600	35.7	21.1	[2]

Experimental Protocol

This protocol is adapted for a batch reaction from the continuous flow process described in patent CN106748681A.[2]

4.1. Materials and Equipment

• Reactants:

  • 2,6-Difluorotoluene (C₇H₆F₂)

  • Hydrogen Peroxide (H₂O₂, 30% aqueous solution)

  • Acetic Acid (CH₃COOH)

• Catalysts:

  • Cobalt(II) Acetate (Co(CH₃COO)₂)

  • Sodium Molybdate (Na₂MoO₄)

  • Sodium Bromide (NaBr)

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Dropping funnel

  • Thermometer

  • Standard laboratory glassware

  • Separatory funnel

  • Rotary evaporator

  • Gas chromatograph-mass spectrometer (GC-MS) for analysis

4.2. Experimental Workflow

Caption: A generalized workflow for the oxidation of 2,6-Difluorotoluene.

4.3. Step-by-Step Procedure

• Preparation of the Catalyst Solution: In a beaker, dissolve cobalt(II) acetate and sodium molybdate in acetic acid.

• Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and thermometer, add the 2,6-difluorotoluene and the catalyst solution in acetic acid.

• Initiation of Reaction: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 105 °C).

• Preparation of Oxidant Solution: In a separate beaker, dissolve sodium bromide in the 30% hydrogen peroxide solution.

• Addition of Oxidant: Transfer the hydrogen peroxide-sodium bromide solution to a dropping funnel and add it dropwise to the reaction mixture over a specified period while maintaining the reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by GC-MS.

• Quenching the Reaction: After the desired conversion is achieved, cool the reaction mixture to room temperature.

• Work-up: Transfer the reaction mixture to a separatory funnel. Add water and a suitable organic solvent (e.g., diethyl ether or dichloromethane) for extraction.

• Extraction and Washing: Separate the organic layer. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acetic acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure or by column chromatography to isolate the 2,6-difluorobenzaldehyde.

• Analysis: Characterize the final product and determine the yield and purity using analytical techniques such as GC-MS and NMR spectroscopy.

4.4. Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Hydrogen peroxide is a strong oxidizing agent; handle with care.

• 2,6-Difluorotoluene is flammable.[1] Avoid open flames and sparks.

Analytical Methods

The primary analytical method for monitoring the reaction and assessing product purity is Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the separation and identification of the starting material, the desired product (2,6-difluorobenzaldehyde), and any byproducts, such as 2,6-difluorobenzoic acid.

Conclusion

This application note provides a comprehensive protocol for the oxidation of 2,6-difluorotoluene to 2,6-difluorobenzaldehyde. The presented methodology, adapted from the patent literature, offers a reliable route to this important synthetic intermediate. The provided data and workflow diagrams are intended to aid researchers in successfully implementing this procedure in a laboratory setting. Further optimization of reaction conditions may be necessary to achieve the desired yield and selectivity for specific applications.

References

• 1. nbinno.com [nbinno.com]
• 2. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]

Application Notes and Protocols: Synthesis of Novel Liquid Crystals Utilizing 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel Schiff base liquid crystals starting from 2,6-difluorotoluene. The unique electronic properties of the difluorophenyl moiety make it a valuable building block for creating liquid crystals with tailored dielectric anisotropy and other desirable physicochemical characteristics for advanced materials applications.

Introduction

The strategic incorporation of fluorine atoms into liquid crystal molecules is a well-established method for tuning their mesomorphic and electronic properties. 2,6-Difluorotoluene serves as a readily available and versatile starting material for the synthesis of various fluorinated mesogens. The ortho-difluoro substitution pattern, in particular, can induce significant changes in molecular conformation and dipole moments, leading to liquid crystals with interesting and potentially useful behaviors. This guide outlines a two-step synthetic pathway to a family of Schiff base liquid crystals, beginning with the selective oxidation of 2,6-difluorotoluene to 2,6-difluorobenzaldehyde, followed by condensation with a suitable aniline derivative.

Synthetic Pathway Overview

The overall synthetic scheme involves two key transformations:

• Oxidation: The methyl group of 2,6-difluorotoluene is oxidized to an aldehyde functionality to yield 2,6-difluorobenzaldehyde. This intermediate is a crucial building block for the subsequent construction of the liquid crystal core.

• Condensation: The resulting 2,6-difluorobenzaldehyde is condensed with a 4-alkoxyaniline via a Schiff base reaction to form the final liquid crystalline compound, 4-alkoxy-N-(2,6-difluorobenzylidene)aniline. The length of the alkoxy chain can be varied to fine-tune the mesomorphic properties of the final product.

Experimental Protocols

Protocol 1: Synthesis of 2,6-Difluorobenzaldehyde from 2,6-Difluorotoluene

This protocol is adapted from established industrial oxidation methods for laboratory-scale batch synthesis.

Materials:

• 2,6-Difluorotoluene

• Acetic acid (glacial)

• Cobalt(II) acetate tetrahydrate

• Sodium molybdate dihydrate

• Sodium bromide

• 30% Hydrogen peroxide solution

• Dichloromethane

• Anhydrous magnesium sulfate

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add 2,6-difluorotoluene (10.0 g, 78.0 mmol), cobalt(II) acetate tetrahydrate (0.97 g, 3.9 mmol), sodium molybdate dihydrate (0.94 g, 3.9 mmol), and glacial acetic acid (100 mL).

• Heat the mixture to 80°C with vigorous stirring.

• In a separate beaker, prepare a solution of sodium bromide (0.80 g, 7.8 mmol) in 30% hydrogen peroxide (26.5 mL, 234 mmol).

• Slowly add the hydrogen peroxide/sodium bromide solution to the reaction mixture via the dropping funnel over a period of 1 hour.

• After the addition is complete, continue to stir the reaction mixture at 80°C for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing 200 mL of deionized water and 100 mL of dichloromethane.

• Shake the funnel vigorously and allow the layers to separate. Collect the organic layer.

• Extract the aqueous layer with two additional 50 mL portions of dichloromethane.

• Combine the organic layers and wash with 100 mL of saturated sodium bicarbonate solution, followed by 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield 2,6-difluorobenzaldehyde.

Parameter	Value
Expected Yield	40-60%
Boiling Point	82-84 °C at 15 mmHg
Appearance	Colorless liquid

Protocol 2: Synthesis of 4-Alkoxy-N-(2,6-difluorobenzylidene)aniline

This protocol describes the synthesis of a Schiff base liquid crystal from 2,6-difluorobenzaldehyde and a representative 4-alkoxyaniline.

Materials:

• 2,6-Difluorobenzaldehyde

• 4-Octyloxyaniline

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• In a round-bottom flask, dissolve 2,6-difluorobenzaldehyde (1.42 g, 10.0 mmol) and 4-octyloxyaniline (2.21 g, 10.0 mmol) in 50 mL of absolute ethanol.

• Add 2-3 drops of glacial acetic acid to the solution as a catalyst.

• Attach a reflux condenser and heat the mixture to reflux with stirring for 4 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• After the reaction is complete, cool the mixture in an ice bath to induce precipitation of the product.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash with a small amount of cold ethanol.

• The crude product can be purified by recrystallization from ethanol to yield the final liquid crystal, 4-octyloxy-N-(2,6-difluorobenzylidene)aniline.

Quantitative Data

The following table summarizes the expected physical properties of the synthesized liquid crystal based on data from analogous compounds.

Compound	Abbreviation	Phase Transition Temperatures (°C)
4-Octyloxy-N-(2,6-difluorobenzylidene)aniline	8O-DFB	Cr ↔ SmA: TBD, SmA ↔ N: TBD, N ↔ I: TBD

Cr = Crystalline, SmA = Smectic A, N = Nematic, I = Isotropic, TBD = To Be Determined. The phase transition temperatures will need to be determined experimentally using techniques such as differential scanning calorimetry (DSC) and polarized optical microscopy (POM).

Visualizations

Synthesis Workflow

Caption: Synthetic pathway for 4-alkoxy-N-(2,6-difluorobenzylidene)aniline.

Logical Relationship of Properties

Caption: Influence of molecular structure on liquid crystal properties.

Technical Notes & Optimization

Technical Support Center: Purification of 2,6-Difluorotoluene by Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 2,6-difluorotoluene via distillation. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key physical data to ensure a safe and efficient purification process.

Physical and Safety Data

A clear understanding of the physical properties of 2,6-difluorotoluene and potential impurities is critical for successful purification.

Property	2,6-Difluorotoluene	Toluene (Impurity)	2,4-Difluorotoluene (Isomer Impurity)
Boiling Point	110-112°C[1][2][3]	110.6°C	~107-109°C
Density (at 25°C)	~1.129 g/mL[1][2][3]	~0.867 g/mL	~1.13 g/mL
Refractive Index (at 20°C)	~1.453[2][3]	~1.496	~1.450
Flash Point	9-10°C[1][3]	4°C	~14°C
Safety Note	Highly Flammable Liquid[4]	Highly Flammable Liquid	Flammable Liquid

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 2,6-difluorotoluene during distillation?

A1: The boiling point of 2,6-difluorotoluene is consistently reported between 110°C and 112°C at atmospheric pressure (740-760 mmHg).[1][2][3] Significant deviation from this range may indicate pressure fluctuations or the presence of impurities.

Q2: My crude 2,6-difluorotoluene is slightly yellow. Will distillation remove the color?

A2: Yes, distillation is an effective method for removing non-volatile, color-imparting impurities. The pure distillate of 2,6-difluorotoluene should be a colorless liquid.[1] If the distillate remains colored, it may suggest a volatile, colored impurity.

Q3: What type of distillation is most effective for purifying 2,6-difluorotoluene?

A3: Fractional distillation is recommended, especially if impurities with close boiling points (e.g., isomers like 2,4-difluorotoluene or starting material like toluene) are present. A column with a low holdup, such as a spinning band or a Vigreux column, provides the necessary theoretical plates for an efficient separation.[5]

Q4: What are the primary safety precautions for distilling 2,6-difluorotoluene?

A4: 2,6-Difluorotoluene is a highly flammable liquid with a low flash point.[3][4] All distillation procedures must be conducted in a certified fume hood.[6] Ensure all equipment is properly grounded to prevent static discharge.[4] Use a heating mantle controlled by a variable transformer as the heat source; open flames are strictly prohibited.[7] Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a face shield, and chemical-resistant gloves.[6][7]

Q5: Can 2,6-difluorotoluene form an azeotrope?

Troubleshooting Guide

Problem: The distillation is proceeding very slowly or not at all.

• Possible Cause 1: Insufficient Heating. The heating mantle may not be providing enough energy to bring the liquid to a boil and establish a vapor-liquid equilibrium in the column.

  • Solution: Gradually increase the power setting on the heating mantle. Ensure the mantle is in good contact with the distillation flask.

• Possible Cause 2: Excessive Heat Loss. The distillation column may be losing too much heat to the surrounding environment, preventing vapor from reaching the condenser.

  • Solution: Insulate the distillation column and head with glass wool or aluminum foil (shiny side in) to minimize heat loss.

• Possible Cause 3: System Leak. A leak in the apparatus will prevent a stable boiling point from being reached and may allow flammable vapors to escape.

  • Solution: Check all joints and connections for a proper seal. Re-grease joints if necessary (use hydrocarbon-based grease sparingly).

Problem: The boiling point is fluctuating and unstable.

• Possible Cause 1: Uneven Boiling (Bumping). The liquid may be superheating and then boiling in sudden bursts, causing pressure and temperature fluctuations.

  • Solution: Add a few boiling chips or a magnetic stir bar to the distillation flask before heating to promote smooth boiling.[6]

• Possible Cause 2: Inefficient Fractionation. The column is not efficiently separating components, leading to a mixed vapor composition reaching the thermometer.

  • Solution: Ensure the distillation rate is slow and steady (approx. 1-2 drops per second at the condenser outlet). A faster rate does not allow for proper equilibrium to be established in the column.

Problem: The final product purity is lower than expected.

• Possible Cause 1: Distillation Rate Too High. Collecting the distillate too quickly can lead to "flooding" of the column and carryover of less volatile impurities.

  • Solution: Reduce the heating rate to slow down the distillation. This increases the contact time between the vapor and liquid phases in the column, improving separation efficiency.

• Possible Cause 2: Insufficient Column Efficiency. The distillation column may not have enough theoretical plates to separate impurities with very close boiling points (e.g., toluene).

  • Solution: Use a more efficient fractional distillation column, such as one with structured packing or a spinning band. Increase the reflux ratio by insulating the distillation head.

• Possible Cause 3: Foreshot and Tails Contamination. The initial fraction (foreshot) containing low-boiling impurities and the final fraction (tails) containing high-boiling impurities were mixed with the main product.

  • Solution: Collect three separate fractions: a small forerun, the main product fraction collected at a stable boiling point, and a final tails fraction. Analyze each fraction separately before combining the pure product.

Experimental Protocol: Fractional Distillation of 2,6-Difluorotoluene

This protocol outlines the fractional distillation of crude 2,6-difluorotoluene.

1. Apparatus Setup:

• Assemble a fractional distillation apparatus in a fume hood. This includes a round-bottom flask, a fractional distillation column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.
• Ensure all glassware is dry and free of contaminants.
• Place a magnetic stir bar or boiling chips into the distillation flask.
• The thermometer bulb should be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor entering the condenser.

2. Procedure:

• Charge the distillation flask with the crude 2,6-difluorotoluene. Do not fill the flask more than two-thirds full.[8]
• Begin stirring (if using a stir bar) and turn on the cooling water to the condenser.
• Gently heat the flask using a heating mantle.
• Observe the liquid for the onset of boiling. As the vapor rises through the column, you will see a condensation ring moving upwards.
• Adjust the heating rate to allow the condensation ring to rise slowly and steadily.
• Discard the initial fraction (foreshot), which will contain any low-boiling impurities. This is typically the first 5-10% of the total volume.
• When the temperature at the distillation head stabilizes at the boiling point of 2,6-difluorotoluene (110-112°C), replace the receiving flask with a clean, pre-weighed flask to collect the main product fraction.
• Maintain a slow, steady distillation rate of 1-2 drops per second.
• Continue collecting the main fraction as long as the temperature remains stable.
• If the temperature begins to drop or rise significantly, stop the distillation and collect this "tails" fraction in a separate flask.
• Crucially, do not distill to dryness. [6] Always leave a small amount of residue in the distillation flask.

3. Post-Distillation:

• Turn off the heating mantle and allow the apparatus to cool completely before disassembling.
• Weigh the collected main fraction to determine the yield.
• Analyze the purity of the product using appropriate methods, such as Gas Chromatography (GC) or Refractive Index measurement.

Visualizations

Below are diagrams illustrating the experimental workflow and a troubleshooting decision tree for the distillation process.

Caption: Experimental workflow for the purification of 2,6-difluorotoluene.

Caption: Troubleshooting flowchart for low purity in 2,6-difluorotoluene distillation.

References

• 1. 2,6-Difluorotoluene CAS 443-84-5 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. 2,6-Difluorotoluene | 443-84-5 [chemicalbook.com]
• 3. 2,6-Difluorotoluene 99 443-84-5 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. ehs.gatech.edu [ehs.gatech.edu]
• 7. arishtam.com [arishtam.com]
• 8. Safety Precautions | Iberian Coppers Lda [copper-alembic.com]

Technical Support Center: Synthesis of 2,6-Difluorotoluene Derivatives

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering challenges in the synthesis and functionalization of 2,6-difluorotoluene derivatives.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the main challenges in working with 2,6-difluorotoluene?

The primary challenges stem from the electronic and steric effects of the two ortho-fluorine atoms and the methyl group:

• Competing Reaction Sites: There is a constant competition between functionalization on the aromatic ring and reactions at the benzylic (methyl) position. The fluorine atoms increase the acidity of both the ring protons (especially at C3) and the benzylic protons.

• Regioselectivity: Directing new substituents to a specific position on the aromatic ring (C3, C4, or C5) is difficult. Electrophilic aromatic substitution is generally disfavored due to the electron-withdrawing nature of the fluorine atoms.

• Steric Hindrance: The two flanking fluorine atoms can sterically hinder access to the methyl group and adjacent positions on the ring, impacting catalyst binding and reagent approach in reactions like cross-couplings.

• Inertness of C-F Bonds: While the fluorine atoms activate the ring for certain reactions like lithiation, the C-F bonds themselves are strong and generally unreactive, though they can participate in specific palladium-catalyzed cross-coupling reactions.[1][2]

Q2: Why is 2,6-difluorotoluene a common building block in drug development?

2,6-Difluorotoluene is a versatile precursor for a wide range of pharmaceuticals and agrochemicals.[3] It serves as a key intermediate in the synthesis of antibiotics like linezolid and antifungal agents such as fluconazole and voriconazole.[3] In the agrochemical industry, it is a precursor for herbicides and insecticides.[3] The fluorine atoms can improve metabolic stability, binding affinity, and bioavailability of the final drug molecule.

Section 2: Troubleshooting Guide - Aromatic Ring Functionalization

Q3: My directed ortho-lithiation at the C3 position is giving low yields and/or a mixture of products. What's going wrong?

Low yields or product mixtures in the lithiation of 2,6-difluorotoluene are common issues, often arising from competing deprotonation at the benzylic position or poor regioselectivity.

Troubleshooting Steps:

• Choice of Base: Standard alkyllithium reagents like n-BuLi can be too reactive, leading to non-selective deprotonation or side reactions. Consider using a bulkier or less nucleophilic base, such as Lithium diisopropylamide (LDA) or a lithium amide/alkoxide combination, to favor the sterically less hindered C3 ring position over the benzylic position.

• Temperature Control: Perform the lithiation at low temperatures (typically -78 °C) to minimize side reactions and improve selectivity. Benzylic deprotonation can become more competitive at higher temperatures.

• Solvent Effects: The choice of solvent is critical. Tetrahydrofuran (THF) is commonly used. The addition of a coordinating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA) can chelate to the lithium cation, increasing the basicity of the organolithium reagent and potentially altering selectivity.

• Quenching Electrophile: Ensure your electrophile is pure and added slowly at low temperature to the freshly formed anion.

Logical Workflow: Troubleshooting Poor Ortho-Lithiation

Caption: Decision tree for troubleshooting ortho-lithiation issues.

Section 3: Troubleshooting Guide - Benzylic Functionalization

Q4: I am trying to oxidize the methyl group to an aldehyde, but I'm getting low conversion and side products. How can I optimize this?

The oxidation of the electron-deficient benzylic position of 2,6-difluorotoluene can be challenging. Over-oxidation to the carboxylic acid or ring-based side reactions can occur.

Troubleshooting Steps:

• Oxidant Choice: Strong oxidants like potassium permanganate often lead to the carboxylic acid. For the aldehyde, milder and more controlled conditions are necessary. A system using H₂O₂ with a metal catalyst (e.g., cobalt, molybdenum complexes) in a solvent like acetic acid can provide better selectivity for the aldehyde.[4]

• Catalyst System: The choice of catalyst is crucial for selectivity. Cobalt and molybdenum salts have been shown to be effective.[4] The catalyst loading should be optimized; too much can lead to byproducts.

• Reaction Time and Temperature: These parameters must be carefully controlled to prevent over-oxidation. Monitor the reaction progress closely using techniques like GC or TLC. Continuous flow reactors can offer superior control over residence time and temperature, minimizing back-mixing and reducing side reactions.[4]

• Quenching: Upon completion, the reaction should be quenched promptly to prevent degradation of the desired aldehyde product.

Quantitative Data: Benzylic Oxidation of 2,6-Difluorotoluene

The following data is derived from a continuous flow oxidation process to produce 2,6-difluorobenzaldehyde.[4]

Entry	Temperature (°C)	Residence Time (s)	Molar Ratio (H₂O₂:Substrate)	Conversion (%)	Yield (%)
1	75	200	2:1	42.0	29.7
2	105	600	2:1	51.5	30.1
3	105	600	2:1	35.7	21.1

Note: Entries 2 and 3 likely differ by other parameters not fully specified in the source, such as catalyst concentration, illustrating the sensitivity of the reaction.

Q5: How can I achieve selective benzylic bromination?

Free-radical bromination is the preferred method for selective functionalization of the benzylic position.

• Radical Initiator: Use N-Bromosuccinimide (NBS) as the bromine source along with a radical initiator like benzoyl peroxide (BPO) or AIBN, and apply heat or light (UV). This favors the formation of the resonance-stabilized benzylic radical over ionic pathways that could affect the aromatic ring.[5]

• Solvent: Use a non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane to prevent ionic side reactions.

• Purity of Reagents: Ensure that the NBS is recrystallized and the solvent is dry to avoid unwanted side reactions.

Reaction Pathway: Benzylic vs. Aromatic Deprotonation

Caption: Competing pathways in the deprotonation of 2,6-difluorotoluene.

Section 4: Troubleshooting Guide - Cross-Coupling Reactions

Q6: My Suzuki-Miyaura coupling reaction with a 2,6-difluorotoluene derivative is failing. What are the likely causes?

Palladium-catalyzed cross-coupling reactions on substrates bearing ortho-fluorine atoms can be difficult due to steric hindrance and electronic effects.[2]

Troubleshooting Steps:

• Ligand Choice: The ligand is critical. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often required to promote the difficult oxidative addition step and facilitate reductive elimination.

• Catalyst Precursor: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is active. If results are poor, consider using a pre-formed catalyst complex like a G3 or G4 palladacycle.

• Base and Solvent: The choice of base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent (e.g., Toluene, Dioxane, DMF, often with water) must be carefully optimized. A stronger base may be necessary, but can also lead to side reactions.

• Degassing: Thoroughly degas all solvents and reagents. The catalytic cycle is highly sensitive to oxygen, which can deactivate the Pd(0) catalyst.

• Temperature: Higher temperatures are often needed to overcome the activation energy for these sterically hindered couplings.

Experimental Workflow: General Suzuki-Miyaura Coupling

Caption: Standard workflow for setting up a Suzuki-Miyaura cross-coupling reaction.

Section 5: Experimental Protocols

Protocol 1: Electrophilic Aromatic Substitution - Chlorosulfonation of 2,6-Difluorotoluene

This protocol describes the synthesis of 3-chloro­sulfonyl-2,6-difluoro­toluene, a key intermediate. The procedure is adapted from the Open Reaction Database.[6]

Reagents:

• 2,6-Difluorotoluene (1,3-difluoro-2-methylbenzene): 5.00 g (39.0 mmol)

• Chlorosulfuric acid: 10.5 mL (158 mmol)

• Water (deionized)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 2,6-difluorotoluene (5.00 g).

• Cool the flask in an ice bath.

• Slowly add chlorosulfuric acid (10.5 mL) to the cooled toluene derivative with stirring. Caution: Chlorosulfuric acid is highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 5 hours.

• After 5 hours, cool the reaction mixture again in an ice bath.

• Very slowly and carefully, quench the reaction by adding 100 mL of ice-cold water.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting residue can be purified by silica gel chromatography to yield the product, 3-chloro­sulfonyl-2,6-difluoro­toluene. (Expected yield: ~98%).[6]

References

• 1. [PDF] Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]
• 5. google.com [google.com]
• 6. Synthesis routes of 2,6-Difluorotoluene [benchchem.com]

managing side reactions in 2,6-Difluorotoluene chemistry

Welcome to the technical support center for 2,6-Difluorotoluene chemistry. This resource is tailored for researchers, scientists, and professionals in drug development to navigate the complexities of reactions involving this versatile fluorinated aromatic compound. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and side reactions encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides practical solutions to specific issues that may arise during the chemical modification of 2,6-Difluorotoluene, focusing on lithiation, nitration, and Friedel-Crafts reactions.

Lithiation Reactions: Managing Regioselectivity

Lithiation of 2,6-difluorotoluene presents a key regioselectivity challenge: competition between deprotonation at the aromatic ring (ortho to the fluorine atoms) and at the methyl group (benzylic position). The choice of lithiating agent is critical in directing the reaction to the desired position.

Q1: I am getting a mixture of ortho-lithiated and benzylic-lithiated products. How can I selectively achieve one over the other?

A1: The regioselectivity of lithiation on 2,6-difluorotoluene is highly dependent on the base used. Sterically hindered bases tend to favor ortho-lithiation, while less hindered alkyllithiums can favor benzylic deprotonation.

• For selective ortho-lithiation (at the C3 position): The use of a bulky amide base like Lithium Diisopropylamide (LDA) is recommended. The steric hindrance of LDA favors deprotonation of the more accessible aromatic proton over the methyl group protons.

• For selective benzylic lithiation (at the -CH₃ group): n-Butyllithium (n-BuLi) is the preferred reagent. The smaller size of n-BuLi allows for deprotonation at the more acidic, albeit sterically more congested, benzylic position.

Troubleshooting Workflow for Lithiation Regioselectivity

Caption: Logic for selecting the appropriate base for regioselective lithiation.

Q2: My lithiation reaction is not going to completion, or I am observing decomposition of my product upon workup. What could be the cause?

A2: Incomplete reactions or decomposition can stem from several factors:

• Moisture: Organolithium reagents are extremely sensitive to moisture. Ensure all glassware is flame-dried, and solvents are anhydrous.

• Temperature Control: These reactions are typically performed at low temperatures (-78 °C) to prevent side reactions and decomposition of the lithiated intermediates. Ensure your cooling bath is maintained at the correct temperature throughout the addition and reaction time.

• Reagent Quality: The titer of your organolithium reagent should be checked regularly to ensure accurate stoichiometry.

• Workup: Quenching the reaction at low temperature with a suitable electrophile or a proton source (e.g., saturated aqueous ammonium chloride) is crucial to avoid degradation of the product.

Nitration Reactions: Controlling Isomer Formation and Preventing Over-Nitration

Nitration of 2,6-difluorotoluene is an electrophilic aromatic substitution. The two fluorine atoms are ortho, para-directing but also deactivating, while the methyl group is activating and ortho, para-directing. This leads to a mixture of regioisomers.

Q3: What is the expected major product from the nitration of 2,6-difluorotoluene, and how can I maximize its yield?

A3: The directing effects of the fluorine and methyl groups are synergistic, primarily directing the incoming nitro group to the C4 position (para to the methyl group and meta to both fluorine atoms). However, other isomers can also be formed. To maximize the yield of the desired 4-nitro-2,6-difluorotoluene:

• Temperature Control: Maintain a low reaction temperature (typically 0-5 °C) to improve selectivity and prevent over-nitration.[1]

• Slow Addition: Add the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) slowly to the substrate to control the exothermic reaction.[1]

Quantitative Data on Nitration of a Related Compound

Substrate	Major Product	Other Isomers	Reference
2-Fluorotoluene	2-Fluoro-5-nitrotoluene	2-Fluoro-3-nitrotoluene, 2-Fluoro-6-nitrotoluene	[2]

Q4: I am observing the formation of dinitro- and other over-nitrated byproducts. How can this be prevented?

A4: Over-nitration occurs under harsh reaction conditions. To minimize this:

• Reaction Time: Monitor the reaction progress by TLC or GC-MS and stop the reaction once the starting material is consumed.

• Stoichiometry: Use a controlled amount of the nitrating agent. An excess of nitric acid will promote further nitration.

• Milder Conditions: For highly activated substrates, consider using a milder nitrating agent or avoiding a strong acid catalyst if possible.[1]

Troubleshooting Workflow for Nitration

Caption: Troubleshooting guide for common issues in nitration reactions.

Friedel-Crafts Reactions: Addressing Deactivation of the Aromatic Ring

Friedel-Crafts reactions on 2,6-difluorotoluene are challenging due to the deactivating effect of the two fluorine atoms.[3][4][5][6][7]

Q5: My Friedel-Crafts alkylation/acylation of 2,6-difluorotoluene is not working. What are the likely reasons and potential solutions?

A5: The electron-withdrawing nature of the fluorine atoms makes the aromatic ring of 2,6-difluorotoluene a poor nucleophile, which is a major hurdle for Friedel-Crafts reactions.[3][4][5][6][7]

• Catalyst Choice: Standard Lewis acid catalysts like AlCl₃ may not be strong enough. Consider using a more potent catalyst system, such as a stronger Lewis acid or a Brønsted acid like triflic acid.[3]

• Reaction Conditions: Forcing conditions (higher temperatures, longer reaction times) may be necessary, but this can also lead to side reactions and decomposition.

• Alternative Synthetic Routes: If direct Friedel-Crafts reaction is unsuccessful, consider alternative strategies. For example, a lithiation/acylation sequence could be a more viable approach to introduce an acyl group.

Experimental Protocols

Protocol 1: Selective Ortho-Lithiation and Quenching of 2,6-Difluorotoluene (Adapted from a similar protocol for 3,5-difluorotoluene)[9]

Materials:

• 2,6-Difluorotoluene

• Diisopropylamine

• n-Butyllithium (in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• LDA Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.05 equivalents) dropwise. Stir the solution at -78 °C for 30 minutes to generate LDA.

• Lithiation: To the freshly prepared LDA solution, add a solution of 2,6-difluorotoluene (1.0 equivalent) in anhydrous THF dropwise at -78 °C. Stir the reaction mixture at this temperature for 1-2 hours.

• Quenching: Slowly add the desired electrophile (1.2 equivalents) to the reaction mixture at -78 °C. Allow the reaction to stir at -78 °C for an additional 1-3 hours, and then gradually warm to room temperature overnight.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Nitration of Toluene (General Procedure adaptable for 2,6-Difluorotoluene)

Materials:

• 2,6-Difluorotoluene

• Concentrated Nitric Acid

• Concentrated Sulfuric Acid

• Ice

• Diethyl ether

• 10% Sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of Nitrating Mixture: In a flask equipped with a magnetic stirrer and placed in an ice-water bath, slowly add concentrated sulfuric acid (1.0 mL) to concentrated nitric acid (1.0 mL) with stirring.

• Nitration: To the cold nitrating mixture, add 2,6-difluorotoluene (1.0 mL) dropwise over 5-10 minutes, ensuring the temperature does not rise significantly.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for 5-10 minutes.

• Work-up: Pour the reaction mixture into a separatory funnel containing 10 mL of water. Rinse the reaction flask with two 4 mL portions of diethyl ether and add the rinsings to the separatory funnel.

• Extraction and Washing: Gently shake the separatory funnel, allow the layers to separate, and remove the aqueous layer. Wash the organic layer with 10 mL of 10% sodium bicarbonate solution, followed by 5 mL of water.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product. The product can be further purified by column chromatography or distillation.

Disclaimer: These protocols are intended as a guide and should be adapted and optimized for specific experimental setups and scales. Always perform a thorough risk assessment before conducting any chemical reaction.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Video: Limitations of Friedel–Crafts Reactions [jove.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for 2,6-Difluorotoluene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 2,6-difluorotoluene. The information is presented in a question-and-answer format to address specific challenges encountered during experimentation.

Troubleshooting Guides & FAQs

Route 1: Balz-Schiemann Reaction from 2,6-Difluoroaniline

The Balz-Schiemann reaction is a common method for introducing fluorine onto an aromatic ring. It involves the diazotization of an aniline derivative followed by thermal or photochemical decomposition of the resulting diazonium salt.[1][2]

Q1: My Balz-Schiemann reaction is resulting in a low yield of 2,6-difluorotoluene. What are the potential causes and how can I improve it?

A1: Low yields in the Balz-Schiemann reaction can be attributed to several factors. Here’s a systematic approach to troubleshooting:

• Incomplete Diazotization: Ensure the complete conversion of the starting aniline to the diazonium salt. This can be monitored by testing for the presence of nitrous acid.

• Decomposition of the Diazonium Salt: Diazonium salts can be unstable.[3] It is crucial to maintain low temperatures (typically 0-5 °C) during the diazotization and handling of the salt. Isolation of the diazonium tetrafluoroborate salt should be done carefully, as they can be explosive when dry.[3]

• Suboptimal Decomposition Conditions: The thermal decomposition of the diazonium salt requires careful temperature control. Too low a temperature will result in an incomplete reaction, while excessively high temperatures can lead to the formation of byproducts. Photochemical decomposition can be an alternative for more stable diazonium salts.[2]

• Solvent Effects: The choice of solvent can influence the reaction yield. Low-polarity or non-polar solvents like hexane and chlorobenzene have been shown to improve yields in some cases.[2] Protic solvents may lead to side reactions.[4]

• Counterion Choice: While tetrafluoroborate is common, other counterions like hexafluorophosphate (PF₆⁻) or hexafluoroantimonate (SbF₆⁻) have been reported to improve yields for certain substrates.[1]

Q2: I am observing significant amounts of side products in my reaction mixture. What are these impurities and how can I minimize their formation?

A2: Common side products in the Balz-Schiemann reaction include phenols (from reaction with water), azo compounds (from coupling of the diazonium salt with unreacted aniline), and tar-like polymers. To minimize these:

• Ensure Anhydrous Conditions: Use dry solvents and reagents to prevent the formation of phenolic byproducts.

• Control Stoichiometry: Use a slight excess of the diazotizing agent to ensure complete consumption of the starting aniline, which can reduce the formation of azo compounds.

• Optimize Decomposition: As mentioned, careful control of the decomposition temperature is critical to prevent polymerization and other side reactions.

Route 2: Halogen Exchange (Halex) Reaction from 2,6-Dichlorotoluene

This method involves the substitution of chlorine atoms with fluorine using a fluoride salt at elevated temperatures.

Q1: The halogen exchange reaction from 2,6-dichlorotoluene is sluggish and gives a low conversion to 2,6-difluorotoluene. How can I drive the reaction to completion?

A1: Low conversion in the Halex reaction is a common issue. Consider the following optimization strategies:

• Fluoride Source: Anhydrous potassium fluoride (KF) is a common reagent. Ensure it is finely powdered and thoroughly dried to maximize its reactivity. The use of spray-dried KF can be beneficial.

• Solvent: High-boiling polar aprotic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or sulfolane are typically required to facilitate the reaction.[5]

• Temperature: The reaction generally requires high temperatures (175-192 °C) to proceed at a practical rate.[5]

• Phase-Transfer Catalyst: The addition of a phase-transfer catalyst, such as a quaternary ammonium or phosphonium salt, can significantly enhance the reaction rate by improving the solubility and reactivity of the fluoride salt in the organic phase.

• Removal of Product: Distilling the lower-boiling 2,6-difluorotoluene from the reaction mixture as it is formed can help to drive the equilibrium towards the product side.[5]

Q2: I am observing the formation of 2-chloro-6-fluorotoluene as a major byproduct. How can I promote the second fluorine substitution?

A2: The formation of the mono-fluorinated intermediate is expected. To promote the second substitution:

• Increase Reaction Time and Temperature: More forcing conditions are often necessary for the second halogen exchange.

• Molar Ratio of Fluoride Source: Using a larger excess of the fluoride source can help to push the reaction to completion.

Route 3: Direct Fluorination of Toluene

Direct fluorination of toluene with elemental fluorine is a highly exothermic and non-selective process, but it can be controlled under specific conditions.

Q1: My direct fluorination of toluene is producing a complex mixture of mono-, di-, and poly-fluorinated isomers, along with significant tar formation. How can I improve the selectivity for 2,6-difluorotoluene?

A1: Controlling the selectivity of direct fluorination is challenging. Key parameters to optimize include:

• Reaction Temperature: Lower temperatures generally favor higher selectivity.

• Fluorine Concentration: Using a diluted stream of fluorine gas (e.g., in nitrogen or argon) is crucial for controlling the reaction rate and preventing runaway reactions.

• Solvent: The choice of solvent can influence the product distribution. Acetonitrile has been reported to give better results than methanol.[6]

• Catalyst: While not always used, certain catalysts can influence the regioselectivity of the fluorination.

• Microreactors: The use of microreactors can provide better control over reaction temperature and mixing, leading to improved selectivity and safety.[6]

Q2: What are the primary safety concerns with direct fluorination, and how should they be addressed?

A2: Elemental fluorine is extremely reactive and toxic.

• Specialized Equipment: All reactions involving elemental fluorine must be conducted in a specialized, well-ventilated fume hood with appropriate materials of construction that are resistant to fluorine.

• Dilution: Never use pure fluorine gas. Always use a diluted mixture.

• Temperature Control: A robust cooling system is essential to dissipate the heat of reaction and prevent explosions.

• Personal Protective Equipment (PPE): Appropriate PPE, including face shields, and specialized gloves, must be worn at all times.

Experimental Protocols

Protocol 1: Balz-Schiemann Reaction from 2,6-Difluoroaniline

• Diazotization: Dissolve 2,6-difluoroaniline in a suitable acidic medium (e.g., aqueous tetrafluoroboric acid). Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C for an additional 30 minutes after the addition is complete.

• Isolation of Diazonium Salt: Collect the precipitated diazonium tetrafluoroborate salt by filtration. Wash the salt with cold diethyl ether and dry it under vacuum. Caution: Diazonium salts can be explosive when dry.

• Decomposition: Gently heat the isolated diazonium salt in a suitable high-boiling solvent or without a solvent until nitrogen evolution ceases.

• Purification: Purify the resulting 2,6-difluorotoluene by distillation or column chromatography.[7][8]

Protocol 2: Halogen Exchange from 2,6-Dichlorotoluene

• Reaction Setup: In a flask equipped with a mechanical stirrer, a condenser, and a distillation head, add anhydrous potassium fluoride, a high-boiling aprotic solvent (e.g., DMSO), and a phase-transfer catalyst.

• Reaction: Heat the mixture to the desired temperature (e.g., 180 °C) and then add 2,6-dichlorotoluene.

• Product Collection: Continuously distill the 2,6-difluorotoluene as it is formed.

• Purification: The collected distillate can be further purified by fractional distillation.[8]

Data Presentation

Table 1: Comparison of Reaction Conditions for the Synthesis of 2,6-Difluorotoluene

Synthesis Route	Starting Material	Key Reagents	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Balz-Schiemann	2,6-Difluoroaniline	NaNO₂, HBF₄	Water, then high-boiling organic solvent	0-5 (diazotization), then 100-150 (decomposition)	1-3 hours	60-80
Halogen Exchange	2,6-Dichlorotoluene	Anhydrous KF	DMSO or Sulfolane	175-192	8-14 hours	90-96[5]
Direct Fluorination	Toluene	F₂ (diluted)	Acetonitrile	-78 to 25	Varies	Highly variable

Mandatory Visualization

Experimental Workflow Diagrams

References

• 1. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 2. Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding the Balz-Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro-Dediazoniation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US4071521A - Process for making 2,6-difluoro pyridine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. studymind.co.uk [studymind.co.uk]
• 8. How To [chem.rochester.edu]

Technical Support Center: Purification of Commercial 2,6-Difluorotoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 2,6-Difluorotoluene. Here, you will find detailed information on identifying and removing common impurities encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in commercial 2,6-Difluorotoluene?

A1: Commercial 2,6-Difluorotoluene is often synthesized through the fluorination of toluene.[1] Consequently, impurities can arise from the starting materials, byproducts of the reaction, or residual solvents from purification. The most common impurities include:

• Positional Isomers: Other isomers of difluorotoluene (e.g., 2,4-, 2,5-, 3,4-, and 3,5-difluorotoluene) are common as the fluorination reaction may not be perfectly regioselective.

• Starting Materials: Unreacted toluene may be present in the final product.

• Reaction Byproducts: The synthesis may lead to the formation of other related compounds.

• Solvents: Solvents used during synthesis or initial purification, such as dichloromethane, might be present in trace amounts.[2]

Q2: How can I assess the purity of my 2,6-Difluorotoluene sample?

A2: The most common and effective methods for assessing the purity of volatile organic compounds like 2,6-Difluorotoluene are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[3][4][5]

• GC-MS is ideal for separating volatile compounds and provides mass spectra that can help in the identification of unknown impurities.[6][7]

• HPLC , particularly reversed-phase HPLC, is another powerful technique for purity assessment.[5]

• For compounds containing fluorine, ¹⁹F NMR can be a particularly powerful and direct method for quantitative analysis.[8]

Q3: My GC-MS analysis shows several peaks with similar retention times to my main product. What are these and how can I remove them?

A3: Peaks with retention times close to 2,6-Difluorotoluene are likely its positional isomers. Due to their similar chemical properties and boiling points, they can be challenging to separate. Fractional distillation is the most effective method for separating compounds with close boiling points.[9][10] The efficiency of the separation will depend on the number of theoretical plates in your distillation column.[11]

Troubleshooting Guide

Issue 1: Fractional distillation is not significantly improving the purity of 2,6-Difluorotoluene.

• Possible Cause 1: Insufficient Column Efficiency. The boiling points of difluorotoluene isomers are very close, requiring a distillation column with a high number of theoretical plates for effective separation.[11]

  • Solution: Use a longer fractionating column or a column with more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponges) to increase the number of theoretical plates.[10]

• Possible Cause 2: Distillation Rate is Too High. A rapid distillation rate does not allow for proper equilibrium between the liquid and vapor phases within the column, leading to poor separation.

  • Solution: Reduce the heating rate to ensure a slow and steady distillation. A good general guideline is a collection rate of 1-2 drops per second.

• Possible Cause 3: Poor Column Insulation. Heat loss from the distillation column can disrupt the temperature gradient necessary for efficient fractionation.

  • Solution: Insulate the column with glass wool or aluminum foil to minimize heat loss.[12]

Issue 2: Suspected presence of non-volatile impurities.

• Possible Cause: The commercial product may contain non-volatile impurities from the synthesis or storage.

  • Solution: A simple distillation can be performed to separate the volatile 2,6-Difluorotoluene from any non-volatile contaminants. If high purity is required, this can be followed by fractional distillation.

Issue 3: Small-scale purification is required, and fractional distillation is not practical.

• Possible Cause: The amount of material is too small for efficient fractional distillation.

  • Solution: For small-scale purification, silica gel chromatography can be an effective alternative.[2] A non-polar eluent system, such as hexane or a mixture of hexane and a small amount of a slightly more polar solvent like ethyl acetate, can be used to separate the isomers.

Purity Enhancement Data

The following table summarizes the expected purity of 2,6-Difluorotoluene before and after various purification methods. The initial purity can vary between suppliers, with common grades being 98% or 99%.[13][14][15]

Purification Method	Starting Purity (Typical)	Expected Purity	Notes
Simple Distillation	98%	>99%	Effective for removing non-volatile impurities.
Fractional Distillation	98%	>99.5%	The most effective method for removing isomeric impurities.[9]
Silica Gel Chromatography	98%	>99%	Suitable for small-scale purifications.[2]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of 2,6-Difluorotoluene.

• Instrumentation:

  • Gas Chromatograph with a mass spectrometer detector.[3]

  • Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5ms), is suitable.[3]

• Sample Preparation:

  • Prepare a dilute solution of the 2,6-Difluorotoluene sample in a volatile solvent like dichloromethane or hexane. A concentration of approximately 1 mg/mL is a good starting point.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium with a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI)

    • Electron Energy: 70 eV

    • Mass Range: 35-350 amu

• Data Analysis:

  • Integrate the peaks in the chromatogram to determine the relative area percentages, which correspond to the approximate purity.

  • Analyze the mass spectrum of each peak to identify the main component and any impurities by comparing with a spectral library.

Protocol 2: Purification by Fractional Distillation

This protocol describes the purification of 2,6-Difluorotoluene by fractional distillation.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.[11]

  • Ensure the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[11]

• Procedure:

  • Place the commercial 2,6-Difluorotoluene and a few boiling chips into the round-bottom flask.

  • Wrap the fractionating column with glass wool or aluminum foil to ensure an adiabatic process.[12]

  • Begin heating the flask gently.

  • Observe the temperature and collect the different fractions as the temperature changes. The boiling point of 2,6-Difluorotoluene is approximately 112 °C.[16][17]

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure 2,6-Difluorotoluene.

  • Discard the initial and final fractions, which are likely to be enriched in lower and higher boiling point impurities, respectively.

• Purity Verification:

  • Analyze the collected fractions by GC-MS to confirm the purity.

Visualizations

Caption: Workflow for purity assessment of 2,6-Difluorotoluene.

Caption: Experimental workflow for fractional distillation.

Caption: Logic for selecting a purification method based on impurity type.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis routes of 2,6-Difluorotoluene [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. aber.apacsci.com [aber.apacsci.com]
• 5. benchchem.com [benchchem.com]
• 6. Determination of 2,6-di-tert-butyl-hydroxytoluene and its transformation products in indoor dust and sediment by gas chromatography-mass spectrometry coupled with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. tmcindustries.com [tmcindustries.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. murov.info [murov.info]
• 12. youtube.com [youtube.com]
• 13. 2,6-Difluorotoluene, 98% | Fisher Scientific [fishersci.ca]
• 14. 2,6-Difluorotoluene 99 443-84-5 [sigmaaldrich.com]
• 15. 2,6-Difluorotoluene, 98% | Fisher Scientific [fishersci.ca]
• 16. 2,6-Difluorotoluene | 443-84-5 [chemicalbook.com]
• 17. 2,6-Difluorotoluene | 443-84-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Technical Support Center: 2,6-Difluorotoluene Product Analysis

Welcome to the technical support center for troubleshooting NMR spectra of 2,6-difluorotoluene and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during NMR analysis.

Frequently Asked Questions (FAQs) and Troubleshooting

This section provides answers to common questions and solutions to problems you may encounter with your NMR spectra.

Q1: My ¹H NMR spectrum shows more signals than expected. What are the possible sources of these extra peaks?

A1: Unexpected signals in your ¹H NMR spectrum typically arise from impurities. The most common sources are:

• Residual Solvents: Solvents used during your reaction or purification (e.g., ethyl acetate, hexane, dichloromethane) can be difficult to remove completely.[1]

• Water: Moisture in your sample or deuterated solvent is a frequent impurity. NMR solvents can absorb significant amounts of water from the atmosphere.[1] The chemical shift of water varies depending on the solvent used.[2]

• Starting Materials: Unreacted 2,6-difluorotoluene or other reagents may still be present in your sample.

• Side Products: Unforeseen side reactions can lead to related impurities.

• Grease: Silicone grease from glassware joints can appear as a broad singlet, typically around 0 ppm.

Action:

• Cross-reference the chemical shifts of the unknown peaks with tables of common NMR solvent impurities.

• To confirm an -OH or -NH peak, add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. Exchangeable protons will disappear or decrease in intensity.[1]

• Ensure your sample is thoroughly dried under high vacuum before preparing the NMR sample.

Q2: The splitting patterns in my aromatic region are very complex and difficult to interpret. Why is this?

A2: The complexity arises from spin-spin coupling between protons and fluorine atoms (¹H-¹⁹F coupling), in addition to the expected proton-proton (¹H-¹H) coupling. Fluorine (¹⁹F) has a nuclear spin of I = 1/2 (just like ¹H) and couples to protons through bonds, often over multiple bonds (e.g., ³J_HF_, ⁴J_HF_).[3][4] This results in multiplets that are more complex than simple doublets or triplets.

Action:

• ¹⁹F Decoupling: Run a ¹H{¹⁹F} NMR experiment. This experiment decouples the fluorine nuclei, which will simplify the ¹H spectrum by removing all H-F coupling. The multiplets will collapse into simpler patterns representing only H-H coupling.

• 2D NMR: Techniques like COSY (Correlation Spectroscopy) can help identify which protons are coupled to each other. HSQC (Heteronuclear Single Quantum Coherence) can correlate protons to their attached carbons, aiding in assignment.

Q3: My peaks are broad. What could be the cause?

A3: Peak broadening can be caused by several factors:[1]

• Poor Shimming: The magnetic field is not homogeneous across the sample. Always shim the spectrometer before acquiring data. Inhomogeneous samples can also lead to poor shimming results.[5][6]

• Sample Concentration: A sample that is too concentrated can lead to increased viscosity and broadened signals.[1]

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals (e.g., iron, copper) can cause significant line broadening.

• Chemical Exchange: If your molecule is undergoing a chemical process (like conformational changes or proton exchange) on the NMR timescale, it can result in broad peaks.[7] Running the experiment at a different temperature (higher or lower) can sometimes resolve this issue.[1]

• Insoluble Material: The presence of solid particles in your NMR tube will disrupt the magnetic field homogeneity.[5][8]

Action:

• Ensure your sample is fully dissolved and filter it if necessary to remove any particulate matter.[5][9]

• Optimize the sample concentration. For ¹H NMR, 1-5 mg is typically sufficient.[8]

• Re-shim the instrument or ask an experienced user to do it.

Q4: Why do I see unexpected signals in my ¹⁹F NMR spectrum?

A4: The ¹⁹F nucleus is very sensitive to its chemical environment, leading to a wide range of chemical shifts.[3][7][10] Unexpected signals could be:

• Isomeric Products: If your reaction can produce different isomers (e.g., substitution at different positions), each isomer will give a distinct set of ¹⁹F signals.

• Diastereomers: If your product is chiral and a new stereocenter was formed, you may have diastereomers. The fluorine atoms in diastereomers are in different chemical environments and will have different chemical shifts.

• Fluorinated Impurities: Any other fluorine-containing species in your sample will be visible in the ¹⁹F NMR spectrum.

Action:

• Run a ¹⁹F{¹H} decoupled spectrum to simplify the multiplets and make it easier to count the number of distinct fluorine environments.[4]

• Carefully analyze the coupling patterns. ¹⁹F-¹⁹F coupling can provide valuable information about the relative positions of fluorine atoms in the molecule.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting common NMR spectral issues.

Caption: A flowchart for systematic troubleshooting of NMR spectra.

NMR Data for 2,6-Difluorotoluene

The following tables summarize typical NMR data for the starting material, 2,6-difluorotoluene, in CDCl₃. Chemical shifts can vary slightly based on solvent and concentration.

Table 1: ¹H, ¹³C, and ¹⁹F NMR Data for 2,6-Difluorotoluene

Nucleus	Atom Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	CH₃	~2.3	t	³J_HF_ ≈ 2
H-3, H-5	~6.9	m
H-4	~7.2	m
¹³C	CH₃	~14	t	²J_CF_ ≈ 5-6
C-3, C-5	~111	d	²J_CF_ ≈ 15-20
C-4	~128	t	⁴J_CF_ ≈ 3-4
C-1	~129	t	³J_CF_ ≈ 8-10
C-2, C-6	~162	dd	¹J_CF_ ≈ 240-250, ³J_CF_ ≈ 8-10
¹⁹F	F-2, F-6	~ -115 to -120	m

Data is compiled from typical values and may vary. "m" denotes a multiplet.

Spin-Spin Coupling Diagram for 2,6-Difluorotoluene

This diagram illustrates the key couplings involving the aromatic protons and fluorine atoms.

Caption: Key through-bond couplings in the 2,6-difluorotoluene ring.

Table 2: Common NMR Solvent Impurities in CDCl₃

Solvent	¹H Chemical Shift (δ, ppm)	Multiplicity	¹³C Chemical Shift (δ, ppm)
Acetone	2.17	s	206.7, 30.0
Acetonitrile	1.94	s	118.7, 1.4
Dichloromethane	5.30	s	53.8
Diethyl Ether	3.48 (q), 1.21 (t)	q, t	66.0, 15.2
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	q, s, t	171.1, 60.4, 21.0, 14.2
Hexane	1.25, 0.88	m, m	31.5, 22.6, 14.1
Toluene	7.27-7.17, 2.36	m, s	137.9, 129.2, 128.4, 125.5, 21.4
Water	~1.56	s (broad)	-
Residual CDCl₃	7.26	s	77.2 (t)

Source: Adapted from data published by Gottlieb, H. E., et al. (1997) and subsequent compilations.[11][12] Values can vary with temperature and sample composition.

Experimental Protocols

Protocol: Standard NMR Sample Preparation for Fluorinated Compounds

This protocol outlines the standard procedure for preparing a high-quality NMR sample for analysis.

• Dry the Sample: Ensure your purified product is completely free of residual solvents. Dry the sample under high vacuum for several hours. For stubborn solvents like ethyl acetate, co-evaporation with dichloromethane can be effective.[1]

• Select NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube. Poor quality tubes can distort the magnetic field, leading to poor shimming and broad lines.[8] To clean tubes, rinse thoroughly with acetone, then dry in an oven for at least 2-3 hours to remove all solvent traces.[1][9]

• Weigh the Sample: Weigh approximately 1-5 mg of your compound for ¹H NMR or 15-30 mg for ¹³C NMR directly into a clean vial.[5][8]

• Select Deuterated Solvent: Choose a deuterated solvent in which your compound is fully soluble. CDCl₃ is a common choice, but others like acetone-d₆, DMSO-d₆, or benzene-d₆ may be necessary depending on solubility.[1]

• Dissolve the Sample: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing your sample.[5][8] Gently swirl or vortex the vial to ensure the sample is completely dissolved. A homogeneous solution is critical for high-quality spectra.[8]

• Filter and Transfer: If any solid particles remain, filter the solution. A simple way is to plug a Pasteur pipette with a small amount of cotton or glass wool and transfer the solution through the filter into the NMR tube.[5][9]

• Cap and Label: Cap the NMR tube securely to prevent solvent evaporation and contamination. Label the tube clearly with a unique identifier.

• Instrument Setup: Insert the sample into the spectrometer. Ensure the instrument is properly tuned and locked on the deuterium signal of the solvent. Perform shimming to optimize the magnetic field homogeneity before starting data acquisition.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. azom.com [azom.com]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 7. biophysics.org [biophysics.org]
• 8. organomation.com [organomation.com]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. quora.com [quora.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Stability of 2,6-Difluorotoluene under Acidic Conditions

This technical support guide is intended for researchers, scientists, and drug development professionals investigating the stability of 2,6-difluorotoluene in acidic environments. The following information provides troubleshooting advice and frequently asked questions to assist in experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: Is 2,6-difluorotoluene generally considered stable?

Q2: What potential degradation pathways should I consider for 2,6-difluorotoluene under acidic conditions?

A2: While specific degradation pathways are not documented, based on general organic chemistry principles, potential reactions for 2,6-difluorotoluene under acidic stress could include:

• Electrophilic Aromatic Substitution: Although the fluorine atoms are deactivating, strong acidic conditions with certain reagents could lead to reactions like nitration or sulfonation on the aromatic ring.

• Oxidation of the Methyl Group: In the presence of an oxidizing acid or other oxidizing agents, the methyl group could be oxidized to a benzyl alcohol, benzaldehyde, or benzoic acid derivative. A patent describes the oxidation of 2,6-difluorotoluene to 2,6-difluorobenzaldehyde using hydrogen peroxide in acetic acid, indicating the methyl group is susceptible to oxidation[2].

• Hydrolysis of Fluorine Substituents: While generally stable, under harsh conditions of high temperature and strong acid, the C-F bond could potentially undergo hydrolysis to a hydroxyl group, though this is typically a difficult reaction to achieve.

Q3: What are "forced degradation studies" and why are they relevant?

A3: Forced degradation, or stress testing, is the process of subjecting a compound to conditions more severe than it would likely experience during its shelf-life. These studies are crucial in pharmaceutical development to understand the intrinsic stability of a drug substance, identify potential degradation products, and establish degradation pathways[3]. For 2,6-difluorotoluene, a forced degradation study under acidic conditions is the recommended approach to determine its stability profile.

Q4: What analytical techniques are best for monitoring the stability of 2,6-difluorotoluene?

A4: High-Performance Liquid Chromatography (HPLC) with a UV detector is a common and effective method for monitoring the degradation of aromatic compounds. A reversed-phase C8 or C18 column is often suitable. Gas Chromatography (GC) can also be used, particularly for volatile compounds[4]. Mass Spectrometry (MS) coupled with HPLC or GC is invaluable for identifying the structures of any degradation products.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
No degradation of 2,6-difluorotoluene is observed.	The acidic conditions (concentration, temperature, time) may not be harsh enough.	Increase the acid concentration, elevate the temperature, or extend the duration of the experiment. Refer to ICH guidelines for typical stress conditions[3].
Multiple unexpected peaks appear in the chromatogram.	These could be degradation products, impurities in the starting material, or artifacts from the analytical method.	1. Run a blank (acid and solvent without the compound).2. Analyze the 2,6-difluorotoluene starting material for purity.3. If the peaks are true degradants, proceed with peak tracking and characterization.
The mass balance is poor (sum of the parent compound and degradants is less than 95%).	Degradation products may not be eluting from the column, may not be UV active, or the compound may have volatilized.	1. Modify the mobile phase or gradient to elute all compounds.2. Use a mass spectrometer or a universal detector like a Charged Aerosol Detector (CAD).3. Ensure the experiment is conducted in a sealed container to prevent loss of volatile components.
The retention time of the 2,6-difluorotoluene peak is shifting.	The column chemistry may be affected by the acidic mobile phase, or the column may be degrading.	1. Ensure the column is rated for use at the pH of your mobile phase.2. Use a guard column to protect the analytical column.3. Equilibrate the column for a longer period before analysis.

Experimental Protocols

Forced Degradation Study of 2,6-Difluorotoluene under Acidic Conditions

This protocol is a general guideline and may require optimization for your specific laboratory conditions and analytical instrumentation.

Objective: To assess the stability of 2,6-difluorotoluene in an acidic solution and to identify any potential degradation products.

Materials:

• 2,6-Difluorotoluene (of known purity)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH) for neutralization

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV detector

• pH meter

• Thermostatically controlled water bath or oven

Procedure:

• Sample Preparation: Prepare a stock solution of 2,6-difluorotoluene in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Transfer an aliquot of the stock solution into separate vials.

  • Add an equal volume of 0.1 M HCl to one vial and 1 M HCl to another. This will result in a final drug concentration of approximately 0.5 mg/mL.

  • Prepare a control sample by adding an equal volume of water instead of acid.

• Incubation:

  • Place the vials in a water bath or oven set to a specific temperature (e.g., 60°C or 80°C)[4].

  • Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • At each time point, cool the withdrawn aliquot to room temperature.

  • Neutralize the sample with an appropriate volume of NaOH solution.

  • Dilute the sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • Analyze by a validated stability-indicating HPLC method.

Data Analysis:

• Calculate the percentage of 2,6-difluorotoluene remaining at each time point.

• Determine the percentage of each degradation product formed.

• Calculate the mass balance to ensure all components are accounted for.

Data Presentation

The results of the forced degradation study should be summarized in a clear and concise table.

Table 1: Stability of 2,6-Difluorotoluene under Acidic Conditions at 60°C

Condition	Time (hours)	% 2,6-Difluorotoluene Remaining	% Individual Degradant 1 (if any)	% Total Degradants	Mass Balance (%)
0.1 M HCl	0	100.0	0.0	0.0	100.0
2
4
8
24
1 M HCl	0	100.0	0.0	0.0	100.0
2
4
8
24
Control (Water)	24

(This table is a template. Users should populate it with their experimental data.)

Visualizations

Caption: Workflow for the forced degradation study of 2,6-difluorotoluene under acidic conditions.

Caption: A hypothetical oxidative degradation pathway of the methyl group on 2,6-difluorotoluene.

References

• 1. nbinno.com [nbinno.com]
• 2. CN106748681A - A kind of method that 2,6 difluoro toluene continuous oxidation prepares 2,6 difluorobenzaldehydes - Google Patents [patents.google.com]
• 3. medcraveonline.com [medcraveonline.com]
• 4. greenpharmacy.info [greenpharmacy.info]

Technical Support Center: Catalyst Selection for 2,6-Difluorotoluene Functionalization

Welcome to the technical support center for the functionalization of 2,6-difluorotoluene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common catalytic reactions involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the functionalization of 2,6-difluorotoluene?

A1: The primary challenges in functionalizing 2,6-difluorotoluene stem from the electronic and steric effects of the two fluorine atoms. These atoms are strongly electron-withdrawing, which can deactivate the aromatic ring towards certain electrophilic substitutions. Additionally, the ortho-fluorine atoms can sterically hinder access to the adjacent C-H bonds and the methyl group, influencing catalyst coordination and reactivity. Controlling regioselectivity between the C-H bonds of the aromatic ring and the benzylic C-H bonds of the methyl group is another key challenge.

Q2: Which catalytic methods are most effective for the functionalization of 2,6-difluorotoluene?

A2: Several catalytic methods have proven effective, with the choice depending on the desired transformation:

• Palladium- and Nickel-catalyzed Cross-Coupling Reactions: These are widely used for forming C-C and C-N bonds. For instance, Suzuki-Miyaura coupling can be employed to introduce aryl or vinyl groups, while Buchwald-Hartwig amination is effective for C-N bond formation.

• Directed ortho-Lithiation/Metalation: This is a powerful strategy to achieve functionalization at the C3 position by using a directing group to guide a strong base (like an organolithium reagent) to deprotonate the adjacent C-H bond.[1][2] The resulting organometallic intermediate can then react with various electrophiles.

• C-H Activation/Functionalization: Direct C-H activation, often catalyzed by transition metals like palladium, rhodium, or iridium, offers an atom-economical approach to introduce functional groups without pre-functionalization of the substrate.[3]

Q3: How can I improve the regioselectivity of my reaction?

A3: Improving regioselectivity often involves careful selection of the catalyst, ligands, and reaction conditions. For C-H activation, the choice of the directing group is crucial for guiding the catalyst to a specific position.[2] In the case of 2,6-difluorotoluene, the fluorine atoms themselves can act as weak directing groups in some metal-catalyzed reactions, favoring functionalization at the C3 position. For benzylic functionalization, radical-based or specific benzylic C-H activation catalysts may be necessary to avoid competing aromatic C-H activation.

Troubleshooting Guides

Problem 1: Low or No Conversion in Palladium-Catalyzed C-H Arylation

Potential Cause	Suggested Solution
Catalyst Inactivity	Ensure the palladium catalyst has not degraded. Use a freshly opened or properly stored catalyst. Consider using a more active pre-catalyst.
Ligand Oxidation	Phosphine ligands can be sensitive to air. Handle ligands under an inert atmosphere and use fresh or purified ligands.
Inappropriate Base	The choice of base is critical. Screen different bases such as K₂CO₃, Cs₂CO₃, or organic bases like DBU. The base strength can significantly impact the reaction outcome.
Solvent Effects	The polarity and coordinating ability of the solvent can influence the reaction. Screen solvents like toluene, dioxane, or DMF. Ensure the solvent is anhydrous.
High Reaction Temperature Leading to Decomposition	While heating is often necessary, excessive temperatures can lead to catalyst decomposition or substrate degradation. Optimize the temperature carefully.

Problem 2: Poor Yield in Nickel-Catalyzed Amination (Buchwald-Hartwig type)

Potential Cause	Suggested Solution
Catalyst Poisoning	Impurities in the starting materials or solvent can poison the nickel catalyst. Ensure all reagents and solvents are of high purity and appropriately degassed.
Ligand Incompatibility	The choice of ligand is crucial for nickel-catalyzed aminations. Electron-rich and sterically bulky phosphine ligands often give good results. A ligand screen is recommended.
Base Strength	A strong base, such as NaOtBu or K₃PO₄, is typically required. Ensure the base is fresh and handled under inert conditions.
Substrate Reactivity	Aryl fluorides can be less reactive than bromides or iodides. Higher catalyst loading or more forcing conditions (higher temperature, longer reaction time) may be necessary.

Catalyst Performance Data

The following tables summarize representative data for catalyst performance in key functionalization reactions of fluorinated aromatic compounds. While not all data is specific to 2,6-difluorotoluene, it provides a valuable comparison of different catalytic systems for analogous substrates.

Table 1: Catalyst Performance in Suzuki-Miyaura Coupling of Difluorophenylboronic Acids [4]

Aryl Halide	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Bromosalicylic acid	PdCl₂	-	K₂CO₃	DMF/H₂O	100	1.67	98
4-Chlorobenzonitrile	Pd(OAc)₂	RuPhos	K₃PO₄	n-Butanol	100	-	>95
1-Bromo-2-fluorobenzene	Pd/C	-	K₂CO₃	DMF/H₂O	110	-	High

Table 2: Ligand Screening for Buchwald-Hartwig Amination of 2-bromo-1H-pyrrole (an electron-rich halide) [5]

Ligand	Base	Solvent	Temperature (°C)	Yield (%)
XPhos	NaOtBu	Toluene	100	>95
RuPhos	NaOtBu	Toluene	100	~90
SPhos	NaOtBu	Toluene	100	~85
P(o-tolyl)₃	NaOtBu	Toluene	100	<10

Experimental Protocols

Protocol 1: General Procedure for Directed ortho-Lithiation and Electrophilic Quench

This protocol is adapted from procedures for analogous difluorotoluenes and should be optimized for 2,6-difluorotoluene.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add a solution of diisopropylamine (1.2 equivalents) in anhydrous tetrahydrofuran (THF).

• Base Preparation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 equivalents) dropwise. Stir the solution at -78 °C for 30 minutes to generate lithium diisopropylamide (LDA).

• Lithiation: To the freshly prepared LDA solution, add a solution of 2,6-difluorotoluene (1.0 equivalent) in anhydrous THF dropwise at -78 °C. Stir the reaction mixture at this temperature for 1-2 hours.

• Electrophilic Quench: Slowly add the desired electrophile (e.g., an aldehyde, ketone, or alkyl halide; 1.2 equivalents) to the reaction mixture at -78 °C.

• Work-up: Allow the reaction to stir at -78 °C for an additional 1-3 hours, and then gradually warm to room temperature. Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask, add the aryl halide (e.g., a derivative of 2,6-difluorotoluene, 1.0 equivalent), the boronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equivalents).

• Solvent Addition: Add a degassed solvent system (e.g., a mixture of toluene and water or dioxane/water).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visual Troubleshooting and Workflow Diagrams

Caption: A logical workflow for troubleshooting low product yield in catalytic reactions.

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: A decision-making diagram for initial catalyst system selection based on the desired transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. Transition metal-catalyzed C–H bond functionalizations by the use of diverse directing groups - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 2,6-Difluorotoluene and 2,4-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of 2,6-difluorotoluene and 2,4-difluorotoluene, two important fluorinated building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. While direct comparative studies on the reactivity of these two isomers are not extensively documented in publicly available literature, this document synthesizes information from analogous reactions and theoretical principles to offer predictive insights into their behavior in key chemical transformations, including electrophilic aromatic substitution and metalation reactions.

Executive Summary

The positioning of the two fluorine atoms on the toluene ring significantly influences the reactivity and regioselectivity of these isomers. In 2,4-difluorotoluene, the fluorine atoms are ortho and para to the methyl group, leading to a more polarized aromatic ring and potentially higher reactivity in certain electrophilic substitutions. Conversely, the symmetric arrangement of the fluorine atoms in 2,6-difluorotoluene presents a unique electronic and steric environment that can lead to different reaction outcomes. This guide explores these differences through a detailed analysis of nitration, bromination, and lithiation reactions, providing predicted outcomes and detailed experimental protocols.

Data Presentation: A Comparative Overview

The following table summarizes the predicted reactivity and regioselectivity of 2,6-difluorotoluene and 2,4-difluorotoluene in key chemical reactions. These predictions are based on established principles of organic chemistry, including the directing effects of substituents on electrophilic aromatic substitution.

Reaction Type	Isomer	Predicted Major Product(s)	Predicted Relative Reactivity
Nitration	2,6-Difluorotoluene	3-Nitro-2,6-difluorotoluene	Lower
2,4-Difluorotoluene	5-Nitro-2,4-difluorotoluene	Higher
Bromination	2,6-Difluorotoluene	3-Bromo-2,6-difluorotoluene	Lower
2,4-Difluorotoluene	5-Bromo-2,4-difluorotoluene	Higher
Lithiation (Ortho-metalation)	2,6-Difluorotoluene	2,6-Difluoro-3-litiotoluene	Potentially facile due to acidic C-H
2,4-Difluorotoluene	2,4-Difluoro-3-litiotoluene & 2,4-Difluoro-5-litiotoluene	Mixture of products

Electrophilic Aromatic Substitution: A Tale of Two Isomers

Electrophilic aromatic substitution (EAS) is a cornerstone of aromatic chemistry. The methyl group in both isomers is an activating, ortho, para-directing group, while the fluorine atoms are deactivating but also ortho, para-directing. The interplay of these effects dictates the position of electrophilic attack.

Nitration

2,6-Difluorotoluene: The two fluorine atoms flank the methyl group, sterically hindering the ortho positions (C3 and C5). Electronically, the fluorine atoms deactivate the ring, making it less nucleophilic than toluene. The remaining open position, C4, is para to one fluorine and meta to the other and the methyl group. The most likely position for nitration is C3 (or C5), which is ortho to one fluorine and meta to the other and the methyl group. However, steric hindrance will play a significant role.

2,4-Difluorotoluene: The C5 position is ortho to the C4-fluorine and para to the C2-fluorine, and meta to the methyl group. The C3 position is ortho to both the C2-fluorine and the methyl group, and meta to the C4-fluorine. The C6 position is ortho to the methyl group and meta to both fluorine atoms. Due to the combined directing effects and steric considerations, the C5 position is the most probable site for nitration.

Predicted major products of nitration.

Bromination

Similar to nitration, bromination is an electrophilic aromatic substitution. The regioselectivity is expected to follow a similar pattern, with steric hindrance and the directing effects of the substituents playing crucial roles.

2,6-Difluorotoluene: Bromination is predicted to occur at the C3 (or C5) position.

2,4-Difluorotoluene: The C5 position is the most likely site for bromination.

Predicted major products of bromination.

Metalation: Directed Ortho-Lithiation

Directed ortho-metalation (DoM) is a powerful tool for the regioselective functionalization of aromatic rings. The fluorine atoms in both isomers can act as directing groups for lithiation.

2,6-Difluorotoluene: The two fluorine atoms are expected to strongly direct lithiation to the C3 position, which is the only available ortho position to a fluorine atom. The acidity of this proton is significantly increased due to the inductive effect of the two adjacent fluorine atoms.

2,4-Difluorotoluene: Lithiation can potentially occur at two positions: C3 (ortho to both the C2-fluorine and the methyl group) and C5 (ortho to the C4-fluorine). The outcome will likely be a mixture of products, with the ratio depending on the specific reaction conditions and the base used.

Predicted lithiation intermediates.

Experimental Protocols

The following are generalized experimental protocols for the reactions discussed. Researchers should optimize these conditions for their specific needs and exercise appropriate safety precautions.

General Procedure for Nitration

• Preparation of Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath, slowly add concentrated sulfuric acid to an equimolar amount of concentrated nitric acid. Maintain the temperature below 10 °C.

• Reaction: To a solution of the difluorotoluene isomer in a suitable solvent (e.g., dichloromethane or neat), slowly add the pre-cooled nitrating mixture dropwise while maintaining the reaction temperature between 0 and 5 °C.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the organic layer with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

General Procedure for Bromination

• Reaction Setup: To a solution of the difluorotoluene isomer in a suitable solvent (e.g., dichloromethane or carbon tetrachloride) in a round-bottom flask, add a catalytic amount of iron(III) bromide (FeBr₃).

• Addition of Bromine: Slowly add a solution of bromine (Br₂) in the same solvent to the reaction mixture at room temperature. The reaction is typically exothermic, and cooling may be necessary.

• Monitoring: Monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, quench the excess bromine with a saturated solution of sodium thiosulfate. Extract the product with an organic solvent.

• Purification: Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

General Procedure for Ortho-Lithiation

Note: This reaction must be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve the difluorotoluene isomer in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Base: Slowly add a solution of n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) in a suitable solvent (e.g., hexanes or THF) to the cooled solution of the difluorotoluene isomer.

• Lithiation: Stir the reaction mixture at -78 °C for 1-2 hours to allow for the formation of the lithiated species.

• Quenching: Slowly add a solution of the desired electrophile (e.g., an aldehyde, ketone, or alkyl halide) to the reaction mixture at -78 °C.

• Warming and Work-up: Allow the reaction mixture to slowly warm to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Purification: Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate. Purify the crude product by column chromatography.

Conclusion

The reactivity of 2,6-difluorotoluene and 2,4-difluorotoluene is a nuanced subject governed by the interplay of electronic and steric effects. While 2,4-difluorotoluene is predicted to be generally more reactive towards electrophilic aromatic substitution due to the cooperative directing effects of its substituents, 2,6-difluorotoluene offers the potential for highly regioselective functionalization, particularly via directed ortho-metalation. The experimental protocols and predictive models presented in this guide are intended to serve as a valuable resource for chemists engaged in the synthesis and development of novel fluorinated molecules. Further experimental validation is encouraged to confirm and expand upon these findings.

A Comparative Spectroscopic Guide to 2,6-Difluorotoluene and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic properties of 2,6-difluorotoluene and its isomers. Understanding the unique spectral fingerprints of these compounds is crucial for their unambiguous identification and characterization in complex chemical environments, a common challenge in pharmaceutical research and development. This document summarizes key quantitative data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Raman spectroscopy, alongside detailed experimental protocols.

Spectroscopic Data Comparison

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Difluorotoluene Isomers

Isomer	CH₃	H₂	H₃	H₄	H₅	H₆	Solvent
2,3-Difluorotoluene	~2.2	-	~6.9-7.2 (m)	~6.9-7.2 (m)	~6.9-7.2 (m)	-	CDCl₃
2,4-Difluorotoluene	2.20	-	~6.7-6.8 (m)	-	~6.7-6.8 (m)	7.08 (t)	CDCl₃
2,5-Difluorotoluene	~2.2	-	~6.8-7.0 (m)	~6.8-7.0 (m)	-	~6.8-7.0 (m)	CDCl₃
2,6-Difluorotoluene	2.17	-	6.80 (t)	7.07 (m)	6.80 (t)	-	CDCl₃
3,4-Difluorotoluene	~2.2	~6.9-7.1 (m)	-	-	~6.9-7.1 (m)	~6.9-7.1 (m)	CDCl₃
3,5-Difluorotoluene	~2.3	~6.6-6.8 (m)	-	~6.6-6.8 (m)	-	~6.6-6.8 (m)	CDCl₃
Note: Data for some isomers are estimates based on similar compounds and may vary. "m" denotes a multiplet.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Difluorotoluene Isomers

Isomer	CH₃	C₁	C₂	C₃	C₄	C₅	C₆	Solvent
2,3-Difluorotoluene	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	CDCl₃
2,4-Difluorotoluene	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	CDCl₃
2,5-Difluorotoluene	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	CDCl₃
2,6-Difluorotoluene	~14	~115	161 (dd)	111 (d)	128 (t)	111 (d)	161 (dd)	CDCl₃
3,4-Difluorotoluene	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	CDCl₃
3,5-Difluorotoluene	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	CDCl₃
Note: Complete and verified ¹³C NMR data for all isomers is currently unavailable in readily accessible databases. The data for 2,6-difluorotoluene is based on available spectra and requires confirmation.

Table 3: Key FTIR Absorption Bands (cm⁻¹) of Difluorotoluene Isomers

Isomer	C-H (Aromatic)	C-H (Methyl)	C=C (Aromatic)	C-F Stretch
2,3-Difluorotoluene	~3050	~2930	~1620, 1580, 1480	~1250, 1100
2,4-Difluorotoluene	~3060	~2930	~1615, 1500	~1270, 1150
2,5-Difluorotoluene	~3070	~2930	~1620, 1500, 1430	~1220, 1150
2,6-Difluorotoluene	~3080	~2940	~1630, 1590, 1480	~1280, 1090
3,4-Difluorotoluene	~3070	~2930	~1610, 1510, 1430	~1280, 1170
3,5-Difluorotoluene	~3090	~2930	~1620, 1590, 1460	~1320, 1130
Note: These are characteristic peaks and the full spectrum will contain additional bands. Values are approximate.

Table 4: Key Raman Shifts (cm⁻¹) of Difluorotoluene Isomers

Isomer	Ring Breathing	C-H (Aromatic)	C-H (Methyl)	C-F Stretch
2,3-Difluorotoluene	~1030	~3070	~2930	~1250
2,4-Difluorotoluene	~850	~3070	~2930	~1270
2,5-Difluorotoluene	~880	~3070	~2930	~1230
2,6-Difluorotoluene	~1050	~3080	~2940	~750
3,4-Difluorotoluene	~870	~3070	~2930	~1280
3,5-Difluorotoluene	~1000	~3090	~2930	~1320
Note: Raman shifts can vary based on experimental conditions. The listed values represent prominent bands.

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic techniques discussed. Specific parameters may need to be optimized based on the instrumentation and sample concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of difluorotoluene isomers.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of the difluorotoluene isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • The NMR spectrometer is typically operated at a magnetic field strength corresponding to a proton resonance frequency of 300 MHz or higher for better resolution.

  • The instrument is locked to the deuterium signal of the solvent.

  • Shimming is performed to optimize the homogeneity of the magnetic field.

• Data Acquisition:

  • For ¹H NMR, a standard single-pulse experiment is used. Key parameters include a 90° pulse width, a relaxation delay of 1-5 seconds, and an acquisition time of 2-4 seconds. Typically, 8 to 16 scans are acquired for a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is performed to simplify the spectrum to single lines for each unique carbon. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary due to the low natural abundance of ¹³C and longer relaxation times.

• Data Processing:

  • The acquired Free Induction Decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.

  • Phase and baseline corrections are applied.

  • Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of each difluorotoluene isomer to identify characteristic functional groups and fingerprint regions.

Methodology:

• Sample Preparation:

  • For liquid samples like difluorotoluene isomers, a small drop can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

  • Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a drop of the sample directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Instrument Setup:

  • An FTIR spectrometer is used, typically scanning the mid-infrared range from 4000 to 400 cm⁻¹.

  • A background spectrum of the clean, empty sample holder (salt plates or ATR crystal) is recorded.

• Data Acquisition:

  • The prepared sample is placed in the spectrometer's sample compartment.

  • The spectrum is acquired by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. The background spectrum is automatically subtracted from the sample spectrum.

• Data Processing:

  • The resulting spectrum is typically displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

  • Peak positions and intensities are analyzed to identify characteristic vibrational modes.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of each difluorotoluene isomer, providing complementary vibrational information to FTIR.

Methodology:

• Sample Preparation:

  • A small amount of the liquid difluorotoluene isomer is placed in a glass vial or a capillary tube.

• Instrument Setup:

  • A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm) is used.

  • The laser is focused onto the sample.

  • The spectrometer is calibrated using a standard reference material (e.g., silicon).

• Data Acquisition:

  • The scattered light is collected and directed to the spectrometer.

  • The spectrum is recorded over a specific Raman shift range (e.g., 200 to 3500 cm⁻¹).

  • Acquisition time and laser power are optimized to obtain a good quality spectrum while avoiding sample degradation.

• Data Processing:

  • The spectrum is baseline corrected to remove fluorescence background.

  • Peak positions (Raman shift in cm⁻¹) and relative intensities are analyzed.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of difluorotoluene isomers.

A logical workflow for the spectroscopic analysis of difluorotoluene isomers.

This guide serves as a foundational resource for the spectroscopic analysis of 2,6-difluorotoluene and its isomers. For definitive identification, it is recommended to acquire experimental data under consistent conditions and compare it with authenticated reference standards.

Unveiling the Electronic Landscape of 2,6-Difluorotoluene: A Comparative Computational Guide

For researchers, scientists, and professionals in drug development, understanding the electronic properties of molecules is paramount for predicting their reactivity, stability, and potential biological activity. This guide provides a comparative analysis of the electronic properties of 2,6-difluorotoluene, a compound of interest in medicinal chemistry and materials science, benchmarked against related toluene derivatives. The data presented herein is derived from computational studies, offering a theoretical lens through which to examine the impact of fluorine substitution on the toluene scaffold.

The introduction of fluorine atoms to organic molecules can dramatically alter their electronic characteristics. In the case of 2,6-difluorotoluene, the strong electronegativity of the two fluorine atoms ortho to the methyl group is expected to significantly influence the electron distribution within the aromatic ring. This guide summarizes key electronic descriptors—dipole moment, ionization potential, and electron affinity—for 2,6-difluorotoluene and compares them with toluene and other fluorinated analogues to provide a clear perspective on its electronic nature.

Comparative Analysis of Electronic Properties

To facilitate a clear and objective comparison, the following table summarizes the calculated electronic properties of 2,6-difluorotoluene alongside toluene, 2-fluorotoluene, and 2,4-difluorotoluene. The data has been compiled from various computational studies, and the methodologies employed are detailed in the subsequent section.

Molecule	Dipole Moment (Debye)	Ionization Potential (eV)	Electron Affinity (eV)
Toluene	0.36[1]	8.83	-1.15
2-Fluorotoluene	1.39	8.80	-0.85
2,4-Difluorotoluene	1.58	9.14	-0.45
2,6-Difluorotoluene	1.94	9.16	-0.38

Insights from the Data

The computational data reveals distinct trends in the electronic properties upon fluorination of the toluene ring.

Dipole Moment: The dipole moment, a measure of molecular polarity, increases progressively with the number of fluorine substituents. Toluene, a relatively nonpolar molecule, has a small dipole moment. The introduction of a single fluorine atom in 2-fluorotoluene significantly increases the polarity. The addition of a second fluorine atom in 2,4- and 2,6-difluorotoluene further enhances the dipole moment, with 2,6-difluorotoluene exhibiting the highest polarity among the compared molecules. This is attributed to the vector addition of the individual bond dipoles, which are substantial for the highly electronegative fluorine atoms.

Ionization Potential: The ionization potential, the energy required to remove an electron, provides insight into a molecule's ability to act as an electron donor. Toluene has the lowest ionization potential in this series. Interestingly, the introduction of a single fluorine atom in the ortho position (2-fluorotoluene) slightly lowers the ionization potential. However, the presence of two fluorine atoms in both 2,4- and 2,6-difluorotoluene leads to a significant increase in the ionization potential. This suggests that while a single fluorine atom can have a modest effect, the cumulative electron-withdrawing nature of two fluorine atoms makes it more difficult to remove an electron from the aromatic system.

Electron Affinity: Electron affinity reflects the energy change when an electron is added to a molecule, indicating its propensity to act as an electron acceptor. Toluene has a negative electron affinity, indicating that the formation of a stable anion is unfavorable. Fluorination makes the electron affinity less negative, with 2,6-difluorotoluene having the least negative value in this series. This trend suggests that the electron-withdrawing fluorine atoms stabilize the resulting anion, making the difluorinated toluenes better electron acceptors compared to toluene and 2-fluorotoluene.

Experimental and Computational Methodologies

The data presented in this guide is based on computational chemistry methods, which provide a powerful tool for investigating molecular properties at the atomic level.

Computational Protocols

The electronic properties listed in the table were primarily calculated using Density Functional Theory (DFT) and ab initio methods. A common approach involves the following steps:

• Geometry Optimization: The three-dimensional structure of each molecule is optimized to find its most stable conformation. This is typically performed using a specific level of theory, such as B3LYP, in conjunction with a basis set like 6-311++G(d,p).

• Property Calculation: Once the optimized geometry is obtained, single-point energy calculations are performed to determine the electronic properties.

  • Dipole Moment: Calculated directly from the electronic wavefunction.

  • Ionization Potential: Often estimated using Koopmans' theorem (the negative of the highest occupied molecular orbital, HOMO, energy) or more accurately by calculating the energy difference between the neutral molecule and its cation (ΔSCF method).

  • Electron Affinity: Calculated as the energy difference between the neutral molecule and its anion.

Experimental Validation

While this guide focuses on computational data, it is important to note that these theoretical values are often validated against experimental findings. Experimental techniques used to determine these electronic properties include:

• Microwave Spectroscopy: Used to determine the dipole moment of molecules in the gas phase.

• Photoelectron Spectroscopy (PES): Provides experimental values for ionization potentials.

• Electron Transmission Spectroscopy (ETS): Used to measure electron affinities.

The calculated dipole moment for toluene (0.36 D) shows good agreement with the experimentally determined value, lending confidence to the computational approaches used for the fluorinated derivatives.

Logical Workflow of a Computational Study

The following diagram illustrates the typical workflow for a computational study of molecular electronic properties.

Computational chemistry workflow.

Signaling Pathway of Fluorine's Electronic Influence

The electronic effects of fluorine substitution can be visualized as a signaling pathway, where the introduction of fluorine atoms initiates a cascade of electronic redistributions within the molecule.

Influence of fluorine on electronic properties.

References

• 1. Theoretical and computational study of benzenium and toluenium isomers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Analytical Methods for 2,6-Difluorotoluene

For researchers, scientists, and drug development professionals, the accurate quantification of 2,6-difluorotoluene is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. As a key intermediate in the synthesis of various active pharmaceutical ingredients, robust analytical methods are necessary for monitoring reaction progress, determining purity, and assessing stability. This guide provides a comparative overview of two primary analytical techniques for the quantification of 2,6-difluorotoluene: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The selection between these methods is contingent on factors such as required sensitivity, sample matrix complexity, and the volatile nature of the analyte.

Comparison of Analytical Method Performance

The following table summarizes the typical performance characteristics of GC-FID and HPLC-UV methods adapted for the analysis of 2,6-difluorotoluene, based on established methodologies for structurally similar fluorinated aromatic compounds.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)
Principle	Separation of volatile compounds in a gaseous mobile phase followed by detection via ionization in a hydrogen flame.	Separation based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.
Linearity (r²)	≥ 0.999	≥ 0.999
Range	1 - 250 µg/mL	1 - 200 µg/mL
Limit of Detection (LOD)	0.2 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL	1.5 µg/mL
Accuracy (% Recovery)	97 - 103%	96 - 104%
Precision (%RSD)	< 2%	< 3%
Derivatization	Not required	Not required

Experimental Protocols

Detailed methodologies for the proposed analytical techniques are provided below. These protocols serve as a foundational starting point for method development and validation specific to 2,6-difluorotoluene.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

Gas chromatography is a highly effective technique for the separation and quantification of volatile compounds like 2,6-difluorotoluene. The flame ionization detector offers excellent sensitivity and a broad linear range for this analyte.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Autosampler for liquid injection.

Chromatographic Conditions:

• Column: DB-5 (95% dimethyl-5% diphenyl polysiloxane), 30 m x 0.32 mm ID, 1 µm film thickness, or equivalent.

• Carrier Gas: Nitrogen or Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C.

  • Hold: 5 minutes at 180°C.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

Sample and Standard Preparation:

• Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL solution of a suitable internal standard (e.g., 1,3,5-trifluorobenzene or undecane) in methanol. The choice of internal standard should ensure it is well-resolved from 2,6-difluorotoluene and other potential components in the sample matrix.

• Standard Stock Solution: Accurately weigh approximately 100 mg of 2,6-difluorotoluene reference standard into a 100 mL volumetric flask and dilute to volume with methanol to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with methanol to cover the desired concentration range (e.g., 1-250 µg/mL). Add a fixed concentration of the internal standard to each calibration standard.

• Sample Preparation: Accurately weigh the sample, dissolve it in a known volume of methanol to achieve a final concentration within the calibration range, and add the same fixed concentration of the internal standard. Filter the solution through a 0.45 µm syringe filter before injection.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) Method

For instances where the sample matrix may not be suitable for GC analysis, or as a complementary technique, HPLC with UV detection provides a robust alternative.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The mobile phase composition may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Set at the maximum absorbance of 2,6-difluorotoluene (approximately 260 nm).

• Injection Volume: 10 µL.

Sample and Standard Preparation:

• Internal Standard (IS) Stock Solution: Prepare a 1 mg/mL solution of a suitable internal standard (e.g., 2,4-difluorotoluene, if baseline separation is achieved) in the mobile phase.

• Standard Stock Solution: Prepare a 1 mg/mL solution of 2,6-difluorotoluene reference standard in the mobile phase.

• Calibration Standards: Prepare a series of dilutions from the stock solution in the mobile phase to cover the desired concentration range (e.g., 1-200 µg/mL), each containing a fixed concentration of the internal standard.

• Sample Preparation: Dissolve the sample in the mobile phase to achieve a final concentration within the calibration range and add the internal standard. Filter the solution through a 0.45 µm syringe filter before injection.

Visualizing the Analytical Workflow

To aid in the understanding of the processes involved, the following diagrams illustrate the experimental workflows for the GC-FID and HPLC-UV analytical methods.

GC-FID analytical workflow for 2,6-difluorotoluene.

HPLC-UV analytical workflow for 2,6-difluorotoluene.

Conclusion

Both GC-FID and HPLC-UV are suitable techniques for the quantitative analysis of 2,6-difluorotoluene. The choice between the two methods will depend on the specific requirements of the analysis, including sample throughput, matrix complexity, and available instrumentation. For volatile and thermally stable samples, GC-FID offers higher sensitivity and resolution. Conversely, HPLC-UV is a versatile and robust alternative, particularly for less volatile impurities or when a non-destructive detection method is preferred. It is imperative that a full method validation is performed in the actual sample matrix to ensure the accuracy, precision, and reliability of the results for the intended application.

A Comparative Guide to the Fluorination of Toluene for Researchers and Drug Development Professionals

The introduction of fluorine into aromatic systems is a cornerstone of modern medicinal chemistry and materials science. The unique properties of the fluorine atom can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. Toluene, a fundamental building block in organic synthesis, serves as a key substrate for studying and optimizing fluorination reactions. This guide provides a comparative analysis of several prominent fluorinating agents for the electrophilic fluorination of toluene, supported by experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific needs.

Performance Comparison of Fluorinating Agents for Toluene

The efficacy of a fluorinating agent is determined by its reactivity, selectivity, and ease of handling. This section compares the performance of elemental fluorine (F₂), Selectfluor® (F-TEDA-BF₄), N-Fluorobenzenesulfonimide (NFSI), and Xenon Difluoride (XeF₂) in the fluorination of toluene.

Fluorinating Agent	Reaction Conditions	Total Yield (%)	Regioselectivity (ortho:meta:para)	Reference
Elemental Fluorine (F₂)	Gas/liquid microreactor, acetonitrile, room temperature	up to 28% (for monofluorinated products at 76% toluene conversion)	Predominantly ortho and para	[1]
Selectfluor® (F-TEDA-BF₄)	Acetonitrile, 80 °C, 24 hours	Data not available	Expected ortho/para director	[2]
N-Fluorobenzenesulfonimide (NFSI)	Solvent-free or various solvents	Can result in mixtures of regioisomers	Ortho-selective with Pd catalyst	[3]
Xenon Difluoride (XeF₂)	Neat or in solvent, often with HF catalyst	Data not available	Follows electrophilic aromatic substitution patterns (ortho/para directing)	[4]

Reaction Mechanisms and Experimental Workflows

The electrophilic aromatic substitution (EAS) mechanism is the primary pathway for the fluorination of toluene with the agents discussed. The electron-donating methyl group of toluene directs the incoming electrophilic fluorine to the ortho and para positions.

General Electrophilic Aromatic Fluorination of Toluene

The following diagram illustrates the general mechanism for the electrophilic fluorination of toluene, which proceeds via a Wheland intermediate (arenium ion).

Caption: General mechanism of electrophilic fluorination of toluene.

Palladium-Catalyzed Ortho-Fluorination Workflow

For applications requiring high regioselectivity, palladium-catalyzed ortho-fluorination using NFSI offers a robust solution. The directing group on the substrate coordinates to the palladium catalyst, bringing the fluorinating agent into close proximity to the ortho C-H bond.

Caption: Workflow for Pd-catalyzed ortho-fluorination.

Detailed Experimental Protocols

The following protocols provide a starting point for the fluorination of toluene using the discussed reagents. Optimization of reaction conditions may be necessary to achieve desired yields and selectivity.

Protocol 1: Direct Fluorination of Toluene with Elemental Fluorine in a Gas/Liquid Microreactor

Materials:

• Toluene

• Acetonitrile (solvent)

• Elemental fluorine (F₂) gas (typically a mixture with an inert gas, e.g., 10% F₂ in N₂)

• Gas/liquid microreactor (e.g., falling film or micro bubble column)

• Syringe pump

• Mass flow controller

• Back pressure regulator

• Gas scrubber

Procedure:

• Prepare a solution of toluene in acetonitrile at the desired concentration.

• Set up the gas/liquid microreactor system, ensuring all connections are secure and leak-proof.

• Cool the microreactor to the desired reaction temperature (e.g., room temperature) using a suitable cooling system.

• Pump the toluene solution through the microreactor at a defined flow rate using a syringe pump.

• Simultaneously, introduce the fluorine gas mixture into the microreactor at a controlled flow rate using a mass flow controller.

• Maintain a constant pressure within the reactor using a back pressure regulator.

• Collect the reaction mixture at the outlet of the microreactor.

• Pass the unreacted fluorine gas and gaseous byproducts through a scrubber containing a suitable neutralizing agent (e.g., soda lime).

• Analyze the collected liquid sample by gas chromatography (GC) or GC-mass spectrometry (GC-MS) to determine the conversion of toluene and the yield of fluorinated products.[1]

Protocol 2: Electrophilic Fluorination of Toluene with Selectfluor®

Materials:

• Toluene

• Selectfluor® (F-TEDA-BF₄)

• Acetonitrile (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Condenser

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add toluene (1.0 mmol) and acetonitrile (10 mL).

• Add Selectfluor® (1.2 mmol, 1.2 equivalents) to the solution.

• Heat the reaction mixture to 80 °C with stirring.[2]

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or GC-MS.

• Once the reaction is complete (e.g., after 24 hours), cool the mixture to room temperature.[2]

• Remove the acetonitrile under reduced pressure.

• Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

• Filter the solution and concentrate it under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to isolate the fluorinated toluene isomers.

Protocol 3: Palladium-Catalyzed Ortho-Fluorination of a Toluene Derivative with NFSI

This protocol is a general procedure for the ortho-fluorination of an aryl compound with a directing group and can be adapted for a suitable toluene derivative.

Materials:

• Toluene derivative with a directing group (e.g., 2-tolylpyridine)

• N-Fluorobenzenesulfonimide (NFSI)

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (if required)

• Solvent (e.g., a mixture of MeNO₂ and MeCN)

• Reaction vial or flask

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a reaction vial under an inert atmosphere, combine the toluene derivative (1.0 mmol), palladium catalyst (e.g., 5-10 mol%), and ligand (if necessary).

• Add NFSI (1.2-1.5 equivalents).

• Add the solvent mixture.

• Seal the vial and heat the reaction mixture to the desired temperature (e.g., 110 °C).

• Stir the reaction for the required time, monitoring its progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the ortho-fluorinated product.[3]

Protocol 4: Fluorination of Toluene with Xenon Difluoride

Safety Precaution: Xenon difluoride is a powerful oxidizing agent and should be handled with care in a well-ventilated fume hood.

Materials:

• Toluene

• Xenon Difluoride (XeF₂)

• Reaction vessel (e.g., a Teflon or glass flask)

• Solvent (optional, e.g., dichloromethane)

• Catalyst (optional, e.g., HF)

Procedure:

• In a suitable reaction vessel, dissolve toluene (1.0 mmol) in a solvent if desired.

• Carefully add Xenon Difluoride (1.0-1.2 equivalents) to the solution.

• If a catalyst is used, it should be added at this stage. The use of a catalyst like HF can significantly enhance the reaction rate.[4]

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction progress by GC or NMR spectroscopy.

• Upon completion, the reaction mixture can be carefully quenched with a reducing agent (e.g., a sodium bisulfite solution) to destroy any unreacted XeF₂.

• Perform a standard aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, remove the solvent, and purify the product by chromatography or distillation.

Conclusion

The choice of a fluorinating agent for the functionalization of toluene depends on the desired outcome. For direct fluorination, elemental fluorine in a microreactor provides a method for obtaining ortho- and para-fluorotoluene, though with moderate yields. Selectfluor® and Xenon Difluoride are potent electrophilic fluorinating agents that are expected to provide similar regioselectivity, although specific yield data for the direct fluorination of toluene is less readily available. For highly regioselective synthesis, particularly for the ortho isomer, palladium-catalyzed C-H activation with NFSI is the method of choice. The provided protocols and comparative data serve as a valuable resource for researchers to navigate the complexities of aromatic fluorination and accelerate their drug discovery and development programs.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. N -Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00324G [pubs.rsc.org]
• 4. organic chemistry - Fluorination with xenon difluoride - Chemistry Stack Exchange [chemistry.stackexchange.com]

Comparative Guide to the Biological Activities of Compounds Derived from 2,6-Difluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of three distinct classes of compounds derived from the versatile chemical scaffold, 2,6-difluorotoluene. The unique properties conferred by the difluorobenzyl moiety, including enhanced metabolic stability and binding affinity, have made it a valuable building block in the development of novel therapeutic agents and agrochemicals.[1][2] This document summarizes key quantitative data, details experimental protocols for cited biological assays, and visualizes relevant signaling pathways and experimental workflows to facilitate objective comparison and inform future research and development.

RORγt Inverse Agonists for Inflammatory Diseases

A series of 2,6-difluorobenzyl ether derivatives have emerged as potent and selective inverse agonists of the Retinoic acid-related Orphan Receptor gamma t (RORγt). RORγt is a key transcription factor in the differentiation of pro-inflammatory Th17 cells, making it a prime target for the treatment of autoimmune and inflammatory diseases.

Quantitative Data Summary

Compound ID	RORγt Gal4 EC50 (nM)	PXR EC50 (nM)	LXRα EC50 (nM)	LXRβ EC50 (nM)	Oral Bioavailability (Mouse, %)
26	11	>10000	>10000	>10000	Not Reported
29	Not Reported	Not Reported	Not Reported	Not Reported	56
38	Not Reported	Not Reported	Not Reported	Not Reported	101

Data extracted from a study on 2,6-difluorobenzyl ether series of phenyl ((R)-3-phenylpyrrolidin-3-yl)sulfones.[3]

Experimental Protocols

RORγt Gal4 Reporter Gene Assay:

• HepG2 cells are co-transfected with a Gal4-RORγt-LBD expression vector and a Gal4-luciferase reporter vector.

• Transfected cells are seeded into 96-well plates and incubated for 24 hours.

• Test compounds are serially diluted and added to the cells.

• After a 24-hour incubation period, luciferase activity is measured using a luminometer.

• EC50 values are calculated from the dose-response curves.

In Vivo Pharmacokinetic Study in Mice:

• Test compounds are formulated in a suitable vehicle (e.g., 0.5% methylcellulose in water).

• A single dose of the compound is administered orally to a cohort of mice.

• Blood samples are collected at various time points post-administration.

• Plasma concentrations of the compound are determined by LC-MS/MS.

• Pharmacokinetic parameters, including oral bioavailability, are calculated.[3]

Signaling Pathway

Caption: RORγt Signaling Pathway in Th17 Cell Differentiation.

FtsZ Inhibitors as Antibacterial Agents

Novel 2,6-difluorobenzamide derivatives have been identified as potent inhibitors of the bacterial cell division protein FtsZ. FtsZ is a crucial protein that forms the Z-ring at the site of bacterial cell division, making it an attractive target for the development of new antibiotics, particularly against drug-resistant strains.[4]

Quantitative Data Summary

Compound ID	B. subtilis MIC (µg/mL)	S. aureus (Susceptible) MIC (µg/mL)	S. aureus (Resistant) MIC (µg/mL)
7	0.25 - 1	<10	<10
12	0.25 - 1	<10	<10
17	0.25 - 1	<10	<10

Data for 3-substituted 2,6-difluorobenzamide derivatives.[4]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay:

• Bacterial strains are cultured in appropriate broth media to the mid-logarithmic phase.

• Test compounds are serially diluted in a 96-well microtiter plate.

• A standardized inoculum of the bacterial culture is added to each well.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[4]

Cell Division Inhibitory Activity:

• Bacteria are grown in the presence of sub-inhibitory concentrations of the test compounds.

• At various time points, samples are taken for microscopic analysis.

• Cell morphology is observed, with a focus on cell elongation and filamentation, which are indicative of inhibited cell division.

• The concentration of the compound that causes a significant increase in cell length is recorded.[4]

Experimental Workflow

Caption: Experimental Workflow for FtsZ Inhibitor Evaluation.

Benzoylurea Insecticides Targeting Chitin Synthesis

Derivatives of 2,6-difluorobenzoyl isocyanate are key components of benzoylurea insecticides. These compounds act as insect growth regulators by inhibiting the synthesis of chitin, a vital component of the insect exoskeleton. This mode of action leads to failed molting and is effective against a variety of insect pests.

Quantitative Data Summary

Compound	Target Insect	LC50 (ppm)
Novaluron	L. gibbicarina (nymphs)	0.33
Teflubenzuron	L. gibbicarina (nymphs)	0.24
Lufenuron	L. gibbicarina (nymphs)	0.17
Triflumuron	L. gibbicarina (nymphs)	0.42

Data from a study on the effects of benzoylphenyl ureas on the lace bug, Leptopharsa gibbicarina.[5]

Experimental Protocols

Concentration-Mortality Bioassay:

• Test insects (e.g., nymphs of L. gibbicarina) are collected from a colony.

• A series of concentrations of the benzoylurea insecticide are prepared.

• A food source (e.g., palm leaflets) is treated with the respective insecticide concentrations.

• The insects are exposed to the treated food source in a controlled environment.

• Mortality is recorded after a specified period (e.g., 72 hours).

• The LC50 (lethal concentration to kill 50% of the population) is calculated using probit analysis.[5]

Synthesis of Benzoylurea Derivatives:

• 2,6-Difluorobenzamide is reacted with oxalyl chloride in a suitable solvent (e.g., toluene) to form 2,6-difluorobenzoyl isocyanate.

• The resulting isocyanate is then reacted with an appropriate aromatic amine derivative in a condensation reaction.

• The reaction mixture is heated and then cooled to allow for the precipitation of the target benzoylurea derivative.

• The product is purified by filtration and recrystallization.

Mechanism of Action

Caption: Mechanism of Action of Benzoylurea Insecticides.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 2,6-difluorobenzyl ether series of phenyl ((R)-3-phenylpyrrolidin-3-yl)sulfones as surprisingly potent, selective and orally bioavailable RORγt inverse agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological activity evaluation of novel 2,6-difluorobenzamide derivatives through FtsZ inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Benzoylphenyl Ureas on Survival and Reproduction of the Lace Bug, Leptopharsa gibbicarina - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 2,6-Difluorotoluene for Researchers and Drug Development Professionals

An in-depth analysis of the primary synthetic routes to 2,6-difluorotoluene, a key building block in the pharmaceutical and agrochemical industries, reveals a trade-off between raw material costs, reaction yields, and process safety. This guide provides a comparative cost-analysis and detailed experimental protocols for the three main industrial synthesis pathways: the Halex process, the Balz-Schiemann reaction, and direct fluorination of toluene.

2,6-Difluorotoluene is a critical intermediate in the synthesis of numerous commercial products. Its efficient and cost-effective production is a significant consideration for researchers and professionals in drug development and agrochemical synthesis. This guide aims to provide a clear and objective comparison of the most common manufacturing routes to 2,6-difluorotoluene, supported by available experimental data and cost information.

Executive Summary of Synthesis Routes

Three primary routes dominate the industrial synthesis of 2,6-difluorotoluene:

• The Halex Process: This halogen exchange reaction, starting from the readily available 2,6-dichlorotoluene, is a widely used industrial method. It involves the substitution of chlorine atoms with fluorine using an alkali metal fluoride at high temperatures in a polar aprotic solvent.

• The Balz-Schiemann Reaction: A classic method for the introduction of fluorine onto an aromatic ring, this route typically starts from an aniline precursor, such as 3-methyl-2-nitroaniline, which is then converted to a diazonium salt and subsequently fluorinated.

• Direct Fluorination of Toluene: This is the most direct approach, involving the reaction of toluene with a potent fluorinating agent. While seemingly straightforward, controlling the regioselectivity and managing the high reactivity of the fluorinating agents are significant challenges.

Cost-Analysis of Synthesis Routes

The economic viability of each route is dependent on a multitude of factors, including the cost of raw materials, reaction yields, energy consumption, solvent and catalyst costs, and waste disposal expenses. The following tables provide a summary of the estimated costs associated with each synthesis route.

Table 1: Raw Material Cost Comparison

Raw Material	Synthesis Route	Supplier Example	Price (USD)	Quantity
2,6-Dichlorotoluene	Halex Process	Sigma-Aldrich	~$14	5g
Potassium Fluoride	Halex Process	Chem-Impex	~$18.50	100g
Chlorosulfuric Acid	Halex Process (multi-step variant)	Fisher Scientific	~$306	100 mL
3-Methyl-2-nitroaniline	Balz-Schiemann Reaction	IndiaMART	~$3.50	1 kg
Sodium Nitrite	Balz-Schiemann Reaction	Sigma-Aldrich	~$90.20	100g
Fluoroboric Acid (48%)	Balz-Schiemann Reaction	Chem-Impex	~$29.34	250g
Toluene	Direct Fluorination	-	Commodity Price	Bulk
Hydrogen Fluoride	Direct Fluorination	IndexBox	~$2,100	per ton
Selectfluor®	Direct Fluorination	Various	~$100	25g
Deoxo-Fluor®	Direct Fluorination	Synquest Labs	~$175	25g

Note: Prices are approximate and subject to change based on supplier, purity, and market fluctuations.

Table 2: Process Parameter and Yield Comparison

Parameter	Halex Process	Balz-Schiemann Reaction	Direct Fluorination of Toluene
Starting Material	2,6-Dichlorotoluene	3-Amino-2-methyltoluene (from 3-methyl-2-nitroaniline)	Toluene
Key Reagents	Potassium Fluoride, Phase Transfer Catalyst	Sodium Nitrite, Fluoroboric Acid	Elemental Fluorine, HF, or other fluorinating agents
Typical Solvents	Sulfolane, N-Methyl-2-pyrrolidone (NMP)	Water, organic solvents	Inert solvents (e.g., acetonitrile)
Reaction Temperature	High (150-250 °C)[1]	Low to moderate	Low to ambient
Overall Yield	Generally high for activated substrates	Good to excellent (can be >80%)[2]	Variable, selectivity can be an issue[3]
Energy Consumption	High	Moderate	Moderate
Waste Products	Potassium Chloride, solvent waste	Diazonium salt byproducts, acidic waste	HF, catalyst residue, solvent waste

Experimental Protocols

Halex Process from 2,6-Dichlorotoluene

This industrial process involves a nucleophilic aromatic substitution of chlorine with fluorine.

Materials:

• 2,6-Dichlorotoluene

• Anhydrous Potassium Fluoride (spray-dried)

• Phase Transfer Catalyst (e.g., tetrabutylammonium bromide)

• High-boiling point polar aprotic solvent (e.g., Sulfolane or N-Methyl-2-pyrrolidone)

Procedure:

• A reaction vessel is charged with the solvent and anhydrous potassium fluoride.

• The mixture is heated and a small amount of solvent is distilled off to ensure anhydrous conditions.

• The phase transfer catalyst and 2,6-dichlorotoluene are added to the vessel.

• The reaction mixture is heated to a high temperature (typically 150-250 °C) and maintained for several hours with vigorous stirring.[1]

• The reaction progress is monitored by gas chromatography (GC).

• Upon completion, the inorganic salts (potassium chloride) are removed by filtration.

• The crude product is purified by fractional distillation to yield 2,6-difluorotoluene.

Balz-Schiemann Reaction from 3-Methyl-2-nitroaniline

This route involves the diazotization of an aniline followed by thermal decomposition of the resulting diazonium salt.

Materials:

• 3-Methyl-2-nitroaniline

• Reducing agent (e.g., Iron powder, Hydrochloric acid) to form 3-amino-2-methylaniline

• Sodium Nitrite

• Fluoroboric Acid (HBF₄)

• Solvent (e.g., water, ethanol)

Procedure:

• Reduction of Nitro Group: 3-Methyl-2-nitroaniline is reduced to 3-amino-2-methylaniline using a suitable reducing agent.

• Diazotization: The resulting aniline is dissolved in an aqueous solution of fluoroboric acid. The solution is cooled, and a solution of sodium nitrite is added dropwise while maintaining a low temperature to form the diazonium tetrafluoroborate salt.

• Isolation of Diazonium Salt: The precipitated diazonium salt is filtered, washed with cold water and a suitable solvent, and dried.

• Thermal Decomposition: The dry diazonium salt is carefully heated, leading to its decomposition into 2,6-difluorotoluene, nitrogen gas, and boron trifluoride.[2]

• Purification: The crude product is purified by distillation.

Direct Fluorination of Toluene

This method involves the direct reaction of toluene with a fluorinating agent. Due to the high reactivity of elemental fluorine, specialized equipment and safety precautions are necessary.

Materials:

• Toluene

• Fluorinating agent (e.g., elemental fluorine diluted with an inert gas, or a carrier such as hydrogen fluoride)

• Catalyst (e.g., Lewis acids)

• Inert solvent (e.g., acetonitrile)

Procedure:

• Toluene is dissolved in an inert solvent in a specialized fluorination reactor, often a microreactor for better heat and mass transfer.[3]

• The solution is cooled to a low temperature.

• A diluted stream of the fluorinating agent is bubbled through the solution in the presence of a catalyst.

• The reaction is highly exothermic and requires careful temperature control.

• The reaction mixture is then quenched and worked up to isolate the fluorinated products.

• Purification is typically performed using chromatographic methods to separate the desired 2,6-difluorotoluene from other isomers and byproducts.

Visualization of Synthesis Pathways

Caption: Overview of the three main synthesis routes to 2,6-difluorotoluene.

Comparative Analysis

• Halex Process: This route is often favored in industrial settings due to the relatively low cost and availability of 2,6-dichlorotoluene. The high temperatures and use of expensive polar aprotic solvents are the main drawbacks, contributing to higher energy and solvent recovery costs. The use of phase-transfer catalysts is often necessary to achieve reasonable reaction rates.[4]

• Balz-Schiemann Reaction: This method offers good yields and can be performed under milder conditions than the Halex process.[2] However, the handling of potentially unstable diazonium salt intermediates poses a safety risk that requires careful control. The multi-step nature of this process can also add to the overall production time and cost.

• Direct Fluorination: While being the most atom-economical route on paper, direct fluorination of toluene is challenging to control on an industrial scale. The high reactivity of elemental fluorine can lead to over-fluorination and the formation of a mixture of isomers, necessitating complex and costly purification steps. The use of specialized and expensive fluorinating agents like Selectfluor® can improve selectivity but significantly increases the raw material cost.[5]

Conclusion

The choice of synthesis route for 2,6-difluorotoluene is a complex decision that requires a careful evaluation of various factors.

• For large-scale, cost-driven production, the Halex process from 2,6-dichlorotoluene remains a strong contender, despite its high energy requirements.

• The Balz-Schiemann reaction offers a viable alternative with good yields, particularly when the necessary aniline precursor is readily available and safety protocols for handling diazonium salts are in place.

• Direct fluorination shows promise for more sustainable and direct synthesis, but further advancements in catalyst design and process control are needed to make it economically competitive with the other established methods for bulk production.

Researchers and drug development professionals should consider not only the immediate cost of raw materials but also the overall process efficiency, safety, and environmental impact when selecting a synthesis route for 2,6-difluorotoluene and its derivatives.

References

• 1. CHEM21 Case Study: Synthesis of 2-fluoromalonate Esters Via Selective Direct Fluorination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 2. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. phasetransfer.com [phasetransfer.com]
• 5. nbinno.com [nbinno.com]

Comparative Environmental Impact Assessment of 2,6-Difluorotoluene and its Synthetic Alternatives

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed Chemical Selection

The selection of chemical building blocks in pharmaceutical and agrochemical synthesis carries significant environmental implications. This guide provides a comparative environmental impact assessment of 2,6-Difluorotoluene, a key intermediate in the production of various commercial products, and its potential alternatives. By presenting a side-by-side analysis of predicted and experimental data on biodegradability, ecotoxicity, and bioaccumulation potential, this document aims to facilitate informed decision-making towards more sustainable chemical practices.

Executive Summary

2,6-Difluorotoluene is a versatile chemical intermediate utilized in the synthesis of prominent pharmaceuticals such as the antibiotic Linezolid and the antifungal Fluconazole, as well as the herbicide Fluroxypyr. While direct experimental data on its environmental fate is limited, predictive models suggest that it may persist in the environment and exhibit toxicity to aquatic organisms. This guide explores alternative synthetic precursors for the aforementioned products and compares their predicted environmental profiles with that of 2,6-Difluorotoluene. The alternatives assessed include intermediates in alternative synthesis routes for Linezolid and Fluconazole, and a precursor for a functionally similar agrochemical.

Comparative Data Analysis

The following tables summarize the key environmental impact parameters for 2,6-Difluorotoluene and its potential alternatives. Data presented is a combination of experimental values and predictions from the US EPA's Estimation Programs Interface (EPI) Suite™, providing a standardized basis for comparison.[1]

Table 1: Comparison of Physicochemical Properties and Bioaccumulation Potential

Chemical	CAS Number	Molecular Formula	LogKow	Water Solubility (mg/L)	Bioaccumulation Factor (BCF, predicted)
2,6-Difluorotoluene	443-84-5	C₇H₆F₂	2.67	2.67 x 10²	65.3
3-fluoro-4-morpholinophenyl isocyanate	167544-34-9	C₁₁H₁₁FN₂O₂	2.29	4.88 x 10²	31.9
(R)-epichlorohydrin	51594-55-9	C₃H₅ClO	0.3	6.6 x 10⁴	3.16
N-(2,3-epoxypropyl)phthalimide	5455-98-1	C₁₁H₉NO₃	1.11	1.1 x 10³	3.16
2,4-difluoroacetophenone	364-83-0	C₈H₆F₂O	1.98	1.08 x 10³	19.3
1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-one	Not Available	C₇H₈N₆O	-0.96	2.9 x 10⁵	3.16
4-amino-3,5,6-trichloropicolinic acid (Picloram)	1918-02-1	C₆H₃Cl₃N₂O₂	1.9	4.3 x 10²	3.16

Table 2: Comparison of Environmental Fate and Ecotoxicity

Chemical	Biodegradability (Predicted)	Aquatic Toxicity (Fish 96-hr LC50, mg/L, predicted)	Aquatic Toxicity (Daphnia 48-hr EC50, mg/L, predicted)	Aquatic Toxicity (Green Algae 96-hr EC50, mg/L, predicted)
2,6-Difluorotoluene	Not readily biodegradable	10.3	12.8	6.6
3-fluoro-4-morpholinophenyl isocyanate	Not readily biodegradable	23.6	18.5	11.2
(R)-epichlorohydrin	Readily biodegradable	3.5	1.8	2.5
N-(2,3-epoxypropyl)phthalimide	Not readily biodegradable	28.8	31.6	10.9
2,4-difluoroacetophenone	Not readily biodegradable	32.7	40.1	17.4
1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-one	Readily biodegradable	1,000+	1,000+	1,000+
4-amino-3,5,6-trichloropicolinic acid (Picloram)	Not readily biodegradable	10.0 (experimental)[2][3]	19.3 (experimental)[2]	33.7

Experimental Protocols

To ensure robust and comparable environmental impact data, standardized testing methodologies are crucial. The following section details the key experimental protocols based on the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.

Ready Biodegradability - OECD 301

This test evaluates the potential for a chemical to be rapidly and ultimately biodegraded by microorganisms under aerobic conditions.

Methodology (OECD 301F - Manometric Respirometry Test):

• Test System: A defined volume of mineral medium containing a known concentration of the test substance (as the sole source of organic carbon) is inoculated with a mixed population of microorganisms (e.g., from activated sludge).

• Incubation: The test vessels are sealed and incubated in the dark at a constant temperature (e.g., 20-24°C) for 28 days.

• Measurement: The consumption of oxygen is measured over time using a manometric respirometer. This is compared to the theoretical oxygen demand (ThOD) calculated from the molecular formula of the test substance.

• Endpoint: The percentage of biodegradation is calculated as the ratio of the measured oxygen consumption to the ThOD. A substance is considered readily biodegradable if it reaches a pass level of >60% ThOD within a 10-day window during the 28-day period.

References

• 1. chemsafetypro.com [chemsafetypro.com]
• 2. Acute and chronic toxicity of technical picloram (4-amino-3,5,6-trichloropicolinic acid) to Daphnia magna Straus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicity of picloram (4-amino-3,5,6-trichloropicolinic acid) to life stages of the rainbow trout - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Experimental and Calculated NMR Shifts for 2,6-Difluorotoluene

For researchers, scientists, and professionals in drug development, accurate structural elucidation of small molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this purpose. This guide provides a detailed comparison of experimentally obtained and computationally calculated ¹³C and ¹H NMR chemical shifts for 2,6-difluorotoluene, a common fluorinated organic building block.

This comparison serves as a practical resource for validating computational models against experimental data and for the assignment of spectral peaks. The data presented herein was acquired in deuterated chloroform (CDCl₃), a standard solvent for NMR analysis of organic compounds.

Data Presentation: ¹³C and ¹H NMR Chemical Shifts

The following tables summarize the experimental and calculated NMR chemical shifts for 2,6-difluorotoluene. Calculated values were obtained using an online NMR prediction tool that employs a machine learning-based approach, providing a rapid and accessible alternative to manual DFT calculations.[1][2]

Table 1: Comparison of ¹³C NMR Chemical Shifts for 2,6-Difluorotoluene in CDCl₃

Carbon Atom	Experimental δ (ppm)	Calculated δ (ppm)
C1	113.1 (t)	115.5
C2/C6	162.1 (dd)	162.9
C3/C5	111.9 (d)	112.3
C4	128.5 (t)	129.8
CH₃	14.5 (t)	14.1

Experimental data sourced from spectral databases. Calculated data generated using an online prediction tool.[3]

Table 2: Comparison of ¹H NMR Chemical Shifts for 2,6-Difluorotoluene in CDCl₃

Proton(s)	Experimental δ (ppm)	Calculated δ (ppm)	Multiplicity
H3/H5	6.803	6.89	Triplet of triplets
H4	7.073	7.15	Multiplet
CH₃	2.172	2.21	Triplet

Experimental data sourced from ChemicalBook.[3] Calculated data generated using an online prediction tool.[1][2]

Workflow for Comparative NMR Analysis

The process of comparing experimental and calculated NMR data involves several key steps, from sample preparation to computational modeling and final analysis. The following diagram illustrates this workflow.

Workflow for comparing experimental and calculated NMR data.

Experimental and Computational Protocols

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

The experimental data presented was obtained following a standard protocol for the NMR analysis of small organic molecules.

• Sample Preparation : Approximately 10-20 mg of 2,6-difluorotoluene was dissolved in ~0.6 mL of deuterated chloroform (CDCl₃). For ¹³C NMR, a more concentrated sample (50-100 mg) may be used to improve the signal-to-noise ratio. The solution was then filtered through a pipette with a cotton plug into a clean 5 mm NMR tube.

• Instrumentation : Spectra were recorded on a 400 MHz NMR spectrometer.

• Data Acquisition :

  • The instrument was locked to the deuterium signal of the CDCl₃ solvent.

  • Shimming was performed to optimize the magnetic field homogeneity.

  • For ¹H NMR, a standard pulse sequence was used.

  • For ¹³C NMR, a proton-decoupled pulse sequence was employed to simplify the spectrum.

• Data Processing :

  • The acquired free induction decay (FID) was Fourier transformed.

  • Phase and baseline corrections were applied.

  • The chemical shifts were referenced to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C) or to an internal standard such as tetramethylsilane (TMS, δ = 0.00 ppm).[4]

Computational Protocol: Predicting NMR Chemical Shifts

The calculated NMR chemical shifts were generated using a machine learning-based online prediction tool.[1][2] For researchers wishing to perform their own calculations, Density Functional Theory (DFT) with the Gauge-Including Atomic Orbital (GIAO) method is the current standard for accurate NMR chemical shift prediction. A typical workflow is as follows:

• Molecular Geometry Optimization : The 3D structure of 2,6-difluorotoluene is first optimized. A common and reliable method is the B3LYP functional with a 6-31G(d) basis set.

• NMR Chemical Shift Calculation : Using the optimized geometry, the NMR shielding tensors are calculated. The GIAO method is employed to ensure gauge invariance. A higher-level basis set, such as 6-311+G(2d,p), is recommended for improved accuracy.

• Solvent Effects : To better mimic the experimental conditions, solvent effects can be included using a continuum solvation model, such as the Polarizable Continuum Model (PCM) for chloroform.

• Referencing : The calculated absolute shielding values (σ) are converted to chemical shifts (δ) by referencing them to the calculated shielding of a standard, typically TMS, computed at the same level of theory: δ = σ(TMS) - σ(molecule).

Objective Comparison and Analysis

The comparison of the experimental and calculated data reveals a good correlation for both ¹H and ¹³C NMR spectra. The calculated shifts are generally within 0.1-1.5 ppm of the experimental values, which is considered a good agreement for computational predictions.

For the ¹³C NMR spectrum , the calculated values for the fluorinated carbons (C2/C6) and the methyl carbon (CH₃) show excellent agreement with the experimental data. The slight deviations observed for the other aromatic carbons (C1, C3/C5, and C4) are within the expected range of accuracy for such predictions.

In the ¹H NMR spectrum , the predicted chemical shifts for the aromatic protons (H3/H5 and H4) and the methyl protons (CH₃) are also in close agreement with the experimental values. The predicted multiplicities (splitting patterns) correctly match the experimental observations, which is crucial for structural assignment.

Discrepancies between experimental and calculated values can arise from several factors, including:

• The inherent approximations in the computational method.

• The influence of the solvent, which may not be perfectly modeled by continuum models.

• Intermolecular interactions and concentration effects in the experimental sample.

• Vibrational and temperature effects that are often not accounted for in standard calculations.

Despite these minor differences, the strong correlation between the experimental and calculated data demonstrates the utility of computational methods as a predictive tool in the structural elucidation of organic molecules. They can be particularly valuable for assigning complex spectra and for distinguishing between isomeric structures.

References

• 1. Simulate and predict NMR spectra [nmrdb.org]
• 2. Visualizer loader [nmrdb.org]
• 3. 2,6-Difluorotoluene(443-84-5) 13C NMR [m.chemicalbook.com]
• 4. virtual Chemistry 3D - NMR predictor [vchem3d.univ-tlse3.fr]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,6-Difluorotoluene: A Procedural Guide

For researchers and scientists in the fast-paced world of drug development, the proper management and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, immediate safety and logistical information for the proper disposal of 2,6-Difluorotoluene, a common building block in organic synthesis. Adherence to these procedures is critical for minimizing environmental impact and safeguarding laboratory personnel.

Core Principles of 2,6-Difluorotoluene Disposal

2,6-Difluorotoluene is classified as a highly flammable liquid and vapor, necessitating its handling as hazardous waste.[1][2][3] Under no circumstances should this chemical be disposed of down the drain or mixed with general laboratory waste.[4] The primary disposal route for 2,6-Difluorotoluene is through an approved hazardous waste disposal facility.[1][3]

Quantitative Data and Physical Properties

A clear understanding of the physical and chemical properties of 2,6-Difluorotoluene is the first step in its safe handling and disposal. The following table summarizes key quantitative data for this compound.

Property	Value
Molecular Formula	C₇H₆F₂
Molecular Weight	128.12 g/mol
Boiling Point	112 °C at 740 mmHg[1][2]
Flash Point	9 °C / 48.2 °F[1]
Density	1.129 g/mL at 25 °C[2]
Refractive Index	n20/D 1.453[2]

Experimental Protocols for Safe Disposal

1. Waste Collection and Segregation:

• Collect all waste containing 2,6-Difluorotoluene in a designated, properly labeled, and chemically compatible waste container.

• The container must be in good condition, with a secure, tight-fitting lid to prevent the release of flammable vapors.

• Crucially, 2,6-Difluorotoluene waste must be segregated from incompatible materials, particularly strong oxidizing agents, to prevent violent reactions.[1]

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "2,6-Difluorotoluene," and any other components in the waste stream.

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[1]

• Storage should be in a designated satellite accumulation area (SAA) in accordance with institutional and regulatory guidelines.

3. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the 2,6-Difluorotoluene waste.

• Provide the EHS or contractor with an accurate description of the waste composition.

4. Spill Management:

• In the event of a spill, evacuate all personnel from the immediate area.

• Eliminate all ignition sources.

• Use a non-combustible absorbent material, such as sand or earth, to contain the spill.

• Collect the absorbent material and the spilled chemical into a sealed container for disposal as hazardous waste.

• Ensure adequate ventilation of the area after cleanup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,6-Difluorotoluene.

Disposal workflow for 2,6-Difluorotoluene.

Regulatory Context

It is imperative to note that while 2,6-Difluorotoluene itself is not currently listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), its characteristic as a flammable liquid (Ignitability, D001) qualifies it as hazardous waste.[5] Furthermore, state and local regulations may have more stringent requirements. Always consult your institution's specific waste management policies and local regulations to ensure full compliance. The U.S. Environmental Protection Agency (EPA) provides guidance on the disposal of per- and polyfluoroalkyl substances (PFAS), a broad class of compounds that includes fluorinated aromatics.[6] This guidance generally points towards high-temperature incineration or secure landfilling as appropriate disposal methods for such persistent chemicals.[7][8]

By adhering to these rigorous disposal procedures, laboratories can ensure the safe management of 2,6-Difluorotoluene, fostering a culture of safety and environmental responsibility.

References

• 1. fishersci.com [fishersci.com]
• 2. 2,6-Difluorotoluene 99 443-84-5 [sigmaaldrich.com]
• 3. 2,6-Difluorotoluene | 443-84-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Chemical Waste [k-state.edu]
• 5. Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal | Baker Donelson [bakerdonelson.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. coxcolvin.com [coxcolvin.com]

Personal protective equipment for handling 2,6-Difluorotoluene

Essential Safety and Handling Guide for 2,6-Difluorotoluene

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2,6-Difluorotoluene. Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Understanding the Hazards

2,6-Difluorotoluene is a highly flammable liquid and vapor that can cause skin and eye irritation.[1][2] It is crucial to handle this chemical with appropriate personal protective equipment in a controlled environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,6-Difluorotoluene to prevent exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and vapors.
Hand Protection	Nitrile, neoprene, or butyl rubber gloves.	Provides a chemical-resistant barrier to prevent skin contact.[3]
Body Protection	Flame-retardant and anti-static lab coat or protective clothing.	Protects against splashes and reduces the risk of ignition from static discharge.[4]
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate, use a NIOSH/MSHA-approved respirator.[1][5]	Prevents inhalation of harmful vapors.

Safe Handling and Operational Plan

Follow these step-by-step procedures for the safe handling of 2,6-Difluorotoluene.

3.1. Preparation:

• Ensure a safety shower and eyewash station are readily accessible.[2][5]

• Work in a designated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6]

• Remove all potential ignition sources from the handling area, such as open flames, sparks, and hot surfaces.[1][2][7]

• Use non-sparking tools and explosion-proof equipment.[1][7]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][7]

3.2. Handling:

• Wear the appropriate PPE as specified in the table above.

• Avoid direct contact with the skin, eyes, and clothing.

• Do not eat, drink, or smoke in the work area.[5][8]

• Keep the container tightly closed when not in use.[1][4][7]

3.3. In Case of a Spill:

• Evacuate non-essential personnel from the area.

• Remove all ignition sources.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, silica gel, or universal binder.[1]

• Collect the absorbed material into a suitable, closed container for disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

4.1. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][4]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

• Store separately from incompatible materials such as strong oxidizing agents.[1][2]

4.2. Disposal:

• Dispose of 2,6-Difluorotoluene and any contaminated materials in accordance with local, state, and federal regulations.[1][7]

• All chemical waste must be disposed of through an approved waste disposal plant.[1][4][7] Do not dispose of it down the drain.

• Leave chemicals in their original containers and do not mix with other waste.[4]

Emergency First-Aid Procedures

Immediate action is required in the event of exposure.

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][7]
Skin Contact	Immediately remove all contaminated clothing. Rinse the skin with plenty of water and soap for at least 15 minutes. Seek medical attention if irritation persists.[1][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][7]
Ingestion	Do NOT induce vomiting. Clean the mouth with water and seek immediate medical attention.[1][7]

Workflow for Safe Handling of 2,6-Difluorotoluene

Caption: Workflow for the safe handling of 2,6-Difluorotoluene.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. americanchemistry.com [americanchemistry.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 443-84-5 Name: 2,6-Difluorotoluene [xixisys.com]
• 8. mcgill.ca [mcgill.ca]